8-Nitro-cGMP

• CAS: 913645-39-3

Core Science & Biosynthesis

The 8-Nitro-cGMP Signaling Pathway: A Technical Guide to a Novel Redox-Mediated Transduction Cascade

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP) signaling pathway, a critical mediator of nitric oxide (NO) and reactive oxygen species (ROS) in cellular communication. This document outlines the formation, mechanism of action, and physiological significance of this pathway, with a focus on its primary downstream effect: protein S-guanylation. Detailed experimental protocols and quantitative data are presented to facilitate further research and therapeutic development in this burgeoning field.

Introduction to the 8-Nitro-cGMP Signaling Pathway

The canonical nitric oxide (NO) signaling pathway predominantly involves the activation of soluble guanylate cyclase (sGC), leading to the production of cyclic guanosine (B1672433) monophosphate (cGMP) and subsequent activation of cGMP-dependent protein kinases (PKGs). However, a growing body of evidence has unveiled a parallel, redox-sensitive branch of NO signaling mediated by 8-nitro-cGMP.[1] This novel second messenger is formed under conditions of nitrosative and oxidative stress, where NO and reactive oxygen species (ROS) are simultaneously present.[2]

Unlike cGMP, which primarily acts as an allosteric activator of PKGs, 8-nitro-cGMP possesses a unique electrophilic character. This allows it to react with nucleophilic cysteine residues on target proteins, resulting in a post-translational modification known as S-guanylation.[1][3] This covalent modification can alter the function, localization, and stability of proteins, thereby transducing a distinct set of cellular signals. The 8-nitro-cGMP pathway is implicated in a diverse range of physiological and pathological processes, including cardiovascular regulation, neuronal signaling, inflammation, and autophagy.[4][5][6]

Formation of 8-Nitro-cGMP

The formation of 8-nitro-cGMP is intrinsically linked to the cellular redox environment. It is synthesized from guanosine triphosphate (GTP) in a multi-step process that requires the concerted action of NO and ROS. One proposed mechanism involves the nitration of GTP to 8-nitro-GTP, which is then cyclized by sGC to form 8-nitro-cGMP.[7] Alternatively, cGMP itself can be directly nitrated, although the former pathway is considered more likely given the high intracellular concentrations of 8-nitro-cGMP observed.[8][9] The production of 8-nitro-cGMP is dependent on the activity of nitric oxide synthases (NOS) and sources of superoxide (B77818), and its formation can be inhibited by NOS inhibitors like L-NAME and superoxide scavengers.[9]

Core Signaling Mechanism: Protein S-Guanylation

The central mechanism through which 8-nitro-cGMP exerts its biological effects is protein S-guanylation. The electrophilic nitro group at the C8 position of the guanine (B1146940) ring makes 8-nitro-cGMP susceptible to nucleophilic attack by the thiolate anion of cysteine residues within target proteins. This reaction results in the formation of a stable thioether bond, covalently attaching a cGMP moiety to the protein and releasing nitrite (B80452).[2][3] This modification is distinct from other redox-mediated modifications like S-nitrosylation and S-glutathionylation.

Several key proteins have been identified as targets for S-guanylation, including:

• Keap1 (Kelch-like ECH-associated protein 1): S-guanylation of Keap1 disrupts its ability to target the transcription factor Nrf2 for degradation, leading to the activation of antioxidant response element (ARE)-driven gene expression and cellular protection against oxidative stress.[7][8]

• H-Ras: S-guanylation of H-Ras has been implicated in the activation of downstream signaling cascades, such as the MAPK/ERK pathway.[10]

• SNAP25 (Synaptosomal-associated protein 25): S-guanylation of SNAP25, a component of the SNARE complex, enhances the stability of the complex and may play a role in regulating neurotransmission.[5][11]

The specificity of S-guanylation is thought to be determined by the local protein environment and the nucleophilicity of the target cysteine residue.

Quantitative Data on 8-Nitro-cGMP Signaling

The following tables summarize key quantitative data related to the 8-nitro-cGMP signaling pathway, providing a reference for experimental design and interpretation.

Table 1: Intracellular Concentrations of 8-Nitro-cGMP

Cell/Tissue Type	Condition	8-Nitro-cGMP Concentration	Reference(s)
C6 Glioma Cells	Stimulated with LPS and cytokines	>40 µM	[8][9]
C6 Glioma Cells	Treated with 50 µM SNAP (NO donor) for 24h	Peak value comparable to cGMP	[8]
Mouse Brain (normal)	Endogenous level	2.92 ± 0.10 pmol/mg protein	[5]
Mouse Calvarial Osteoblasts	Treated with 30 µmol/L 8-nitro-cGMP for 48h	15-20 pmol/mg cellular protein (intracellular)	[4]
Ocy454 Osteocytic Cells	Basal	Detectable
Ocy454 Osteocytic Cells	Stimulated with parathyroid hormone or prostaglandin (B15479496) E2	Increased

Table 2: Dose-Response of Exogenous 8-Nitro-cGMP

Cell Type	Treatment	Effect	Reference(s)
Mouse Calvarial Osteoblasts	30 µmol/L 8-nitro-cGMP	Suppressed expression of osteoblastic phenotypes	[4]
A549 Cells	200 µM 8-nitro-cGMP	Induces protein S-guanylation	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the 8-nitro-cGMP signaling pathway.

Synthesis of 8-Nitro-cGMP

A common method for the synthesis of 8-nitro-cGMP involves the nitration of a precursor, such as 8-bromo-cGMP.[2][4]

Principle: This method relies on the nucleophilic substitution of the bromine atom at the C8 position of 8-bromo-cGMP with a nitro group from sodium nitrite.

Protocol:

• Dissolve 8-bromo-cGMP (e.g., 80 mM) in dimethyl sulfoxide (B87167) (DMSO).

• Add sodium nitrite (e.g., 300 mM) and hydrochloric acid (e.g., 23 mM).

• Incubate the reaction mixture at 70°C for 3 days.

• Dilute the reaction mixture with 0.1% formic acid.

• Purify the 8-nitro-cGMP from the reaction mixture using an octadecylsilane (B103800) (ODS) solid-phase extraction column.

• Further purify the 8-nitro-cGMP using semi-preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Detection of 8-Nitro-cGMP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific method for the quantification of 8-nitro-cGMP in biological samples.[5][8]

Principle: This technique separates 8-nitro-cGMP from other cellular components by liquid chromatography, followed by its detection and quantification based on its mass-to-charge ratio using tandem mass spectrometry.

Protocol:

• Sample Preparation (from cells):

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in a suitable buffer (e.g., RIPA buffer).

  • Homogenize the lysate, for instance, by sonication.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Perform protein precipitation (e.g., with acetone) to remove proteins.

• Sample Preparation (from tissues):

  • Homogenize the tissue in a lysis buffer on ice.

  • Centrifuge the homogenate and collect the supernatant.

  • Proceed with protein precipitation as for cell samples.

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system.

  • Separate the analytes on a suitable C18 reverse-phase column.

  • Perform mass spectrometry analysis in multiple reaction monitoring (MRM) mode, using specific precursor and product ion transitions for 8-nitro-cGMP.

  • Quantify the amount of 8-nitro-cGMP by comparing its peak area to that of a known concentration of an internal standard (e.g., stable isotope-labeled 8-nitro-cGMP).

Immunocytochemical Detection of 8-Nitro-cGMP

Immunocytochemistry allows for the visualization of 8-nitro-cGMP localization within cells.[8][9]

Principle: This method uses a specific primary antibody that recognizes 8-nitro-cGMP, followed by a fluorescently labeled secondary antibody for detection by microscopy.

Protocol:

• Cell Culture and Fixation:

  • Grow cells on glass coverslips.

  • Fix the cells with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization:

  • Permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 5-15 minutes to allow antibody entry.

  • Wash the cells three times with PBS.

• Blocking:

  • Block non-specific antibody binding by incubating the cells in a blocking solution (e.g., 5-10% normal goat serum or 1-5% BSA in PBS) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the cells with a primary antibody specific for 8-nitro-cGMP, diluted in blocking buffer, overnight at 4°C or for 1-2 hours at room temperature.

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorescently labeled secondary antibody, diluted in blocking buffer, for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS in the dark.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Visualize the cells using a fluorescence microscope with appropriate filters.

In Vitro S-Guanylation Assay

This assay is used to determine if a purified protein can be S-guanylated by 8-nitro-cGMP.[1][7]

Principle: A recombinant protein of interest is incubated with 8-nitro-cGMP, and the resulting S-guanylation is detected, typically by Western blot using an antibody that recognizes the S-guanylated cysteine adduct.

Protocol:

• Reaction Setup:

  • In a microcentrifuge tube, combine the purified recombinant protein (e.g., 1-5 µg) with 8-nitro-cGMP (e.g., 100-500 µM) in a suitable reaction buffer (e.g., 0.1 M ammonium (B1175870) bicarbonate or RIPA buffer).

  • Incubate the reaction mixture at 37°C for 1-3 hours.

• SDS-PAGE and Western Blot:

  • Stop the reaction by adding SDS-PAGE loading buffer.

  • Separate the reaction products by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody that specifically recognizes S-guanylated proteins.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Detection of S-Guanylated Proteins by Western Blot

This method is used to detect S-guanylated proteins in cell or tissue lysates.

Principle: Proteins from a biological sample are separated by size using SDS-PAGE, transferred to a membrane, and probed with an antibody that specifically recognizes the S-guanylated cysteine adduct.

Protocol:

• Sample Preparation:

  • Prepare cell or tissue lysates as described for LC-MS/MS analysis.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein (e.g., 20-50 µg) per lane of an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane in 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against S-guanylated proteins overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an ECL detection reagent.

Visualizations

The following diagrams illustrate the 8-nitro-cGMP signaling pathway and a general experimental workflow for its study.

Caption: The 8-Nitro-cGMP Signaling Pathway.

Caption: Experimental Workflow for Studying 8-Nitro-cGMP Signaling.

Conclusion

The 8-nitro-cGMP signaling pathway represents a paradigm shift in our understanding of NO-mediated signal transduction, highlighting the intricate interplay between NO, ROS, and cellular redox state. The discovery of protein S-guanylation as a key downstream mechanism has opened new avenues for investigating the regulation of diverse cellular processes. This technical guide provides a comprehensive resource for researchers and drug development professionals, offering the foundational knowledge and experimental methodologies necessary to explore the therapeutic potential of targeting this novel signaling cascade. Further research into the 8-nitro-cGMP pathway is poised to uncover new insights into the pathophysiology of a wide range of diseases and may lead to the development of innovative therapeutic strategies.

References

• 1. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 3. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 4. Synthesis and Characterization of 8-Nitroguanosine 3',5'-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Western Blot Protocol | Proteintech Group [ptglab.com]
• 11. Immunocytochemistry Troubleshooting: ICC Help & Common Problems | Bio-Techne [bio-techne.com]

The Role of 8-Nitro-cGMP in Cellular Redox Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Nitroguanosine 3',5'-cyclic monophosphate (8-nitro-cGMP) has emerged as a critical signaling molecule at the crossroads of nitric oxide (NO) and reactive oxygen species (ROS) pathways. This nucleophilic second messenger plays a pivotal role in cellular redox signaling, primarily through a unique post-translational modification known as protein S-guanylation. This in-depth technical guide provides a comprehensive overview of the formation, metabolism, and multifaceted functions of 8-nitro-cGMP. It details the key signaling pathways it modulates, its diverse protein targets, and its implications in a range of physiological and pathological processes, including cardiovascular regulation, neuronal signaling, inflammation, and autophagy. This guide also offers a compilation of key experimental protocols for the study of 8-nitro-cGMP and presents quantitative data in a structured format to facilitate further research and therapeutic development in this burgeoning field.

Introduction: The Genesis of a Redox-Sensitive Second Messenger

8-Nitro-cGMP is a nitrated derivative of the canonical second messenger, guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP). Its formation is intricately linked to cellular redox status, requiring the concurrent presence of nitric oxide (NO) and reactive oxygen species (ROS).[1][2] Unlike cGMP, which primarily signals through cGMP-dependent protein kinases (PKGs), 8-nitro-cGMP exerts many of its effects through a distinct, electrophilic signaling mechanism.[1][3] This unique reactivity allows it to covalently modify specific cysteine residues on target proteins, a process termed S-guanylation, thereby altering their function and initiating downstream signaling cascades.[1][2][4] The discovery of 8-nitro-cGMP has unveiled a new layer of complexity in redox signaling, highlighting a sophisticated mechanism by which cells sense and respond to oxidative and nitrosative stress.

Formation and Metabolism of 8-Nitro-cGMP

The biosynthesis of 8-nitro-cGMP is a finely tuned process that reflects the cellular nitro-oxidative environment. It is not formed by the direct nitration of cGMP but rather through a more complex pathway involving the nitration of guanosine triphosphate (GTP) to 8-nitro-GTP.[4][5] This nitrated precursor is then cyclized by soluble guanylate cyclase (sGC) to yield 8-nitro-cGMP.[4][5] This process is dependent on the activities of both nitric oxide synthase (NOS) for NO production and various sources of ROS, such as NADPH oxidases.[6]

The metabolic fate of 8-nitro-cGMP is equally important in regulating its signaling activity. Unlike cGMP, 8-nitro-cGMP is resistant to degradation by most phosphodiesterases (PDEs).[1] Instead, its levels are controlled, in part, by reactive sulfur species (RSS), such as hydrogen sulfide (B99878) (H₂S) and cysteine hydropersulfide (CysSSH).[7] These molecules can react with 8-nitro-cGMP to form 8-SH-cGMP, a species that can still activate PKG but is incapable of S-guanylation.[7]

References

• 1. health.uconn.edu [health.uconn.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proteomic identification of carbonylated proteins and their oxidation sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endogenous nitrated nucleotide is a key mediator of autophagy and innate defense against bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Protein S-Guanylation by 8-Nitro-cGMP: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of cellular signaling, post-translational modifications (PTMs) represent a critical layer of regulation, dictating protein function, localization, and stability. While phosphorylation and ubiquitination are well-established paradigms, a growing body of evidence highlights the significance of redox-sensitive modifications in response to cellular stress and signaling events. Among these, protein S-guanylation, a novel PTM mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), has emerged as a key mechanism in nitric oxide (NO) and reactive oxygen species (ROS) signaling pathways. This technical guide provides a comprehensive overview of the core mechanism of protein S-guanylation by 8-nitro-cGMP, offering insights into its biochemical basis, functional consequences, and the experimental methodologies used to study this unique modification.

The Mechanism of Protein S-Guanylation

Protein S-guanylation is a covalent modification where the cGMP moiety is attached to the thiol group of a cysteine residue within a target protein. This process is driven by the electrophilic nature of 8-nitro-cGMP, a derivative of the canonical second messenger cGMP. The formation of 8-nitro-cGMP and its subsequent reaction with protein thiols can be broken down into the following key steps:

• Formation of 8-Nitro-cGMP: Under conditions of oxidative and nitrosative stress, increased levels of NO and ROS lead to the nitration of guanine (B1146940) nucleotides. While cGMP itself can be nitrated, evidence suggests that the primary route for 8-nitro-cGMP formation is the nitration of guanosine (B1672433) triphosphate (GTP) to 8-nitro-GTP, which is then cyclized by soluble guanylate cyclase (sGC) to form 8-nitro-cGMP.[1][2][3]

• Electrophilic Attack: The nitro group at the C8 position of the guanine ring renders 8-nitro-cGMP electrophilic. This electrophilicity allows it to react with nucleophilic thiolates (R-S⁻) of cysteine residues in proteins.[1][4]

• Nucleophilic Substitution and Adduct Formation: The reaction proceeds via a nucleophilic substitution mechanism, where the cysteine thiolate attacks the C8 position of 8-nitro-cGMP, leading to the displacement of the nitro group as nitrite (B80452) (NO₂⁻) and the formation of a stable thioether bond between the protein and the cGMP molecule.[5] This resulting modification is termed S-guanylation.

Data Presentation: Quantitative Insights into 8-Nitro-cGMP Signaling

The quantitative analysis of 8-nitro-cGMP levels and the identification of S-guanylated proteins are crucial for understanding the physiological and pathological roles of this signaling pathway.

Table 1: Intracellular Concentrations of 8-Nitro-cGMP

Cell Type	Stimulus	Time	8-Nitro-cGMP Concentration (µM)	cGMP Concentration (µM)	Reference
C6 Glioma Cells	S-nitroso-N-acetylpenicillamine (SNAP)	24 h	Comparable to cGMP	Peak and decline	[3]
C6 Glioma Cells	Inducible NO Synthase (iNOS) stimulation	-	> 40	-	[3]
RAW 264.7 Macrophages	LPS + IFN-γ	-	~0.8% of total cGMP (ELISA)	-	[6]

Table 2: Mass Spectrometric Identification of S-Guanylated Cysteine Residues in Keap1

Protein	Treatment	Identified S-Guanylated Cysteine Residues	Mass Spectrometry Method	Reference
Recombinant Keap1	8-nitro-cGMP (in vitro)	Cys151, Cys226, Cys257, Cys273, Cys288, Cys297, Cys319, Cys368, Cys434, Cys489, Cys613, and others (18 of 25 total cysteines)	MALDI-TOF-MS/MS	[2][7][8][9]
Keap1 in C6 cells	8-nitro-cGMP (in vivo)	Cys434	MALDI-TOF-MS/MS	[10]

Experimental Protocols

Synthesis of 8-Nitro-cGMP

8-Nitro-cGMP can be synthesized by reacting 8-bromo-cGMP with sodium nitrite.[1] A detailed protocol for a derivative, Rp-8-nitro-cGMPS, involves reacting 80 mM Rp-8-bromo-cGMPS with 300 mM sodium nitrite in dimethyl sulfoxide (B87167) (DMSO) containing 23 mM HCl at 70°C for 3 days.[11] The product can be purified by semi-preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[11]

Quantification of 8-Nitro-cGMP by LC-MS/MS

Sample Preparation:

• Harvest cells and extract nucleotides with methanol.

• To ensure accurate quantification, spike samples with a stable isotope-labeled internal standard, such as [¹⁵N₅]8-nitro-cGMP.

LC-MS/MS Parameters: Liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) is performed in the multiple reaction monitoring (MRM) mode. The following table provides example parameters.[10]

Compound	Parent Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
cGMP	344.1	152.0	-22
8-nitro-cGMP	389.0	325.1	-28
[¹⁵N₅]cGMP	349.1	157.0	-22
[¹⁵N₅]8-nitro-cGMP	394.0	330.1	-28

Detection of Protein S-Guanylation by Western Blot

Sample Preparation:

• Lyse cells in a buffer containing protease inhibitors.

• Determine protein concentration using a standard assay (e.g., BCA).

• Prepare samples for SDS-PAGE by adding Laemmli sample buffer and boiling.

Western Blotting:

• Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for S-guanylated proteins (anti-8-RS-cGMP antibody) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Identification of S-Guanylated Proteins and Sites by Mass Spectrometry

In-gel Digestion:

• Separate S-guanylated proteins by SDS-PAGE.

• Excise the protein band of interest and destain.

• Reduce the proteins with dithiothreitol (B142953) (DTT) and alkylate with iodoacetamide.

• Digest the proteins with trypsin overnight.

• Extract the peptides from the gel.

Mass Spectrometry Analysis:

• Analyze the peptide mixture using MALDI-TOF/TOF or LC-ESI-MS/MS.

• The mass shift corresponding to the addition of a cGMP moiety (+345.06 Da) to a cysteine residue indicates S-guanylation.

• Perform MS/MS fragmentation of the modified peptide to confirm the sequence and pinpoint the exact cysteine residue that is S-guanylated.

Immunocytochemistry for 8-Nitro-cGMP Detection

• Grow cells on coverslips and treat as desired.

• Fix the cells with a suitable fixative, such as 4% paraformaldehyde.

• Permeabilize the cells with a detergent like Triton X-100.

• Block non-specific binding sites with a blocking solution (e.g., 10% normal goat serum).

• Incubate with a primary antibody against 8-nitro-cGMP overnight at 4°C.[5][10]

• Wash with PBS.

• Incubate with a fluorescently labeled secondary antibody.

• Mount the coverslips and visualize using a fluorescence microscope.

Mandatory Visualization

Caption: Signaling pathway of protein S-guanylation by 8-Nitro-cGMP.

Caption: Experimental workflow for studying protein S-guanylation.

References

• 1. Synthesis and Characterization of 8-Nitroguanosine 3',5'-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Antioxidant Defense System Keap1-Nrf2 Comprises a Multiple Sensing Mechanism for Responding to a Wide Range of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7tmantibodies.com [7tmantibodies.com]
• 4. mbl-chinawide.cn [mbl-chinawide.cn]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Sites of Alkylation of Human Keap1 by Natural Chemoprevention Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Post-translational modifications of Keap1: the state of the art - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]

The Intracellular Landscape of 8-Nitro-cGMP: A Technical Guide to its Concentration, Localization, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) has emerged as a critical signaling molecule, acting as a downstream mediator of nitric oxide (NO) and reactive oxygen species (ROS) pathways. Unlike its canonical counterpart, cGMP, 8-Nitro-cGMP exhibits unique redox activity, primarily through a post-translational modification known as protein S-guanylation. This modification, where the cGMP moiety is covalently attached to cysteine residues of target proteins, modulates a diverse array of cellular processes, including autophagy, inflammation, and antioxidant responses.[1][2] Understanding the intracellular concentration and precise localization of 8-Nitro-cGMP is paramount for elucidating its physiological and pathological roles and for the development of novel therapeutic strategies targeting this pathway. This technical guide provides a comprehensive overview of the current knowledge on 8-Nitro-cGMP, with a focus on its quantitative analysis and subcellular distribution.

Data Presentation: Intracellular Concentrations of 8-Nitro-cGMP

The intracellular concentration of 8-Nitro-cGMP can vary significantly depending on the cell type, the nature of the stimulus, and the duration of exposure. Below is a summary of reported concentrations in various experimental systems.

Cell Type	Stimulus	Concentration	Method of Quantification	Reference
C6 Rat Glioma Cells	SNAP (NO donor)	Up to ~15 pmol/10^6 cells	LC-ESI-MS/MS	[2]
C6 Rat Glioma Cells	LPS + Cytokines	Up to 40 µM	LC-ESI-MS/MS	[3]
Mouse Calvarial Osteoblasts	Exogenous 8-Nitro-cGMP (30 µmol/L) for 48h	15-20 pmol/mg cellular protein (~15-20 µmol/L)	LC-MS/MS	[4][5]
PC12 Cells	Nicotine	Time-dependent increase (qualitative)	Immunocytochemistry	[3]
Rat Cerebellar Granule Neurons	Nicotine	Strong staining intensity (qualitative)	Immunocytochemistry	[3]
Murine Macrophages	Group A Streptococci (GAS) infection	Increased endogenous levels (qualitative)	Immunocytochemistry	[6]
Endothelial Cells	Group A Streptococci (GAS) infection	Increased endogenous levels (qualitative)	Immunocytochemistry
Arabidopsis thaliana Guard Cells	Abscisic acid (ABA)	Presence confirmed	Mass Spectrometry	[6]

Signaling Pathways Involving 8-Nitro-cGMP

8-Nitro-cGMP is a key player in several signaling cascades. Its formation is dependent on the presence of both nitric oxide (NO) and reactive oxygen species (ROS), which facilitate the nitration of guanine (B1146940) nucleotides. Once formed, 8-Nitro-cGMP can exert its effects through multiple mechanisms, most notably protein S-guanylation.

Formation of 8-Nitro-cGMP

The biosynthesis of 8-Nitro-cGMP is a multi-step process initiated by cellular stressors that lead to the production of NO and ROS. These reactive species can nitrate (B79036) GTP to form 8-nitro-GTP, which is then cyclized by soluble guanylate cyclase (sGC) to produce 8-Nitro-cGMP.[4][7]

Diagram 1: Formation pathway of 8-Nitro-cGMP.

S-Guanylation and Downstream Effects

The primary mechanism of action for 8-Nitro-cGMP is the S-guanylation of specific cysteine residues on target proteins. This post-translational modification can alter protein function, leading to various cellular responses. A key target is Keap1, a regulator of the antioxidant transcription factor Nrf2. S-guanylation of Keap1 leads to the activation of Nrf2 and the subsequent expression of cytoprotective genes.[2][8] Another critical role of S-guanylation is in autophagy, particularly in response to bacterial infection. S-guanylation of bacterial and host proteins can act as a signal for autophagic clearance.[6]

Diagram 2: Key signaling pathways mediated by 8-Nitro-cGMP.

Experimental Protocols

Accurate measurement of intracellular 8-Nitro-cGMP and visualization of its localization are crucial for research in this field. The following sections provide detailed methodologies for the key experimental techniques.

Quantification of 8-Nitro-cGMP by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of 8-Nitro-cGMP due to its high sensitivity and specificity.[2][9]

1. Cell Culture and Treatment:

• Plate cells at an appropriate density in 60-mm dishes.

• Treat cells with the desired stimulus (e.g., 50 µM SNAP, or a mixture of LPS, IFN-γ, TNFα, and IL-1β) for the specified duration.[2]

2. Sample Preparation:

• After treatment, wash the cells twice with ice-cold PBS.

• Add 500 µL of ice-cold methanol (B129727) to each dish and scrape the cells.

• Transfer the cell suspension to a microcentrifuge tube.

• Add 500 µL of chloroform (B151607) and 200 µL of water.

• Vortex vigorously and centrifuge at 15,000 x g for 10 minutes at 4°C.

• Carefully collect the upper aqueous layer containing the nucleotides.

• Dry the aqueous extract in a vacuum concentrator.

3. LC-MS/MS Analysis:

• Reconstitute the dried extract in a suitable mobile phase (e.g., 50% methanol containing 0.1% formic acid).[7]

• Inject the sample into an LC-MS/MS system.

• Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution profile. A typical gradient might be from 5% to 95% acetonitrile (B52724) in water with 0.1% formic acid.

• Mass Spectrometry Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use multiple reaction monitoring (MRM) for quantification. The specific precursor and product ion transitions for 8-Nitro-cGMP should be optimized. For example, a precursor ion of m/z 389.03 and product ions at m/z 178.00, 195.03, 273.04, and 291.04 have been reported.[6]

• Quantification: Generate a standard curve using a synthetic 8-Nitro-cGMP standard. For absolute quantification, the use of a stable isotope-labeled internal standard (e.g., [¹⁵N₅]8-nitro-cGMP) is highly recommended to correct for matrix effects and variations in sample processing.[7]

Diagram 3: Experimental workflow for LC-MS/MS-based quantification.

Visualization of 8-Nitro-cGMP by Immunocytochemistry

Immunocytochemistry (ICC) allows for the visualization of 8-Nitro-cGMP within cells, providing information on its subcellular localization.

1. Cell Seeding and Treatment:

• Seed cells on sterile glass coverslips in a culture dish.

• Treat the cells with the desired stimulus to induce 8-Nitro-cGMP formation.

2. Fixation:

• Gently wash the cells with PBS.

• Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.[10] Alternatively, ice-cold methanol can be used for fixation for 10 minutes at -20°C.

3. Permeabilization:

• If using a cross-linking fixative like paraformaldehyde, permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes to allow antibody access to intracellular antigens.

4. Blocking:

• Block non-specific antibody binding by incubating the cells in a blocking solution (e.g., 1% BSA or 5% normal goat serum in PBS) for 1 hour at room temperature.[10]

5. Primary Antibody Incubation:

• Dilute the primary antibody against 8-Nitro-cGMP in the blocking buffer.

• Incubate the coverslips with the primary antibody solution overnight at 4°C in a humidified chamber.

6. Secondary Antibody Incubation:

• Wash the coverslips three times with PBS.

• Incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated goat anti-mouse IgG) diluted in blocking buffer for 1-2 hours at room temperature, protected from light.[10]

7. Counterstaining and Mounting:

• Wash the coverslips three times with PBS.

• (Optional) Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips onto microscope slides using an anti-fade mounting medium.

8. Imaging:

• Visualize the staining using a fluorescence or confocal microscope. Confocal microscopy is recommended for higher resolution and optical sectioning to better determine subcellular localization.[11]

Diagram 4: Experimental workflow for immunocytochemical localization.

Subcellular Localization of 8-Nitro-cGMP

The subcellular localization of 8-Nitro-cGMP is intimately linked to its function. While it is synthesized in the cytoplasm, its effects are mediated by its interaction with target proteins in various cellular compartments.

• Cytosol: As a soluble second messenger, 8-Nitro-cGMP is expected to be present in the cytosol where it can interact with cytosolic proteins like Keap1.

• Perinuclear Region: S-guanylation of Keap1, which is localized in the perinuclear cytoplasm, suggests a concentration of 8-Nitro-cGMP activity in this region.[2]

• Around Invading Pathogens: In the context of xenophagy, S-guanylation has been observed to accumulate around invading bacterial cells in the cytosol.[1][6] This indicates a highly localized concentration of 8-Nitro-cGMP or its reactive products at the host-pathogen interface.

• Mitochondria: Given the role of mitochondria in ROS production, it is plausible that 8-Nitro-cGMP formation and signaling could be spatially associated with this organelle, although direct evidence is still emerging.

Determining the precise subcellular distribution of 8-Nitro-cGMP remains a key area of ongoing research. High-resolution imaging techniques, such as confocal and super-resolution microscopy, coupled with specific probes for 8-Nitro-cGMP, will be instrumental in mapping its intracellular landscape with greater detail.

Conclusion

8-Nitro-cGMP is a pleiotropic signaling molecule with diverse and critical functions in cellular physiology and pathology. Its intracellular concentration is tightly regulated and its localization is key to its specific effects. The methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess 8-Nitro-cGMP levels and to visualize its distribution within cells. A deeper understanding of the spatiotemporal dynamics of 8-Nitro-cGMP will undoubtedly pave the way for novel therapeutic interventions targeting a range of diseases, from inflammatory conditions to neurodegenerative disorders and cancer.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vascular responses to 8-nitro-cyclic GMP in non-diabetic and diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of an LC-MS/MS method for quantification of cyclic guanosine 3',5'-monophosphate (cGMP) in clinical applications: a comparison with a EIA method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Immunocytochemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Confocal Microscopy: Principles and Modern Practices - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 8-Nitro-cGMP and its Role in Regulating Autophagy

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

8-nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is an endogenous second messenger molecule produced from the reaction of nitric oxide (NO) with cGMP, particularly under conditions of oxidative stress.[1] Initially identified as a unique electrophilic signaling molecule, recent research has illuminated its critical role in regulating a specialized form of autophagy, particularly in the context of host defense against intracellular pathogens (xenophagy).[2][3] Unlike canonical autophagy, which is primarily regulated by the mTOR signaling pathway, 8-Nitro-cGMP initiates a distinct mechanism centered on a post-translational modification known as protein S-guanylation.[1] This process involves the covalent attachment of a cGMP moiety to cysteine residues of target proteins, functioning as a molecular "tag" that marks them for autophagic degradation.[2][4] This guide provides an in-depth overview of the 8-Nitro-cGMP signaling pathway, presents quantitative data from key studies, details relevant experimental protocols, and explores its significance in cellular homeostasis and innate immunity.

The 8-Nitro-cGMP Signaling Pathway in Autophagy

The induction of autophagy by 8-Nitro-cGMP is a multi-step process that bypasses the classical nutrient-sensing mTOR pathway.[1] The pathway is initiated by cellular stress signals and culminates in the selective engulfment of tagged substrates by autophagosomes.

Pathway Description:

• Formation of 8-Nitro-cGMP: In environments with high levels of both nitric oxide (NO) and reactive oxygen species (ROS), such as during bacterial infection, NO activates soluble guanylate cyclase to produce cGMP.[1][2] This cGMP is subsequently nitrated to form 8-Nitro-cGMP.[1] Its intracellular abundance can be substantial, sometimes exceeding that of unmodified cGMP.[1]

• Protein S-Guanylation: 8-Nitro-cGMP is a reactive electrophile that targets protein cysteine residues. It forms a stable sulfide (B99878) bond, attaching a cGMP molecule to the protein in a post-translational modification termed S-guanylation.[1][4] In xenophagy, this modification occurs on the surface proteins of invading bacteria that have escaped into the cytosol.[2]

• Ubiquitination: The S-guanylated proteins are then recognized by the cellular machinery and tagged further with Lys63 (K63)-linked polyubiquitin (B1169507) chains.[2][3] This ubiquitination step is a crucial determinant for selective autophagy.[2]

• Autophagy Receptor Recruitment: Autophagy receptors, such as p62/SQSTM1, recognize and bind to the K63-linked polyubiquitin chains. These receptors act as adaptors, bridging the tagged cargo to the nascent autophagosome membrane.

• Autophagosome Sequestration: The receptor-cargo complex is engulfed by the elongating autophagosome, which then fuses with a lysosome to form an autolysosome, leading to the degradation of the contents.[2][3]

Caption: The 8-Nitro-cGMP pathway for mTOR-independent autophagy.

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the effects and properties of 8-Nitro-cGMP.

Table 1: Experimental Concentrations of 8-Nitro-cGMP

Parameter	Value	Cell Type / System	Reference
Exogenous Treatment (Xenophagy)	100 µM	Endothelial Cells	[5][6]
Exogenous Treatment (S-guanylation)	200 µM	A549 Cells	[7]
Endogenous Levels (iNOS-induced)	> 40 µM	C6 Glioma Cells	[8]

| Half-life (400 nm irradiation) | ~67 min | In buffer |[9] |

Table 2: Effect of 8-Nitro-cGMP on Intracellular Bacterial Proliferation

Condition	Effect on Group A Streptococcus (GAS)	Cell Type	Reference
Control (GAS infection only)	Baseline replication	Endothelial Cells	[6]
+ 8-Nitro-cGMP (activator)	Decreased GAS replication	Endothelial Cells	[6]
+ L-NMMA (NOS inhibitor)	Increased GAS replication	Endothelial Cells	[6]

| + NaSH (H₂S donor, inhibits S-guanylation) | Increased GAS replication | Endothelial Cells |[6] |

Key Experimental Protocols

This section details methodologies for the analysis of 8-Nitro-cGMP-mediated autophagy.

Protocol: Analysis of Autophagy Flux via Tandem Fluorescent Reporter

This method distinguishes between autophagosomes and autolysosomes to measure autophagic flux. It utilizes a tandem fluorescent protein, such as mCherry-GFP-LC3 or pHluorin-mKate2-LC3, fused to the autophagosome marker LC3.[10] The GFP/pHluorin signal is quenched in the acidic environment of the autolysosome, while the mCherry/mKate2 signal remains stable.

Methodology:

• Cell Culture & Transduction: Seed cells (e.g., HeLa, MEFs) on glass coverslips. Transduce with an adenovirus expressing the tandem LC3 reporter for 16-20 hours.[11]

• Treatment: Replace the medium. Treat cells with 100 µM 8-Nitro-cGMP for a specified time course (e.g., 4-8 hours).

• Controls:

  • Negative Control: Untreated cells to establish basal autophagy levels.

  • Positive Control (Induction): Starvation media (EBSS) or Rapamycin (0.25 µM) to induce canonical autophagy.[11]

  • Positive Control (Flux Block): Co-treatment with a lysosomal inhibitor like Bafilomycin A1 (100-500 nM) or Chloroquine, which causes the accumulation of autophagosomes.[10][12]

• Imaging: Perform live-cell or fixed-cell imaging using a confocal microscope. Capture images in both green (e.g., 488 nm excitation) and red (e.g., 561 nm excitation) channels.

• Analysis: Quantify the number of puncta per cell.

  • Autophagosomes: Yellow puncta (colocalization of green and red signals).

  • Autolysosomes: Red-only puncta.

  • An increase in both yellow and red puncta upon treatment indicates autophagy induction. An increase in red-only puncta indicates successful flux.

Caption: Workflow for measuring autophagy flux with a tandem reporter.

Protocol: Immunofluorescence Staining for S-Guanylation and Ubiquitination

This protocol is used to visualize the key molecular tags—S-guanylation and K63-polyubiquitin—on intracellular targets like bacteria.

Methodology:

• Cell Culture & Infection: Seed cells (e.g., macrophages, endothelial cells) on coverslips. Infect with bacteria (e.g., Group A Streptococcus) for the desired time.

• Treatment: Add 8-Nitro-cGMP or relevant inhibitors (e.g., L-NMMA) to the culture medium during infection.

• Fixation & Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and permeabilize with a detergent like 0.1% Triton X-100 for 10 minutes.

• Blocking: Block non-specific antibody binding with a solution like 3% BSA in PBS for 1 hour.

• Primary Antibody Incubation: Incubate overnight at 4°C with primary antibodies diluted in blocking buffer.

  • For S-guanylation: Use a specific monoclonal anti-S-guanylation antibody.

  • For Ubiquitination: Use an antibody specific for K63-linked polyubiquitin chains.

• Secondary Antibody Incubation: Wash cells and incubate for 1 hour at room temperature with fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488, Alexa Fluor 594). Counterstain nuclei with DAPI if desired.

• Imaging: Mount coverslips and visualize using fluorescence or confocal microscopy to assess the colocalization of the modifications with the intracellular bacteria.

Caption: Immunofluorescence workflow for detecting protein modifications.

Protocol: Quantification of 8-Nitro-cGMP by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurate quantification of endogenous 8-Nitro-cGMP.[8]

Methodology:

• Sample Preparation: Lyse cells or tissues under conditions that preserve nucleotides.

• Immunoaffinity Enrichment: Use an anti-8-Nitro-cGMP monoclonal antibody to specifically capture the molecule from the complex lysate, increasing sensitivity and purity.[13]

• Liquid Chromatography (LC): Inject the enriched sample into an HPLC system to separate 8-Nitro-cGMP from other related nucleotides based on its physicochemical properties.

• Tandem Mass Spectrometry (MS/MS): The eluate from the LC is ionized and enters the mass spectrometer. The instrument selects for the specific mass-to-charge ratio of 8-Nitro-cGMP, fragments it, and detects the characteristic daughter ions, providing highly specific and quantitative detection.[8]

Caption: Workflow for the quantification of 8-Nitro-cGMP via LC-MS/MS.

Conclusion and Future Directions

8-Nitro-cGMP has emerged as a key mediator of a non-canonical, mTOR-independent autophagy pathway that is vital for cellular defense. Its mechanism, which relies on protein S-guanylation to tag substrates for degradation, represents a significant departure from classical autophagy induction pathways.[1][2] This signaling cascade is particularly important in xenophagy, where it facilitates the clearance of intracellular pathogens like Group A Streptococcus.[3]

For drug development professionals, the specificity of the 8-Nitro-cGMP pathway offers tantalizing therapeutic possibilities. Modulators of this pathway could be developed to enhance the clearance of intracellular pathogens or to selectively trigger the removal of other protein aggregates marked by cysteine residues. Further research into the enzymes that regulate 8-Nitro-cGMP metabolism and the full scope of proteins targeted by S-guanylation will be crucial for realizing this therapeutic potential.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endogenous nitrated nucleotide is a key mediator of autophagy and innate defense against bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Item - Deficiency of 8-nitro-cGMP–mediated autophagy of GAS in endothelial cells. - Public Library of Science - Figshare [plos.figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The critical role of nitric oxide signaling, via protein S-guanylation and nitrated cyclic GMP, in the antioxidant adaptive response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative and temporal measurement of dynamic autophagy rates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative and qualitative analysis of autophagy flux using imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. kumadai.repo.nii.ac.jp [kumadai.repo.nii.ac.jp]

enzymatic pathways involved in 8-Nitro-cGMP metabolism

An In-depth Technical Guide to the Enzymatic Pathways of 8-Nitro-cGMP Metabolism

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

8-nitroguanosine 3',5'-cyclic monophosphate (8-nitro-cGMP) is a critical signaling molecule formed downstream of nitric oxide (NO) and reactive oxygen species (ROS). Unlike its canonical counterpart cGMP, 8-nitro-cGMP functions primarily as an electrophilic second messenger, mediating redox signals through a unique post-translational modification known as protein S-guanylation. Its synthesis and degradation are tightly regulated by a distinct set of enzymatic and chemical reactions that differ significantly from classical cGMP metabolism. This document provides a comprehensive overview of the enzymatic pathways governing 8-nitro-cGMP metabolism, details key experimental methodologies for its study, and presents quantitative data and signaling pathway diagrams to facilitate further research and drug development efforts.

Core Enzymatic Pathways of 8-Nitro-cGMP Metabolism

The metabolism of 8-nitro-cGMP involves its formation from precursors under conditions of nitro-oxidative stress and its subsequent degradation or utilization in signaling through covalent protein modification.

Synthesis of 8-Nitro-cGMP

The formation of 8-nitro-cGMP is not a result of the direct nitration of cGMP. Instead, it is a multi-step process involving the nitration of a precursor nucleotide followed by enzymatic cyclization.[1]

• Generation of Reactive Species: The pathway is initiated by the simultaneous production of nitric oxide (NO) and superoxide (B77818) anions (O₂⁻). NO is typically generated by nitric oxide synthases (NOS), while O₂⁻ can originate from mitochondrial respiration or enzymes like NADPH oxidase.[2][3]

• Formation of Peroxynitrite: NO and O₂⁻ rapidly react to form peroxynitrite (ONOO⁻), a potent nitrating agent.[2][3]

• Nitration of GTP: Peroxynitrite nitrates guanosine (B1672433) 5'-triphosphate (GTP) at the C8 position of the guanine (B1146940) base, forming 8-nitro-GTP.[1][4] Quantitative analysis has shown that GTP is the most susceptible guanine nucleotide to peroxynitrite-mediated nitration.[1]

• Cyclization by Soluble Guanylate Cyclase (sGC): 8-nitro-GTP serves as an effective substrate for soluble guanylate cyclase (sGC).[4][5] sGC catalyzes the cyclization of 8-nitro-GTP to form 8-nitro-cGMP.[1][4] The inhibition of sGC with agents like NS 2028 has been shown to nullify the production of 8-nitro-cGMP in cells, confirming the crucial role of this enzyme.[4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties and Reactivity of 8-Nitro-cGMP

For Researchers, Scientists, and Drug Development Professionals

Introduction: 8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP) is a critical signaling molecule formed endogenously from the reaction of nitric oxide (NO) with reactive oxygen species (ROS).[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16] This technical guide provides a comprehensive overview of its chemical properties, reactivity, and role in cellular signaling pathways, along with detailed experimental protocols for its study.

Core Chemical Properties

8-Nitro-cGMP is a derivative of guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP) with a nitro group (-NO2) at the 8th position of the guanine (B1146940) base. This modification imparts unique chemical and biological properties that distinguish it from its parent molecule.

Property	Quantitative Data	Notes
Molar Mass	388.23 g/mol
Appearance	White to beige powder	[17]
Solubility	Data not available in reviewed literature. The parent molecule, cGMP, is soluble in aqueous buffers like PBS (pH 7.2) at concentrations up to 10 mg/mL.[18]	The nitro group may alter the solubility profile compared to cGMP.
Stability	Photostability: Unstable upon irradiation with blue light (400 nm). Decomposes with a half-life of approximately 67.4 ± 1.8 minutes in degassed neutral phosphate (B84403) buffer.[19] pH and Temperature Stability: Specific quantitative data (e.g., half-life at different pH values and temperatures) are not available in the reviewed literature.	Caution should be exercised when handling 8-nitro-cGMP in solutions exposed to light. Stability studies following established guidelines for pharmaceuticals are recommended for specific applications.[20][21][22]
Storage	Recommended storage at -20°C.[17]

Reactivity and S-Guanylation

The most significant aspect of 8-nitro-cGMP's reactivity is its ability to act as an electrophile, readily reacting with nucleophilic thiol groups in cysteine residues of proteins.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16] This post-translational modification, termed S-guanylation , results in the formation of a stable carbon-sulfur bond and the release of the nitro group as nitrite.[16]

Reaction with Thiols: 8-nitro-cGMP reacts with low molecular weight thiols such as glutathione (B108866) (GSH) and cysteine.[6][8] While the reaction is well-documented, specific kinetic data, such as second-order rate constants, are not consistently reported in the reviewed literature. The reactivity is dependent on the thiolate anion concentration, and therefore increases with pH.[23]

S-Guanylation of Proteins: S-guanylation is a key mechanism by which 8-nitro-cGMP exerts its biological effects. This modification can alter the structure, function, and localization of target proteins.

Target Protein	Key Cysteine Residue(s)	Functional Consequence of S-Guanylation
Keap1 (Kelch-like ECH-associated protein 1)	Cys434	[1][3] Inhibition of Keap1's ability to target Nrf2 for degradation, leading to the activation of the antioxidant response element (ARE) pathway.[1][3][11]
PKG1α (cGMP-dependent protein kinase 1α)	Cys42, Cys195	[6] Persistent activation of the kinase.
Tau	Not specified	Inhibition of heparin-induced tau aggregation.[17]

Quantitative kinetic data for the S-guanylation of these specific proteins by 8-nitro-cGMP are not available in the reviewed literature.

Signaling Pathways Involving 8-Nitro-cGMP

8-nitro-cGMP is a central player in various signaling pathways, acting as a second messenger to transduce signals from NO and ROS.

Formation of 8-Nitro-cGMP

The formation of 8-nitro-cGMP is initiated by the production of NO and superoxide (B77818) radicals (O₂⁻). These react to form peroxynitrite (ONOO⁻), a potent nitrating agent. Peroxynitrite can nitrate (B79036) GTP to 8-nitro-GTP, which is then cyclized by soluble guanylate cyclase (sGC) to form 8-nitro-cGMP.[1][4][12]

Formation of 8-Nitro-cGMP.

Keap1-Nrf2 Antioxidant Response Pathway

A primary and well-characterized signaling pathway initiated by 8-nitro-cGMP is the activation of the Nrf2-mediated antioxidant response. Under basal conditions, Keap1 binds to Nrf2, leading to its ubiquitination and subsequent degradation by the proteasome. S-guanylation of Keap1 by 8-nitro-cGMP at Cys434 disrupts this interaction, allowing Nrf2 to translocate to the nucleus and activate the transcription of antioxidant and cytoprotective genes.[1][3][11]

Keap1-Nrf2 signaling pathway.

Autophagy Induction

8-nitro-cGMP is an inducer of autophagy, a cellular process for the degradation of damaged organelles and proteins.[16] S-guanylation of cytosolic proteins on invading bacteria can act as a "tag," promoting their recognition by the autophagy machinery and subsequent clearance.[5] This process involves the recruitment of ubiquitin chains to the S-guanylated proteins, which are then targeted to autophagosomes.

8-Nitro-cGMP-induced xenophagy.

Experimental Protocols

Synthesis of 8-Nitro-cGMP

General Workflow for Synthesis:

Synthesis workflow for 8-Nitro-cGMP.

Note: This is a generalized workflow. Specific reaction conditions, purification protocols, and analytical methods would need to be optimized.

Detection and Quantification of 8-Nitro-cGMP

Liquid chromatography-mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of 8-nitro-cGMP in biological samples.[1][10] High-performance liquid chromatography with electrochemical detection (HPLC-ECD) can also be utilized.[2][7][10][12]

LC-MS/MS Protocol Outline:

• Sample Preparation:

  • Homogenize cells or tissues in a suitable solvent (e.g., methanol).

  • Include a stable isotope-labeled internal standard (e.g., ¹⁵N-labeled 8-nitro-cGMP) for accurate quantification.[1]

  • Centrifuge to pellet proteins and other debris.

  • Collect the supernatant for analysis.

• LC Separation:

  • Use a reverse-phase C18 column.

  • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., methanol (B129727) or acetonitrile (B52724) with 0.1% formic acid).

• MS/MS Detection:

  • Use electrospray ionization (ESI) in negative ion mode.

  • Monitor the specific precursor-to-product ion transitions for 8-nitro-cGMP and the internal standard using multiple reaction monitoring (MRM).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
8-Nitro-cGMP	391	197	-8
cGMP	346	152	-15

Table adapted from Fujii et al., 2010.[1]

HPLC-ECD Protocol Outline:

• Sample Preparation: Similar to the LC-MS/MS protocol.

• HPLC Separation:

  • Use a reverse-phase C18 column.

  • Employ an isocratic or gradient elution with a compatible mobile phase (e.g., phosphate buffer with an organic modifier).

• Electrochemical Detection:

  • Set the electrode potential to a value that allows for the sensitive detection of 8-nitro-cGMP. The specific potential will need to be optimized based on the instrument and mobile phase used.

General Workflow for Quantification:

Quantification workflow for 8-Nitro-cGMP.

Conclusion

8-Nitro-cGMP is a highly reactive signaling molecule with profound effects on cellular function, particularly in the context of redox signaling and stress responses. Its ability to S-guanylate proteins provides a direct link between nitric oxide/reactive oxygen species signaling and the regulation of protein activity. While much is known about its qualitative roles, further research is needed to fully elucidate the quantitative aspects of its chemical properties and reactivity, which will be crucial for the development of novel therapeutic strategies targeting 8-nitro-cGMP-mediated pathways.

References

• 1. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The critical role of nitric oxide signaling, via protein S-guanylation and nitrated cyclic GMP, in the antioxidant adaptive response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Characterization of 8-Nitroguanosine 3',5'-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. lcms.cz [lcms.cz]
• 14. cores.emory.edu [cores.emory.edu]
• 15. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response* | Semantic Scholar [semanticscholar.org]
• 16. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. 8-nitro-Cgmp Sodium ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 18. caymanchem.com [caymanchem.com]
• 19. researchgate.net [researchgate.net]
• 20. gmpsop.com [gmpsop.com]
• 21. edaegypt.gov.eg [edaegypt.gov.eg]
• 22. fda.gov.ph [fda.gov.ph]
• 23. researchgate.net [researchgate.net]

The Dual-Faceted Interaction of 8-Nitro-cGMP with cGMP-Dependent Protein Kinases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of cellular signaling, the nitric oxide (NO) pathway plays a pivotal role in a myriad of physiological processes. A key second messenger in this pathway is guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP), which primarily exerts its effects through the activation of cGMP-dependent protein kinases (PKGs). Recently, a novel endogenous derivative of cGMP, 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP), has emerged as a critical signaling molecule with a distinct and multifaceted mode of action. This technical guide provides an in-depth exploration of the interaction between 8-Nitro-cGMP and PKGs, offering a comprehensive resource for researchers in pharmacology, cell biology, and drug development.

8-Nitro-cGMP is formed under conditions of elevated NO and reactive oxygen species (ROS) production.[1] Unlike its parent molecule, 8-Nitro-cGMP possesses a unique electrophilic nature, enabling it to interact with cellular targets in two distinct ways: canonical activation of PKGs and a novel post-translational modification termed S-guanylation.[2][3] This dual functionality positions 8-Nitro-cGMP as a unique regulator of cellular signaling, with implications for both physiological and pathological processes.

Quantitative Data: Interaction Parameters of cGMP Analogs with PKG

The interaction of 8-Nitro-cGMP and related compounds with PKG isoforms is characterized by distinct binding affinities and activation constants. The following table summarizes key quantitative data available in the literature, providing a comparative overview for researchers designing experiments or interpreting results.

Compound	PKG Isoform(s)	Parameter	Value	Remarks
8-Nitro-cGMP	PKG1α	Activation	Activates to a similar extent as cGMP	Possesses unique redox-active properties independent of PKG activation.[2][4]
cGMP	PKG Iβ	Kd (high affinity site)	0.054 ± 0.007 µM	Data from a monomeric deletion mutant of PKG-Iβ.[5]
PKG Iβ	Kd (low affinity site)	0.750 ± 0.096 µM	Data from a monomeric deletion mutant of PKG-Iβ.[5]
PKG Iβ	Ka	~370 nM	[6]
8-Bromo-cGMP	PKG Iβ	Ka	Similar to cGMP	A commonly used cell-permeable PKG activator.[6]
PKG II	Ka	~60 nM	Shows moderate selectivity for PKG II.[6]
Rp-8-nitro-cGMPS	PKG1α	Ki	22 µM	A competitive inhibitor of PKG1α.[2]
Rp-8-Cl-cGMPS	cGMP-dependent protein kinase	Ki	1.5 µM	A selective inhibitor of cGMP-dependent protein kinase.[7]
Rp-8-pCPT-cGMPS	cGMP-dependent protein kinase	Ki	0.5 µM	A competitive inhibitor of PKG.[8][9]

Signaling Pathways of 8-Nitro-cGMP

The signaling cascades initiated by 8-Nitro-cGMP are complex, involving both classical kinase activation and a novel covalent modification pathway. The following diagrams, rendered in DOT language, illustrate these pathways.

Formation of 8-Nitro-cGMP

Under conditions of nitrosative stress, nitric oxide (NO) and superoxide (B77818) (O₂⁻) react to form peroxynitrite (ONOO⁻), a potent nitrating agent. Peroxynitrite can then nitrate (B79036) guanosine triphosphate (GTP) at the C8 position to form 8-nitro-GTP. Subsequently, soluble guanylate cyclase (sGC) can convert 8-nitro-GTP into 8-Nitro-cGMP.

Formation of 8-Nitro-cGMP from GTP under nitrosative stress.

Dual Signaling Pathways of 8-Nitro-cGMP

8-Nitro-cGMP can follow two distinct signaling routes. The first is the canonical pathway where it binds to the regulatory domain of PKG, leading to its activation and the phosphorylation of downstream target proteins. The second, and more unique, pathway involves the electrophilic addition of the cGMP moiety to reactive cysteine residues on target proteins, a process termed S-guanylation. This covalent modification can alter the function of the target protein.

8-Nitro-cGMP elicits cellular responses via PKG activation and S-guanylation.

Experimental Protocols

Investigating the interaction of 8-Nitro-cGMP with PKGs requires a combination of biochemical and cell-based assays. Below are detailed methodologies for key experiments.

Quantification of 8-Nitro-cGMP in Cells by LC-MS/MS

This protocol outlines the steps for the precise measurement of intracellular 8-Nitro-cGMP levels.[10][11]

1. Cell Culture and Treatment:

• Culture cells to the desired confluency.

• Treat cells with inducing agents (e.g., NO donors like S-nitroso-N-acetylpenicillamine (SNAP)) or inflammatory stimuli (e.g., LPS and cytokines) for the desired time points.

2. Sample Preparation:

• Aspirate the culture medium and wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells with a suitable solvent, such as methanol, and scrape the cells.

• Add an internal standard (e.g., stable isotope-labeled 8-Nitro-cGMP) to the cell lysate for accurate quantification.

• Centrifuge the lysate to pellet cellular debris.

• Collect the supernatant and dry it under a stream of nitrogen.

3. LC-MS/MS Analysis:

• Reconstitute the dried extract in the mobile phase.

• Inject the sample into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

• Separate the analytes using a suitable column (e.g., a C18 column) with a gradient of mobile phases (e.g., water with formic acid and acetonitrile (B52724) with formic acid).

• Perform mass spectrometric detection in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for 8-Nitro-cGMP and the internal standard.

4. Data Analysis:

• Quantify the amount of 8-Nitro-cGMP in the sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

In Vitro PKG Kinase Activity Assay

This assay measures the ability of 8-Nitro-cGMP to activate PKG and phosphorylate a substrate peptide.[12][13]

1. Reaction Setup:

• Prepare a reaction mixture containing a suitable buffer (e.g., HEPES or Tris-HCl), MgCl₂, ATP (can be radiolabeled with ³²P or used in a luminescence-based assay), and a specific PKG substrate peptide (e.g., VASPtide or Kemptide).

• Add purified recombinant PKG to the reaction mixture.

2. Activation and Incubation:

• Add varying concentrations of 8-Nitro-cGMP or cGMP (as a positive control) to initiate the kinase reaction.

• Incubate the reaction at 30°C for a defined period (e.g., 10-30 minutes).

3. Detection of Phosphorylation:

• Radiolabeled Method:

  • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

  • Spot the reaction mixture onto phosphocellulose paper.

  • Wash the paper to remove unincorporated [γ-³²P]ATP.

  • Measure the incorporated radioactivity using a scintillation counter.

• Luminescence-based Method (e.g., ADP-Glo™):

  • Stop the kinase reaction.

  • Add a reagent that depletes the remaining ATP.

  • Add a second reagent to convert the ADP produced to ATP, which then drives a luciferase-luciferin reaction.

  • Measure the luminescence, which is proportional to the kinase activity.

4. Data Analysis:

• Plot the kinase activity against the concentration of the activator to determine the activation constant (Ka).

Detection of Protein S-Guanylation by Western Blot

This protocol is used to identify proteins that are covalently modified by 8-Nitro-cGMP.[14][15]

1. Sample Preparation:

• Treat cells with 8-Nitro-cGMP or an NO donor.

• Lyse the cells in a non-reducing lysis buffer to preserve the S-guanylation modification.

• Determine the protein concentration of the lysates.

2. SDS-PAGE and Western Blotting:

• Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) under non-reducing conditions.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

3. Immunodetection:

• Block the membrane with a suitable blocking agent (e.g., non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST).

• Incubate the membrane with a primary antibody that specifically recognizes the cGMP moiety of the S-guanylated adduct.

• Wash the membrane with TBST.

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Wash the membrane again with TBST.

4. Visualization:

• Add an enhanced chemiluminescence (ECL) substrate to the membrane.

• Detect the chemiluminescent signal using an imaging system or X-ray film.

Experimental Workflow for Studying S-Guanylation

The following diagram illustrates a typical workflow for identifying and characterizing S-guanylated proteins.

A logical workflow for the identification and validation of S-guanylated proteins.

Conclusion

8-Nitro-cGMP is a pleiotropic signaling molecule that expands the functional repertoire of the nitric oxide pathway. Its ability to act as both a canonical PKG activator and a mediator of S-guanylation provides a sophisticated mechanism for regulating cellular processes. The quantitative data, signaling pathway diagrams, and detailed experimental protocols presented in this guide offer a valuable resource for researchers seeking to unravel the complex biology of 8-Nitro-cGMP and its interactions with cGMP-dependent protein kinases. A deeper understanding of these interactions will undoubtedly open new avenues for therapeutic intervention in diseases where the NO/cGMP signaling pathway is dysregulated.

References

• 1. An auto-inhibited state of protein kinase G and implications for selective activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 3. Persistent Activation of cGMP-Dependent Protein Kinase by a Nitrated Cyclic Nucleotide via Site Specific Protein S-Guanylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. benchchem.com [benchchem.com]
• 7. Inhibition of cGMP-dependent protein kinase by (Rp)-guanosine 3',5'-monophosphorothioates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. (Rp)-8-pCPT-cGMPS, a novel cGMP-dependent protein kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro kinase assay [protocols.io]
• 14. sinobiological.com [sinobiological.com]
• 15. Western Blot Protocol | Proteintech Group [ptglab.com]

Protocols & Analytical Methods

Application Note: Quantification of 8-Nitro-cGMP in Tissues by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule formed from the reaction of nitric oxide (NO) with guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP) or guanosine triphosphate (GTP) in the presence of reactive oxygen species (ROS).[1] This molecule plays a significant role in various physiological and pathological processes, including the antioxidant adaptive response, regulation of autophagy, and bone remodeling.[1][2][3] Given its involvement in diverse signaling pathways, the accurate quantification of 8-Nitro-cGMP in tissues is essential for understanding its biological function and for the development of novel therapeutics. This application note provides a detailed protocol for the sensitive and specific quantification of 8-Nitro-cGMP in tissue samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway of 8-Nitro-cGMP Formation

The formation of 8-Nitro-cGMP is intricately linked to the nitric oxide signaling pathway. Nitric oxide, produced by nitric oxide synthases (NOS), activates soluble guanylate cyclase (sGC), which in turn catalyzes the conversion of GTP to cGMP. In environments with elevated levels of both NO and ROS, cGMP can be nitrated to form 8-Nitro-cGMP. Alternatively, GTP itself can be nitrated to form 8-nitro-GTP, which can then be cyclized by sGC to produce 8-Nitro-cGMP.[2][4]

8-Nitro-cGMP Formation and Signaling Pathway.

Experimental Protocols

This section provides a comprehensive protocol for the quantification of 8-Nitro-cGMP in tissue samples, from sample preparation to LC-MS/MS analysis.

Tissue Sample Preparation

Proper sample preparation is critical for accurate quantification and to minimize analyte degradation.

Materials:

• Fresh or frozen tissue samples

• Liquid nitrogen

• Homogenization buffer (e.g., 50% methanol (B129727) with 0.1% formic acid)

• Bead homogenizer or Potter-Elvehjem homogenizer

• Microcentrifuge tubes

• Centrifuge capable of 4°C and >13,000 x g

Protocol:

• Excise tissue of interest and immediately snap-freeze in liquid nitrogen to halt metabolic activity. Store at -80°C until use.

• On the day of extraction, weigh the frozen tissue (typically 50-100 mg).

• In a pre-chilled tube, add the appropriate volume of ice-cold homogenization buffer (e.g., 500 µL per 100 mg of tissue).

• Add homogenization beads (if using a bead homogenizer) and homogenize the tissue according to the manufacturer's instructions. Alternatively, use a Potter-Elvehjem homogenizer on ice.

• Centrifuge the homogenate at 13,000-16,000 x g for 10-15 minutes at 4°C.

• Carefully collect the supernatant, which contains the extracted nucleotides, and transfer to a new pre-chilled tube.

• A small aliquot of the supernatant can be reserved for protein quantification (e.g., using a BCA assay) to normalize the 8-Nitro-cGMP concentration.

Solid-Phase Extraction (SPE) for Sample Cleanup

Solid-phase extraction is recommended to remove interfering substances from the tissue extract and to concentrate the analyte.

Materials:

• Mixed-mode or reversed-phase SPE cartridges

• SPE vacuum manifold

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water with 0.1% formic acid)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., methanol with 2% ammonium (B1175870) hydroxide)

• Nitrogen evaporator

Protocol:

• Condition the SPE cartridge by passing methanol through it.

• Equilibrate the cartridge with water containing 0.1% formic acid.

• Load the tissue supernatant onto the cartridge.

• Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove salts and other polar impurities.

• Elute the 8-Nitro-cGMP with an appropriate solvent (e.g., methanol with 2% ammonium hydroxide).

• Dry the eluate under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume of the initial LC mobile phase (e.g., 100 µL of 50% methanol with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters (Example):

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A suitable gradient to separate 8-Nitro-cGMP from other endogenous compounds. For example, start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Column Temperature: 40°C

MS/MS Parameters (Example):

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for 8-Nitro-cGMP and an internal standard (if used).

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
8-Nitro-cGMP	389.0	178.0	-30
cGMP	344.1	152.1	-25
Internal Standard	Analyte-specific	Analyte-specific	Optimized

Note: These parameters should be optimized for the specific instrument being used.

Experimental Workflow

The overall experimental workflow for the quantification of 8-Nitro-cGMP in tissues is depicted below.

Experimental workflow for 8-Nitro-cGMP analysis.

Data Presentation

The quantitative data for 8-Nitro-cGMP and related nucleotides should be presented in a clear and organized manner. Below are example tables summarizing data that could be obtained from such experiments.

Table 1: LC-MS/MS Parameters for Nucleotide Detection

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Dwell Time (ms)
8-Nitro-cGMP	389.0	178.0	273.0	100
cGMP	344.1	152.1	135.1	100
GTP	522.0	152.0	424.0	100
15N5-8-Nitro-cGMP (IS)	394.0	183.0	278.0	100

Note: Internal standards (IS) are crucial for accurate quantification.

Table 2: Example Concentrations of 8-Nitro-cGMP in Biological Samples

Sample Type	Condition	8-Nitro-cGMP Concentration	cGMP Concentration	Reference
C6 Glioma Cells	Control	Not Detected	~1 µM	[2][4]
C6 Glioma Cells	+ SNAP (NO donor)	~20 µM	~5 µM	[2][4]
C6 Glioma Cells	+ LPS/Cytokines	~40 µM	~10 µM	[2][4]
Mouse Osteoblasts	Control	~5 pmol/mg protein	-	[3]
Mouse Osteoblasts	+ IL-1β & TNF-α	~10 pmol/mg protein	-	[3]
Mouse Brain	-	Similar range to stimulated cells	-	[5]

Note: The concentrations can vary significantly depending on the cell/tissue type and the specific treatment conditions.

Conclusion

The LC-MS/MS method described in this application note provides a robust and sensitive approach for the quantification of 8-Nitro-cGMP in tissue samples. Accurate measurement of this important signaling molecule will facilitate a deeper understanding of its role in health and disease, and aid in the development of targeted therapies. The provided protocols and data presentation formats offer a comprehensive guide for researchers, scientists, and drug development professionals working in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 3. 8-Nitro-cGMP suppresses mineralization by mouse osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Detection of Protein S-Guanylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein S-guanylation is a reversible post-translational modification (PTM) where a guanosine (B1672433) monophosphate (GMP) moiety is attached to a cysteine thiol group. This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), an electrophilic derivative of the second messenger cGMP, which is formed under conditions of oxidative/nitrative stress.[1][2][3] S-guanylation plays a crucial role in redox-dependent signaling pathways, influencing protein function, localization, and interaction with other molecules.[3] Dysregulation of this PTM has been implicated in various pathological conditions, making its detection and quantification a critical aspect of both basic research and drug development.

This document provides detailed protocols for the in vitro detection of protein S-guanylation, focusing on three primary methodologies: a biotin-switch-based assay, a click chemistry approach, and mass spectrometry-based identification.

Signaling Pathway of Protein S-Guanylation

The formation of S-guanylated proteins is initiated by the production of nitric oxide (NO) and superoxide (B77818) radicals, leading to the formation of 8-nitro-cGMP. This reactive molecule then directly modifies cysteine residues on target proteins.

Caption: Signaling pathway leading to protein S-guanylation.

Experimental Protocols

This section details the methodologies for inducing and detecting protein S-guanylation in vitro.

Protocol 1: In Vitro S-Guanylation of a Target Protein

This initial step is common for all subsequent detection methods.

Materials:

• Purified protein of interest with accessible cysteine residues

• 8-nitro-cGMP

• Reaction Buffer: 50 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM EDTA

• Protein solution (1-5 mg/mL)

Procedure:

• Prepare the protein solution in the Reaction Buffer.

• Add 8-nitro-cGMP to the protein solution to a final concentration of 100-500 µM. The optimal concentration should be determined empirically.

• Incubate the reaction mixture for 1-3 hours at 37°C.[1]

• The S-guanylated protein is now ready for downstream analysis. For storage, snap-freeze in liquid nitrogen and store at -80°C.

Protocol 2: Detection of S-Guanylation by Biotin-Switch Assay

This protocol is adapted from the well-established biotin-switch assay for S-nitrosylation. It involves the selective reduction of the S-guanylation modification and subsequent labeling of the newly formed free thiol with a biotinylated maleimide (B117702) derivative.

Materials:

• S-guanylated protein sample (from Protocol 1)

• Blocking Buffer: HEN buffer (100 mM HEPES, 1 mM EDTA, 0.1 mM neocuproine, pH 8.0) with 2.5% SDS and 20 mM Methyl Methane Thiosulfonate (MMTS)

• Precipitation Solution: Ice-cold acetone (B3395972)

• Reducing Agent: 1 M Ascorbate (freshly prepared)

• Labeling Reagent: 1 mM Biotin-HPDP or other biotin-maleimide derivative in DMSO

• Wash Buffer: HENS buffer (HEN buffer with 1% SDS)

• Streptavidin-agarose beads

• Elution Buffer: SDS-PAGE sample buffer with 2-mercaptoethanol (B42355)

Experimental Workflow:

Caption: Workflow for the biotin-switch assay for S-guanylation.

Procedure:

• Blocking Free Thiols: To the S-guanylated protein sample, add 4 volumes of Blocking Buffer. Incubate for 20 minutes at 50°C with frequent vortexing.

• Protein Precipitation: Add 4 volumes of ice-cold acetone to the sample. Incubate for 20 minutes at -20°C. Centrifuge at 13,000 x g for 10 minutes to pellet the protein. Discard the supernatant.

• Washing: Wash the pellet twice with 70% ice-cold acetone.

• Reduction and Labeling: Resuspend the protein pellet in HENS buffer. Add the reducing agent (Ascorbate) to a final concentration of 20 mM and the Biotin-Maleimide labeling reagent to a final concentration of 1 mM.[4][5] Incubate for 1 hour at room temperature in the dark.

• Second Precipitation: Precipitate the protein again with 4 volumes of ice-cold acetone as described in step 2.

• Capture of Biotinylated Proteins: Resuspend the washed pellet in HENS buffer and add streptavidin-agarose beads. Incubate for 1 hour at room temperature with gentle rotation.

• Washing Beads: Wash the beads three times with Wash Buffer.

• Elution and Analysis: Elute the biotinylated proteins by boiling the beads in SDS-PAGE sample buffer containing 2-mercaptoethanol for 5 minutes. The eluted proteins can be analyzed by Western blot using an antibody against the protein of interest or by mass spectrometry.

Protocol 3: Detection of S-Guanylation by Click Chemistry

This method utilizes an azide-modified cGMP analogue (e.g., 8-azido-cGMP) to S-guanylate the protein. The incorporated azide (B81097) group then serves as a handle for a bioorthogonal click reaction with an alkyne-containing reporter molecule (e.g., a fluorescent dye or biotin).

Materials:

• Purified protein of interest

• 8-azido-cGMP

• Reaction Buffer: 50 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM EDTA

• Click Chemistry Reagents:

  • Alkyne-probe (e.g., Alkyne-biotin or a fluorescent alkyne)

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate (reducing agent)

  • Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

• SDS-PAGE and Western blotting reagents or mass spectrometer

Experimental Workflow:

Caption: Workflow for click chemistry-based detection of S-guanylation.

Procedure:

• In Vitro S-Guanylation with 8-azido-cGMP: Perform the in vitro S-guanylation reaction as described in Protocol 1, but substitute 8-nitro-cGMP with 8-azido-cGMP.

• Removal of Excess Probe: Remove excess 8-azido-cGMP by buffer exchange using a desalting column or by protein precipitation with acetone.

• Click Reaction: a. Prepare a reaction mixture containing the azido-modified protein in a suitable buffer (e.g., PBS). b. Add the alkyne-probe (e.g., alkyne-biotin) to a final concentration of 100 µM. c. Add the copper(I) catalyst, which can be pre-mixed. A typical catalyst mixture includes 1 mM CuSO₄, 1 mM TCEP (or 5 mM sodium ascorbate), and 100 µM TBTA.[6][7] d. Incubate the reaction for 1 hour at room temperature, protected from light if using a fluorescent probe.

• Analysis:

  • Fluorescence Detection: If a fluorescent alkyne was used, the labeled protein can be visualized directly by SDS-PAGE followed by in-gel fluorescence scanning.

  • Biotin-based Detection: If alkyne-biotin was used, the protein can be detected by Western blot using streptavidin-HRP or captured using streptavidin beads for enrichment prior to mass spectrometry analysis.

Protocol 4: Identification of S-Guanylation Sites by Mass Spectrometry

Mass spectrometry (MS) is the gold standard for identifying the precise location of S-guanylation on a protein.

Materials:

• S-guanylated protein sample (from Protocol 1)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic acid

• Acetonitrile

• LC-MS/MS system

Procedure:

• Sample Preparation: a. The S-guanylated protein sample is denatured, reduced with DTT, and alkylated with IAA to block all free cysteine residues. b. The protein is then digested into smaller peptides using trypsin.

• LC-MS/MS Analysis: a. The peptide mixture is separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS).[8] b. During MS/MS, peptides are fragmented, and the resulting fragment ions provide sequence information.

• Data Analysis: a. The MS/MS spectra are searched against a protein database using specialized software (e.g., Mascot, Sequest, MaxQuant). b. The search parameters must be set to include S-guanylation (addition of a GMP moiety, +345.06 Da) as a variable modification on cysteine residues. c. The software will identify the peptides that are modified and pinpoint the exact cysteine residue that is S-guanylated.[9][10]

Data Presentation

The following tables summarize key parameters and expected outcomes for the described protocols.

Table 1: In Vitro S-Guanylation Reaction Parameters

Parameter	Recommended Conditions	Notes
Protein Concentration	1-5 mg/mL	Higher concentrations can improve reaction efficiency.
8-nitro-cGMP Conc.	100-500 µM	Optimal concentration is protein-dependent.
Reaction Buffer	50 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM EDTA	Thiol-free buffers are essential.
Incubation Time	1-3 hours	Time-course experiments may be needed for optimization.
Temperature	37°C

Table 2: Comparison of In Vitro S-Guanylation Detection Methods

Method	Principle	Sensitivity	Throughput	Site Identification	Key Reagents
Biotin-Switch Assay	Reduction of S-GMP and biotinylation of the free thiol	High	Medium	Indirect	MMTS, Ascorbate, Biotin-Maleimide
Click Chemistry	Bioorthogonal reaction of azide-modified GMP with an alkyne probe	High	High	Indirect	8-azido-cGMP, Alkyne-probe, Copper catalyst
Mass Spectrometry	Direct detection of the mass shift caused by GMP adduction	Very High	Low to Medium	Direct and Precise	Trypsin, LC-MS/MS system

Table 3: Quantitative Parameters for Biotin-Maleimide Labeling

Parameter	Recommended Value/Range	Notes
Reaction pH	6.5 - 7.5	Maleimide reactivity is optimal in this range.[4][5]
Molar Excess of Biotin-Maleimide	10 to 20-fold over protein	Ensures efficient labeling.[4]
Reaction Time	2 hours at RT or overnight at 4°C	Longer incubation at 4°C for sensitive proteins.

Conclusion

The protocols outlined in this application note provide a comprehensive guide for the in vitro detection and characterization of protein S-guanylation. The choice of method will depend on the specific research question, available equipment, and desired level of detail. The biotin-switch and click chemistry assays are excellent for detecting and quantifying S-guanylation, while mass spectrometry is indispensable for identifying the specific sites of modification. Proper implementation of these protocols will enable researchers to further elucidate the role of this important post-translational modification in cellular physiology and disease.

References

• 1. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein cysteine S-guanylation and electrophilic signal transduction by endogenous nitro-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. biotium.com [biotium.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. benchchem.com [benchchem.com]
• 8. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Visualizing 8-Nitro-cGMP in Cultured Cells: An Application Note and Protocol for Immunocytochemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the immunocytochemical detection and visualization of 8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) in cultured cells. 8-Nitro-cGMP is a critical signaling molecule formed under conditions of oxidative and nitrative stress, playing a significant role in various physiological and pathological processes.[1][2][3] Its detection in situ can provide valuable insights into the cellular response to stress and the mechanisms of drug action.

Introduction

8-Nitro-cGMP is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) that is endogenously produced from guanosine-5'-triphosphate (GTP) through the combined action of reactive nitrogen species (RNS) and reactive oxygen species (ROS) with guanylate cyclase.[3] This molecule acts as a unique second messenger in nitric oxide (NO) signaling pathways.[2] A key function of 8-Nitro-cGMP is to mediate a post-translational modification called protein S-guanylation, where it covalently modifies cysteine residues on target proteins, thereby altering their function.[2][4] This modification is involved in cellular processes such as the antioxidant adaptive response, autophagy, and synaptic plasticity.[4][5][6] Immunocytochemistry (ICC) is a powerful technique to visualize the subcellular localization and quantify the relative abundance of 8-Nitro-cGMP within cells, providing a spatial and temporal understanding of its signaling roles.[5][7]

Signaling Pathway of 8-Nitro-cGMP Formation and Action

The formation of 8-Nitro-cGMP is initiated by cellular stressors that lead to the production of NO and superoxide (B77818) radicals. These reactive species contribute to the nitration of GTP, which is then cyclized by soluble guanylate cyclase (sGC) to form 8-Nitro-cGMP. This signaling molecule can then directly interact with and modify target proteins through S-guanylation, leading to downstream cellular responses.

Figure 1. Signaling pathway of 8-Nitro-cGMP formation and action.

Experimental Protocols

This section provides a detailed protocol for the immunocytochemical staining of 8-Nitro-cGMP in cultured cells.

Materials and Reagents

Reagent	Supplier (Example)	Catalog # (Example)
Anti-8-Nitro-cGMP Monoclonal Antibody (1G6)	-	-
Anti-Nitroguanosine Polyclonal Antibody	-	-
Fluorophore-conjugated Secondary Antibody	Thermo Fisher Scientific	-
4% Paraformaldehyde	Electron Microscopy Sciences	15710
Picric Acid	Sigma-Aldrich	P6744
Triton X-100	Sigma-Aldrich	T8787
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906
Phosphate (B84403) Buffered Saline (PBS)	Gibco	10010023
Mounting Medium with DAPI	Vector Laboratories	H-1200
Glass Coverslips	VWR	48366-067
6-well Tissue Culture Plates	Corning	3506

Experimental Workflow

The immunocytochemistry procedure involves several key steps, from cell culture and fixation to antibody incubation and imaging.

Figure 2. Experimental workflow for 8-Nitro-cGMP immunocytochemistry.

Step-by-Step Protocol

1. Cell Culture and Treatment: a. Sterilize glass coverslips and place them in the wells of a 6-well tissue culture plate.[8] b. Seed cultured cells onto the coverslips at an appropriate density to achieve semi-confluency at the time of the experiment. c. To induce 8-Nitro-cGMP formation, treat the cells with an appropriate stimulus. For example, cerebellar granule neurons can be stimulated with 50 µM nicotine for 24 hours.[3] Alternatively, C6 glioma cells can be treated with an NO donor like S-nitroso-N-acetylpenicillamine (SNAP).[5]

2. Fixation: a. Aspirate the culture medium and gently wash the cells twice with PBS.[9] b. Fix the cells with Zamboni solution (4% paraformaldehyde and 10 mM picric acid in 0.1 M phosphate buffer, pH 7.4) at 4°C for 7 hours.[5] Alternatively, cells can be fixed with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.[10][11] c. Wash the cells three times with PBS for 5 minutes each.

3. Permeabilization: a. Permeabilize the cells with 0.5% Triton X-100 in PBS for 15 minutes at room temperature to allow antibody access to intracellular antigens.[5] b. Wash the cells three times with PBS for 5 minutes each.

4. Blocking: a. To block non-specific antibody binding, incubate the cells in a blocking solution (e.g., BlockAce, or 1-5% BSA or normal serum from the species of the secondary antibody in PBS) for at least 1 hour at room temperature or overnight at 4°C.[5]

5. Antibody Incubation: a. Dilute the primary antibody (e.g., anti-8-nitro-cGMP monoclonal antibody 1G6 at 1 µg/ml) in an appropriate antibody dilution buffer (e.g., Can Get Signal Immunoreaction Enhancer Solution or 1% BSA in PBS).[5] b. Incubate the cells with the primary antibody solution overnight at 4°C.[5] c. Wash the cells three times with PBS for 5 minutes each. d. Dilute the fluorophore-conjugated secondary antibody in the antibody dilution buffer according to the manufacturer's instructions. e. Incubate the cells with the secondary antibody solution for 1 hour at room temperature, protected from light. f. Wash the cells three times with PBS for 5 minutes each, protected from light.

6. Counterstaining and Mounting: a. (Optional) For nuclear counterstaining, incubate the cells with a DAPI solution (e.g., 300 ng/mL in PBS) for 10 minutes at room temperature, protected from light.[8] b. Wash the cells twice with PBS. c. Carefully mount the coverslips onto glass slides using a mounting medium. d. Seal the edges of the coverslips with nail polish to prevent drying.

7. Imaging and Analysis: a. Visualize the stained cells using a fluorescence microscope equipped with the appropriate filters for the chosen fluorophore. b. Capture images for qualitative analysis of 8-Nitro-cGMP localization. c. For quantitative analysis, measure the fluorescence intensity of the signal using image analysis software such as ImageJ.[12] Ensure consistent imaging parameters (e.g., exposure time, gain) across all samples for accurate comparison.

Data Presentation

The following tables summarize key quantitative parameters for the immunocytochemistry protocol.

Table 1: Antibody Dilutions and Incubation Times

Antibody	Host/Type	Concentration/Dilution	Incubation Time	Incubation Temperature	Reference
Anti-8-Nitro-cGMP (1G6)	Mouse Monoclonal	1 µg/ml	Overnight	4°C	[5]
Anti-Nitroguanosine	Rabbit Polyclonal	10 µg/ml	-	-	[13]
Cy3-labeled goat anti-mouse IgG	Goat Polyclonal	Varies	1 hour	Room Temperature	[5]

Table 2: Recommended Reagent Concentrations and Incubation Times

Step	Reagent	Concentration	Incubation Time	Temperature
Fixation	Zamboni Solution	4% PFA, 10mM Picric Acid	7 hours	4°C
Permeabilization	Triton X-100	0.5% in PBS	15 minutes	Room Temperature
Blocking	BSA	1-5% in PBS	≥ 1 hour	Room Temperature
Counterstaining	DAPI	300 ng/mL	10 minutes	Room Temperature

Troubleshooting

• High Background: Insufficient blocking or washing, or non-specific binding of the secondary antibody. Increase blocking time or use a different blocking agent. Ensure thorough washing between steps.

• Weak or No Signal: Ineffective induction of 8-Nitro-cGMP, improper fixation that masks the epitope, or inactive primary antibody. Optimize the stimulation conditions. Try a different fixation method. Use a fresh aliquot of the primary antibody.

• Poor Cell Morphology: Harsh fixation or permeabilization. Reduce the concentration or incubation time of the fixative or permeabilizing agent.[10]

By following this detailed application note and protocol, researchers can effectively visualize and analyze 8-Nitro-cGMP in cultured cells, contributing to a deeper understanding of its role in cellular signaling and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Essential role of ROS - 8-Nitro-cGMP signaling in long-term memory of motor learning and cerebellar synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antibodies for Immunocytochemistry (ICC) | Thermo Fisher Scientific - US [thermofisher.com]
• 8. health.uconn.edu [health.uconn.edu]
• 9. ICC/IF Protocol | Antibodies.com [antibodies.com]
• 10. Fixation and Permeabilization in ICC/IF [novusbio.com]
• 11. Immunocytochemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. mdpi.com [mdpi.com]
• 13. search.cosmobio.co.jp [search.cosmobio.co.jp]

Application Note: Development of a Competitive ELISA for the Quantification of 8-Nitro-cGMP

Introduction

8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP) is a critical signaling molecule formed during conditions of oxidative and nitrosative stress.[1] It is generated through the reaction of nitric oxide (NO) and reactive oxygen species (ROS) with guanosine (B1672433) triphosphate (GTP), a reaction that can be catalyzed by soluble guanylate cyclase (sGC).[2][3] Unlike its canonical counterpart cGMP, 8-nitro-cGMP acts as an electrophilic second messenger, primarily mediating its effects through a post-translational modification called S-guanylation, where it forms covalent adducts with cysteine residues on target proteins.[4][5] This modification can alter protein function, and 8-nitro-cGMP signaling has been implicated in various physiological processes, including antioxidant responses, autophagy, and synaptic plasticity.[3][6][7] Given its role as a biomarker for nitro-oxidative stress, a robust and sensitive method for its quantification is essential for researchers in cell biology, pharmacology, and drug development.

This document provides a comprehensive guide to developing a sensitive competitive enzyme-linked immunosorbent assay (ELISA) for the specific measurement of 8-nitro-cGMP in biological samples.

Principle of the Assay

Due to its small molecular size, 8-nitro-cGMP is not amenable to a traditional sandwich ELISA format. Therefore, a competitive immunoassay is the method of choice.[8][9] In this format, free 8-nitro-cGMP in a sample or standard competes with a fixed amount of a labeled 8-nitro-cGMP conjugate (the "tracer," e.g., 8-nitro-cGMP-HRP) for a limited number of binding sites on a specific anti-8-nitro-cGMP antibody. The antibody itself is captured on a microplate pre-coated with a secondary antibody (e.g., goat anti-rabbit IgG). After incubation and washing, a substrate is added, which is converted by the bound tracer into a colored product. The intensity of the color is inversely proportional to the concentration of 8-nitro-cGMP in the sample.[10] A standard curve is generated by plotting the absorbance values against known concentrations of 8-nitro-cGMP, allowing for the quantification of the analyte in unknown samples.

8-Nitro-cGMP Signaling Pathway

The formation and action of 8-nitro-cGMP are central to redox signaling. The pathway begins with cellular stressors that increase the production of both nitric oxide (NO) and superoxide (B77818) (O₂⁻). These molecules can react to form peroxynitrite (ONOO⁻), a potent nitrating agent. Peroxynitrite can nitrate (B79036) GTP to form 8-nitro-GTP, which is then cyclized by soluble guanylate cyclase (sGC) into 8-nitro-cGMP.[3] The downstream effects are largely mediated by S-guanylation of key regulatory proteins, such as Keap1, which in turn activates the Nrf2 antioxidant response.[3]

Caption: 8-Nitro-cGMP formation and downstream S-guanylation pathway.

Protocols

Protocol I: Preparation of Key Assay Reagents

Successful development of this ELISA hinges on the quality of three key reagents: the immunogen for antibody production, the specific antibody itself, and the enzyme-labeled tracer for detection.

Caption: Workflow for the development of key ELISA reagents.

1. Immunogen Synthesis (8-Nitro-cGMP-KLH Conjugate) To elicit an immune response, the small 8-nitro-cGMP molecule (hapten) must be conjugated to a large carrier protein like Keyhole Limpet Hemocyanin (KLH).[11]

• Materials: 8-Nitro-cGMP, N-hydroxysuccinimide (NHS), N,N'-Dicyclohexylcarbodiimide (DCC), KLH, Dimethylformamide (DMF), Dialysis tubing (10 kDa MWCO), PBS pH 7.4.

• Methodology:

  • Activate the carboxyl group on 8-nitro-cGMP by reacting it with NHS and DCC in DMF to create an NHS-ester derivative.

  • Dissolve KLH in PBS.

  • Slowly add the activated 8-nitro-cGMP-NHS ester to the KLH solution and react for 4 hours at room temperature with gentle stirring. The NHS ester will react with primary amines on the KLH.

  • Stop the reaction and remove unconjugated hapten by extensive dialysis against PBS at 4°C.

  • Confirm conjugation using MALDI-TOF mass spectrometry or by UV-Vis spectroscopy and store the conjugate at -20°C.

2. Antibody Production and Purification

• Methodology:

  • Immunize rabbits with the 8-nitro-cGMP-KLH conjugate (e.g., 100-200 µg emulsified in Freund's complete adjuvant for the primary immunization, followed by boosts with incomplete adjuvant).

  • Collect test bleeds and screen for antibody titer against an 8-nitro-cGMP-BSA coated plate (to avoid purifying antibodies against KLH).

  • Once a high titer is achieved, perform a terminal bleed and collect the serum.

  • Purify the polyclonal antibodies using antigen-specific affinity chromatography.[12]

    • Immobilize 8-nitro-cGMP-BSA onto an affinity column support (e.g., NHS-activated agarose).

    • Pass the rabbit serum over the column. The specific antibodies will bind to the immobilized antigen.

    • Wash the column extensively with PBS to remove non-specific proteins.

    • Elute the bound antibodies using a low pH buffer (e.g., 0.1 M Glycine, pH 2.5) into a tube containing a neutralizing buffer (e.g., 1 M Tris, pH 8.5).

    • Dialyze the purified antibody against PBS and store at -20°C or -80°C.

3. Tracer Synthesis (8-Nitro-cGMP-HRP Conjugate)

• Methodology:

  • Use a similar conjugation strategy as for the immunogen, or use a heterobifunctional crosslinker like SMCC to link 8-nitro-cGMP to Horseradish Peroxidase (HRP).

  • Purify the conjugate using size-exclusion chromatography to separate the 8-nitro-cGMP-HRP from unconjugated enzyme and hapten.

  • Characterize the conjugate and determine the optimal dilution for use in the ELISA.

Protocol II: 8-Nitro-cGMP Competitive ELISA Procedure

1. Required Materials & Buffers

• Coating Buffer: 0.05 M Carbonate-Bicarbonate, pH 9.6.

• Wash Buffer: PBS with 0.05% Tween-20 (PBST).

• Assay Buffer: PBS with 0.1% BSA, pH 7.4.

• Stop Solution: 2 M H₂SO₄.

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).

• Reagents: Goat Anti-Rabbit IgG, purified Rabbit Anti-8-Nitro-cGMP antibody, 8-Nitro-cGMP-HRP tracer, 8-Nitro-cGMP standard.

• Equipment: 96-well microplate, microplate reader (450 nm), multichannel pipettes.

Caption: Step-by-step workflow for the competitive ELISA procedure.

2. Step-by-Step Methodology

• Plate Coating: Add 100 µL of Goat Anti-Rabbit IgG (diluted to 1-10 µg/mL in Coating Buffer) to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL/well of Wash Buffer.

• Blocking: Add 200 µL/well of Assay Buffer (or another suitable blocking buffer) and incubate for 1-2 hours at room temperature to block non-specific binding sites.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Add 50 µL of 8-nitro-cGMP standard or unknown sample to the appropriate wells.

  • Add 25 µL of the diluted 8-nitro-cGMP-HRP tracer to every well.

  • Add 25 µL of the diluted Rabbit Anti-8-Nitro-cGMP antibody to every well to initiate the competition.

• Incubation: Cover the plate and incubate for 2 hours at room temperature on an orbital shaker.

• Washing: Aspirate the solution and wash the plate 5 times with Wash Buffer.

• Substrate Addition: Add 100 µL of TMB Substrate solution to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Stop Reaction: Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read Plate: Measure the optical density (OD) at 450 nm within 15 minutes of adding the Stop Solution.

Data Analysis and Expected Results

The concentration of 8-nitro-cGMP is determined by comparing the OD of the unknown samples to the standard curve. The data is typically plotted as OD or %B/B₀ versus the logarithm of the 8-nitro-cGMP concentration, where B is the absorbance of a standard or sample and B₀ is the absorbance of the zero standard (maximum signal).

Table 1: Example 8-Nitro-cGMP Standard Curve Data

8-Nitro-cGMP (pmol/mL)	Avg. OD 450nm	B/B₀ (%)
0 (B₀)	1.852	100.0
0.1	1.685	91.0
0.5	1.352	73.0
1.0	1.093	59.0
5.0	0.574	31.0
10.0	0.352	19.0
50.0	0.130	7.0

| 100.0 | 0.093 | 5.0 |

Protocol III: Assay Validation

To ensure the reliability of the assay, a thorough validation is required.[13][14] Key parameters to evaluate include specificity, precision, accuracy, and sensitivity.

1. Specificity (Cross-Reactivity) Assess the ability of the antibody to distinguish 8-nitro-cGMP from structurally related molecules.

• Methodology: Prepare dilution series of potential cross-reactants (e.g., cGMP, GTP, 8-amino-cGMP, cAMP) and determine their IC₅₀ values (the concentration that causes 50% inhibition of signal).

• Calculation: % Cross-Reactivity = (IC₅₀ of 8-nitro-cGMP / IC₅₀ of cross-reactant) x 100.

Table 2: Example Cross-Reactivity Data

Compound	IC₅₀ (pmol/mL)	Cross-Reactivity (%)
8-Nitro-cGMP	2.5	100
cGMP	>10,000	<0.025
8-amino-cGMP	850	~0.3
GTP	>25,000	<0.01

| cAMP | >50,000 | <0.005 |

2. Precision Precision is the measure of random error, expressed as the coefficient of variation (%CV).

• Intra-Assay Precision: Analyze multiple replicates (n=16-20) of low, medium, and high concentration controls on the same plate.

• Inter-Assay Precision: Analyze the same controls across multiple plates on different days.

• Acceptance Criteria: Typically, %CV should be <15%.

Table 3: Example Precision Data

Control Level	Intra-Assay %CV (n=20)	Inter-Assay %CV (n=10 runs)
Low	8.5%	11.2%
Medium	6.1%	8.9%

| High | 7.3% | 9.5% |

3. Accuracy (Spike and Recovery) Accuracy measures the agreement between the measured value and the true value.

• Methodology: Spike known concentrations of 8-nitro-cGMP into the biological matrix of interest (e.g., cell lysate, plasma) and measure the concentration.

• Calculation: % Recovery = (Measured Concentration / Expected Concentration) x 100.

• Acceptance Criteria: Typically, recovery should be within 85-115%.

Table 4: Example Spike and Recovery Data (in Cell Lysate)

Spiked Conc. (pmol/mL)	Measured Conc. (pmol/mL)	% Recovery
2.0	1.94	97%
10.0	10.8	108%

| 40.0 | 38.0 | 95% |

4. Sensitivity and Linearity

• Limit of Detection (LOD): The lowest concentration that can be distinguished from blank.

• Limit of Quantitation (LOQ): The lowest concentration that can be measured with acceptable precision and accuracy.

• Linearity of Dilution: Test serial dilutions of a high-concentration sample to ensure the assay is not affected by the sample matrix.

References

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Essential role of ROS - 8-Nitro-cGMP signaling in long-term memory of motor learning and cerebellar synaptic plasticity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. genscript.com [genscript.com]
• 11. US6756041B2 - Process for preparing conjugate vaccines including free protein and the conjugate vaccines, immunogens, and immunogenic reagents produced by this process - Google Patents [patents.google.com]
• 12. Antibody Purification Methods | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. A Practical Guide to Immunoassay Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. denovobiolabs.com [denovobiolabs.com]

Application Notes and Protocols: Synthesis and Use of Stable Isotope-Labeled 8-Nitro-cGMP for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule involved in various physiological and pathophysiological processes. It is formed endogenously from GTP through the action of nitric oxide (NO) and reactive oxygen species (ROS).[1][2][3] A key mechanism of 8-Nitro-cGMP signaling is through a post-translational modification called S-guanylation, where it covalently modifies cysteine residues on target proteins, thereby modulating their function.[1] To facilitate detailed investigation of 8-Nitro-cGMP's roles in cellular signaling, metabolism, and as a potential therapeutic target, stable isotope-labeled 8-Nitro-cGMP is an invaluable tool for accurate quantification and as a tracer in various experimental setups.

These application notes provide detailed protocols for the chemical synthesis, purification, and characterization of stable isotope-labeled 8-Nitro-cGMP. Additionally, we present its signaling pathway and an experimental workflow for its application in research.

Data Presentation

Parameter	Description	Typical Value	Analytical Method
Isotopic Enrichment	Percentage of molecules containing the stable isotope(s) (e.g., ¹³C, ¹⁵N).	>98%	Mass Spectrometry
Chemical Purity	Percentage of the desired compound in the final product.	>95%	High-Performance Liquid Chromatography (HPLC)
Yield	Overall percentage yield of the synthesis reaction.	Variable, dependent on scale and specific isotopes used.	Gravimetric/Spectrophotometric
Molecular Weight	Mass of the stable isotope-labeled 8-Nitro-cGMP.	Varies based on incorporated isotopes (e.g., ¹³C₁₀,¹⁵N₅-8-Nitro-cGMP).	Mass Spectrometry
Structure Confirmation	Verification of the chemical structure.	Confirmed	Mass Spectrometry, NMR Spectroscopy

Experimental Protocols

Protocol 1: Synthesis of Stable Isotope-Labeled 8-Nitro-cGMP

This protocol outlines a two-step synthesis process: 1) Synthesis of stable isotope-labeled 8-bromo-cGMP, and 2) Nitration of stable isotope-labeled 8-bromo-cGMP to yield stable isotope-labeled 8-Nitro-cGMP.

Materials:

• Stable isotope-labeled guanosine (B1672433) (e.g., ¹³C₁₀-Guanosine, ¹⁵N₅-Guanosine)

• Phosphorus oxychloride (POCl₃)

• Proton sponge

• Triethyl phosphate

• Bromine

• Sodium nitrite (B80452) (NaNO₂)

• Dimethyl sulfoxide (B87167) (DMSO)

• Hydrochloric acid (HCl)

• Anhydrous solvents (e.g., acetonitrile (B52724), pyridine)

• HPLC-grade water and acetonitrile

• Solid-phase extraction (SPE) cartridges

Step 1: Synthesis of Stable Isotope-Labeled 8-bromo-cGMP

This step should be performed under anhydrous conditions.

• Phosphorylation of Labeled Guanosine:

  • Dissolve stable isotope-labeled guanosine in triethyl phosphate.

  • Cool the solution to 0°C.

  • Slowly add phosphorus oxychloride (POCl₃) while stirring.

  • Allow the reaction to proceed for 2-4 hours at 0°C.

  • Quench the reaction by slowly adding ice-cold water.

• Cyclization to Labeled cGMP:

  • Neutralize the solution with a suitable base (e.g., sodium bicarbonate).

  • Purify the resulting stable isotope-labeled cGMP using anion-exchange chromatography.

• Bromination of Labeled cGMP:

  • Dissolve the purified labeled cGMP in an appropriate solvent (e.g., water).

  • Add bromine (Br₂) dropwise while stirring at room temperature.

  • Monitor the reaction by thin-layer chromatography (TLC) or HPLC until completion.

  • Remove excess bromine by purging with nitrogen gas or by extraction.

  • Purify the stable isotope-labeled 8-bromo-cGMP by reversed-phase HPLC.

Step 2: Nitration of Stable Isotope-Labeled 8-bromo-cGMP

This procedure is adapted from the nitration of 8-bromo-cGMP analogs.[4][5]

• Reaction Setup:

  • Dissolve the stable isotope-labeled 8-bromo-cGMP in dimethyl sulfoxide (DMSO).

  • Add sodium nitrite (NaNO₂) to the solution.

  • Acidify the reaction mixture by adding a small amount of hydrochloric acid (HCl).

• Reaction Conditions:

  • Heat the reaction mixture at a controlled temperature (e.g., 70°C) for several hours to days, monitoring the progress by HPLC.[4]

• Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with water.

  • Purify the stable isotope-labeled 8-Nitro-cGMP using semi-preparative reversed-phase HPLC.[4]

  • Collect the fractions containing the desired product and lyophilize to obtain the final product as a solid.

Protocol 2: Purification and Characterization

Purification by HPLC:

• Column: A C18 reversed-phase column is suitable for purification.

• Mobile Phase: A gradient of acetonitrile in an aqueous buffer (e.g., triethylammonium (B8662869) bicarbonate or formic acid) is typically used.

• Detection: UV detection at wavelengths between 260-298 nm is appropriate for oligonucleotides.[6]

• Fraction Collection: Collect the peak corresponding to 8-Nitro-cGMP and lyophilize.

Characterization by Mass Spectrometry:

• Technique: Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a highly sensitive method for characterizing the labeled product.

• Analysis: Determine the accurate mass of the parent ion to confirm the incorporation of the stable isotopes.

• Fragmentation: Analyze the fragmentation pattern (MS/MS) to confirm the structure of the molecule.

Mandatory Visualizations

Figure 1: Chemical synthesis workflow for stable isotope-labeled 8-Nitro-cGMP.

Figure 2: 8-Nitro-cGMP signaling pathway leading to S-guanylation.

Figure 3: Experimental workflow for using labeled 8-Nitro-cGMP in research.

Application Notes

1. Quantification of Endogenous 8-Nitro-cGMP

Stable isotope-labeled 8-Nitro-cGMP is the gold standard for accurate quantification of its endogenous, unlabeled counterpart in biological samples by isotope dilution mass spectrometry.[7] The labeled compound is spiked into the sample as an internal standard at the beginning of the sample preparation process. This corrects for analyte loss during extraction and purification, as well as for matrix effects during mass spectrometric analysis, leading to highly accurate and precise measurements.

2. Tracing the Metabolic Fate of 8-Nitro-cGMP

By using stable isotope-labeled 8-Nitro-cGMP, researchers can trace its metabolic fate within cells and tissues. This includes identifying downstream metabolites, determining rates of degradation, and understanding its transport across cellular membranes.

3. Identification of S-guanylated Proteins

A key application is the identification of proteins that are post-translationally modified by 8-Nitro-cGMP. In this "chemical proteomics" approach, cells or protein lysates are treated with stable isotope-labeled 8-Nitro-cGMP. The cGMP moiety, containing the stable isotopes, is transferred to cysteine residues of target proteins. Following proteolytic digestion, the labeled peptides can be identified by mass spectrometry, revealing the specific sites of S-guanylation.

4. In Vivo Studies

Stable isotope-labeled compounds are non-radioactive and can be used in in vivo studies in animal models to investigate the pharmacokinetics, biodistribution, and metabolism of 8-Nitro-cGMP.

Protocol 3: Application in Cell Culture for S-guanylation Studies

Materials:

• Cultured cells of interest

• Stable isotope-labeled 8-Nitro-cGMP

• Cell culture medium and supplements

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• Materials for protein digestion (e.g., trypsin)

• LC-MS/MS system

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat the cells with a known concentration of stable isotope-labeled 8-Nitro-cGMP for a specified period. Include appropriate controls (e.g., vehicle-treated cells).

• Cell Lysis and Protein Extraction:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells using a suitable lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the proteins.

• Protein Quantification and Digestion:

  • Determine the protein concentration of the lysate.

  • Take a known amount of protein and perform in-solution or in-gel digestion with trypsin.

• Enrichment of cGMP-modified Peptides (Optional):

  • For enhanced detection, enrich for peptides containing the cGMP modification using affinity chromatography with an anti-cGMP antibody.

• LC-MS/MS Analysis:

  • Analyze the digested peptide mixture by LC-MS/MS.

  • Set the mass spectrometer to detect peptides containing the mass shift corresponding to the stable isotope-labeled cGMP adduct.

• Data Analysis:

  • Use proteomics software to identify the peptides and proteins that are S-guanylated.

  • The presence of the specific mass shift from the stable isotopes will confirm the modification.

By following these protocols and utilizing the provided information, researchers can effectively synthesize and apply stable isotope-labeled 8-Nitro-cGMP to advance our understanding of its critical roles in biology and disease.

References

• 1. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 5. Synthesis and Characterization of 8-Nitroguanosine 3',5'-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 7. biorxiv.org [biorxiv.org]

Application Notes and Protocols: 8-Nitro-cGMP in Cardiovascular Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP) is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) that has emerged as a critical signaling molecule in the cardiovascular system. Formed from the reaction of nitric oxide (NO) with reactive oxygen species (ROS), 8-nitro-cGMP is a potent electrophile that mediates its effects primarily through a post-translational modification known as protein S-guanylation. This modification involves the covalent attachment of a cGMP moiety to reactive cysteine residues on target proteins, thereby altering their function.[1][2][3][4][5] This document provides detailed application notes and experimental protocols for studying the role of 8-nitro-cGMP in cardiovascular signaling.

Key Applications in Cardiovascular Research

• Vasodilation and Vasoconstriction: 8-nitro-cGMP exhibits a biphasic effect on vascular tone. At lower concentrations, it can enhance vasoconstriction, while at higher concentrations, it induces vasodilation.[6] This dual role makes it a fascinating molecule for studying the complex regulation of blood pressure and vascular homeostasis.

• Cardioprotection: 8-nitro-cGMP is involved in cellular defense mechanisms against oxidative stress. By S-guanylating Keap1, it activates the Nrf2 antioxidant response pathway, leading to the expression of cytoprotective genes.[1][3][7]

• Endothelial Function: 8-nitro-cGMP can influence endothelial nitric oxide synthase (eNOS) activity. Under certain conditions, it can lead to eNOS uncoupling, where the enzyme produces superoxide (B77818) instead of NO, contributing to endothelial dysfunction.[6]

• Signal Transduction: The study of protein S-guanylation by 8-nitro-cGMP offers a novel avenue for understanding redox signaling in the cardiovascular system. Identifying new protein targets of S-guanylation can reveal previously unknown regulatory mechanisms in cardiac and vascular cells.

Data Presentation

Table 1: Concentration-Dependent Effects of 8-Nitro-cGMP on Vascular Tone in Mouse Aorta

Concentration Range	Observed Effect in Phenylephrine-Contracted Aortas	Putative Mechanism	Reference
0.001–10 µM	Enhancement of vasoconstriction	eNOS uncoupling and superoxide production	[6]
>10 µM	Dose-dependent vasorelaxation	Activation of PKG and K+ channels	[6][8]

Table 2: Intracellular Concentrations of 8-Nitro-cGMP in Cultured Cells

Cell Type	Stimulus	Peak 8-Nitro-cGMP Concentration	Measurement Method	Reference
C6 Glioma Cells	S-nitroso-N-acetylpenicillamine (SNAP, 50 µM)	Comparable to cGMP peak	LC-ESI-MS/MS	[1][7]
iNOS-expressing C6 Glioma Cells	LPS + Cytokines	>40 µM	LC-ESI-MS/MS	[1][7][9]
Mouse Primary Osteoblasts	30 µM exogenous 8-nitro-cGMP (48h)	Significant increase from baseline	LC-MS/MS	[10]

Signaling Pathways and Experimental Workflows

Formation of 8-Nitro-cGMP and Protein S-Guanylation.

Cardioprotective signaling pathway of 8-Nitro-cGMP.

Experimental workflow for identifying S-guanylated proteins.

Experimental Protocols

Protocol 1: Measurement of Intracellular 8-Nitro-cGMP by LC-ESI-MS/MS

This protocol is adapted from methodologies used for quantifying 8-nitro-cGMP in cultured cells.[1][7][9]

Materials:

• Cultured cardiovascular cells (e.g., endothelial cells, smooth muscle cells, cardiomyocytes)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS), ice-cold

• Acetonitrile (B52724) with 0.1% formic acid

• Internal standard (e.g., stable isotope-labeled 8-nitro-cGMP)

• Liquid chromatography-electrospray ionization-tandem mass spectrometer (LC-ESI-MS/MS)

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a suitable density in 60-mm dishes.

  • Culture cells to desired confluency.

  • Treat cells with experimental compounds (e.g., NO donors, ROS generators, or inhibitors) for the desired time.

• Sample Extraction:

  • Wash cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold acetonitrile with 0.1% formic acid to each dish.

  • Scrape the cells and collect the cell suspension.

  • Spike the sample with the internal standard.

  • Vortex vigorously and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a suitable volume of mobile phase.

  • Inject the sample into the LC-ESI-MS/MS system.

  • Separate 8-nitro-cGMP from other cellular components using a suitable C18 column and a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify 8-nitro-cGMP and the internal standard using multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for 8-nitro-cGMP should be optimized for the instrument used.

• Data Analysis:

  • Calculate the concentration of 8-nitro-cGMP in the original sample based on the peak area ratio of the analyte to the internal standard and a standard curve.

Protocol 2: Detection of Protein S-Guanylation by Mass Spectrometry

This protocol outlines a general workflow for identifying proteins S-guanylated by 8-nitro-cGMP.[1][7][11][12]

Materials:

• Cell or tissue lysates

• 8-Nitro-cGMP

• RIPA buffer

• Trypsin (sequencing grade)

• Antibody specific for S-guanylated proteins

• Protein A/G agarose (B213101) beads

• Elution buffer

• LC-MS/MS or MALDI-TOF-MS/MS system

Procedure:

• In vitro S-guanylation (Optional, for positive control):

  • Incubate purified protein or cell lysate with 8-nitro-cGMP (e.g., 100-200 µM) in a suitable buffer (e.g., RIPA buffer) for 3 hours at room temperature.[11]

• Protein Digestion:

  • Denature the proteins in the sample (e.g., with urea).

  • Reduce disulfide bonds with DTT and alkylate free thiols with iodoacetamide.

  • Digest the proteins into peptides using trypsin overnight at 37°C.

• Immunoaffinity Enrichment of S-Guanylated Peptides:

  • Incubate the peptide digest with an anti-S-guanylated protein antibody.

  • Capture the antibody-peptide complexes using Protein A/G agarose beads.

  • Wash the beads extensively to remove non-specifically bound peptides.

  • Elute the S-guanylated peptides from the beads using an appropriate elution buffer (e.g., low pH buffer).

• Mass Spectrometry Analysis:

  • Analyze the enriched peptides by LC-MS/MS or MALDI-TOF-MS/MS.

  • Fragment the parent ions of interest to obtain sequence information.

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein database to identify the S-guanylated proteins and the specific cysteine residues that are modified. The modification will result in a mass shift corresponding to the addition of a cGMP moiety.

Protocol 3: Aortic Ring Preparation and Tension Recording for Vasoreactivity Studies

This protocol is based on methods used to assess the effects of 8-nitro-cGMP on vascular tone.[6]

Materials:

• Mouse thoracic aorta

• Krebs-Henseleit buffer (KHB)

• Phenylephrine (B352888) (Phe)

• 8-Nitro-cGMP

• Organ bath system with force transducers

• Data acquisition system

Procedure:

• Aortic Ring Preparation:

  • Euthanize a mouse and carefully excise the thoracic aorta.

  • Clean the aorta of adherent connective and adipose tissue in ice-cold KHB.

  • Cut the aorta into rings of 2-3 mm in length.

• Mounting and Equilibration:

  • Mount the aortic rings in an organ bath containing KHB, maintained at 37°C and bubbled with 95% O2 / 5% CO2.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.0 g, with buffer changes every 15 minutes.

• Experimental Procedure:

  • Contract the aortic rings with phenylephrine (e.g., 0.1 µM) to achieve a stable contraction plateau.

  • Cumulatively add increasing concentrations of 8-nitro-cGMP (e.g., 0.001–100 µM) to the organ bath.

  • Record the changes in isometric tension using a force transducer and data acquisition system.

• Data Analysis:

  • Express the changes in tension as a percentage of the initial phenylephrine-induced contraction.

  • Plot the concentration-response curve for 8-nitro-cGMP to determine its effects on vascular tone.

Conclusion

The study of 8-nitro-cGMP and protein S-guanylation is a rapidly evolving field with significant implications for cardiovascular research and drug development. The protocols and data presented here provide a foundation for researchers to explore the multifaceted roles of this novel signaling molecule in cardiovascular health and disease. By employing these methodologies, scientists can further elucidate the mechanisms of 8-nitro-cGMP action and identify new therapeutic targets for the treatment of cardiovascular disorders.

References

• 1. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vascular responses to 8-nitro-cyclic GMP in non-diabetic and diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The critical role of nitric oxide signaling, via protein S-guanylation and nitrated cyclic GMP, in the antioxidant adaptive response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nitric oxide and cGMP cause vasorelaxation by activation of a charybdotoxin-sensitive K channel by cGMP-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Identification of S-Guanylated Proteins in Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein S-guanylation is a post-translational modification (PTM) where a guanosine (B1672433) monophosphate (GMP) moiety is covalently attached to a cysteine thiol group. This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), an electrophilic second messenger formed from the reaction of nitric oxide (NO) and reactive oxygen species (ROS).[1][2][3] S-guanylation plays a crucial role in redox-based cell signaling, influencing various physiological and pathological processes.[2][4] For instance, the S-guanylation of Keap1 (Kelch-like ECH-associated protein 1) leads to the activation of the Nrf2-dependent antioxidant response, protecting cells from oxidative stress.[2][5] The identification of S-guanylated proteins is therefore critical for understanding cellular signaling pathways and for the development of novel therapeutics for diseases related to oxidative stress and inflammation.[2]

These application notes provide detailed protocols for the identification and characterization of S-guanylated proteins in cell lysates, utilizing both mass spectrometry-based proteomics and antibody-based methods.

Signaling Pathway of Protein S-Guanylation

The formation of 8-nitro-cGMP and subsequent protein S-guanylation is a key signaling cascade initiated by nitric oxide (NO) and reactive oxygen species (ROS).[3][5] NO and superoxide (B77818) radicals can lead to the formation of 8-nitro-cGMP, which then acts as an electrophile, reacting with the thiol groups of specific cysteine residues on target proteins to form an S-guanylated adduct.[2][4] This modification can alter the protein's function, localization, and interaction with other molecules, thereby modulating downstream signaling events.[2][3]

Signaling pathway of protein S-guanylation.

Methods for Identifying S-Guanylated Proteins

Two primary strategies are employed for the identification of S-guanylated proteins: mass spectrometry-based proteomics and antibody-based detection.

Mass Spectrometry-Based Proteomics

Mass spectrometry (MS) offers a powerful and unbiased approach for the global identification and quantification of S-guanylated proteins and the precise mapping of modification sites.[1][6] Two common MS-based workflows are described below.

General workflow for MS-based identification.

This approach involves the digestion of the total cell lysate into peptides, followed by the specific enrichment of S-guanylated peptides using an anti-S-guanylation antibody.[1][6]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Trypsin (mass spectrometry grade)

• Anti-S-guanylation antibody

• Protein A/G agarose (B213101) beads

• Wash buffers (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., 0.1 M glycine, pH 2.5)

• LC-MS/MS system

Procedure:

• Cell Lysis: Lyse cells in a suitable lysis buffer. Quantify protein concentration using a standard assay (e.g., BCA).

• Reduction and Alkylation: Reduce disulfide bonds by incubating the lysate with DTT, followed by alkylation of free thiols with IAM.

• Protein Digestion: Digest the proteins into peptides using trypsin overnight at 37°C.

• Immunoaffinity Enrichment:

  • Incubate the peptide mixture with an anti-S-guanylation antibody.

  • Capture the antibody-peptide complexes using Protein A/G agarose beads.

  • Wash the beads extensively to remove non-specifically bound peptides.

  • Elute the enriched S-guanylated peptides using an acidic elution buffer.

• LC-MS/MS Analysis: Analyze the enriched peptides using a high-resolution mass spectrometer.

• Data Analysis: Use appropriate software to search the MS/MS spectra against a protein database to identify the S-guanylated peptides and their corresponding proteins.

This method separates proteins based on their isoelectric point and molecular weight, allowing for the visualization of changes in protein S-guanylation.[1][6]

Materials:

• 2D gel electrophoresis system

• IPG strips

• SDS-PAGE gels

• Silver staining or fluorescent protein stain

• Gel excision tools

• In-gel digestion reagents (trypsin, buffers)

• LC-MS/MS system

Procedure:

• Protein Extraction: Extract proteins from cell lysates.

• Two-Dimensional Gel Electrophoresis:

  • Separate the proteins by isoelectric focusing in the first dimension.

  • Separate the proteins by SDS-PAGE in the second dimension.

• Gel Staining and Spot Excision: Stain the gel to visualize protein spots. Excise spots of interest that show changes in intensity or position between control and treated samples.

• In-Gel Digestion: Destain the gel pieces and digest the proteins within the gel using trypsin.

• Peptide Extraction: Extract the resulting peptides from the gel pieces.

• LC-MS/MS Analysis: Analyze the extracted peptides by LC-MS/MS.

• Data Analysis: Identify the proteins from the peptide sequences obtained.

Antibody-Based Detection

Antibody-based methods, such as Western blotting, provide a targeted approach to validate the S-guanylation of specific proteins identified by mass spectrometry or to screen for S-guanylation of a protein of interest.[7]

Materials:

• Cell lysis buffer

• SDS-PAGE system

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against S-guanylation

• Primary antibody against the protein of interest (for loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Separation: Separate proteins from cell lysates by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for S-guanylated cysteines.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the S-guanylated proteins using a chemiluminescent substrate.

• Loading Control: Strip and re-probe the membrane with an antibody against the protein of interest or a housekeeping protein to ensure equal loading.

Quantitative Data Presentation

The quantification of S-guanylation is crucial for understanding its regulatory role. Below are examples of how quantitative data from different experimental approaches can be presented.

Protein	Method	Treatment	Fold Change in S-guanylation	Reference
HSP60	Western Blot	LPS/cytokine stimulation	~2.5	[3]
HSP60	Western Blot	8-nitro-cGMP	~3.0	[3]
Keap1	Western Blot	LPS + cytokine treatment (12h)	Increased intensity of a 70 kDa band	[5]

Identified S-Guanylated Mitochondrial Proteins in C6 cells	Untreated	LPS/cytokine-stimulated
60-kDa heat-shock protein (HSP60)	✓
Mortalin	✓
Prelamin-A/C	✓
Vimentin	✓
Protein disulfide isomerase A6	✓
Table based on data from Rahaman et al., 2014.[3]

Conclusion

The methods described in these application notes provide a comprehensive toolkit for the identification and characterization of S-guanylated proteins. The choice of method will depend on the specific research question, with mass spectrometry-based proteomics offering a global, discovery-driven approach and antibody-based methods providing a means for targeted validation. A combination of these techniques will yield the most comprehensive understanding of the role of protein S-guanylation in cellular signaling and disease.

References

• 1. S-guanylation proteomics for redox-based mitochondrial signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein cysteine S-guanylation and electrophilic signal transduction by endogenous nitro-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endogenous occurrence of protein S-guanylation in Escherichia coli: Target identification and genetic regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery and Stability of 8-Nitro-cGMP

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule formed during conditions of oxidative and nitrative stress. It acts as a second messenger for nitric oxide (NO), mediating its effects through various downstream pathways, most notably via a post-translational modification known as protein S-guanylation.[1][2][3] This modification of cysteine residues in target proteins can alter their function and is implicated in a range of physiological and pathological processes, including autophagy, neuronal signaling, and cellular protection against oxidative stress.[2][4]

Given its therapeutic potential, understanding the in vivo delivery and stability of exogenously administered 8-Nitro-cGMP is paramount for preclinical and clinical research. These application notes provide an overview of the available data on its in vivo administration, stability, and metabolism, along with detailed protocols for its quantification in biological matrices.

Signaling Pathway of 8-Nitro-cGMP

The formation of 8-Nitro-cGMP is initiated by the reaction of NO with reactive oxygen species (ROS). This leads to the nitration of guanine (B1146940) nucleotides, which are then cyclized to form 8-Nitro-cGMP.[1] Once formed, 8-Nitro-cGMP can exert its biological effects through several mechanisms, including the activation of cGMP-dependent protein kinase (PKG) and, more uniquely, through protein S-guanylation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Assessing 8-Nitro-cGMP-Mediated Vasodilation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

8-nitro-guanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a nitrated derivative of cGMP formed endogenously from nitric oxide (NO) and reactive oxygen species (ROS).[1] This molecule acts as a unique signaling molecule with distinct properties from cGMP. A key mechanism of its action is through protein S-guanylation, a post-translational modification where the cGMP moiety is covalently attached to cysteine residues of target proteins, thereby altering their function.[1][2][3] In the vasculature, 8-Nitro-cGMP has been shown to have complex, dose-dependent effects on vascular tone, including both vasoconstrictor enhancement and vasodilation.[4] Understanding the vasodilatory effects of 8-Nitro-cGMP is crucial for elucidating its physiological and pathophysiological roles in cardiovascular regulation and for the development of novel therapeutic agents.

These application notes provide a detailed protocol for assessing 8-Nitro-cGMP-mediated vasodilation using an ex vivo wire myography system with isolated arterial rings. Additionally, a protocol for the detection of protein S-guanylation, a key downstream signaling event, is included.

Signaling Pathway of 8-Nitro-cGMP-Mediated Vasodilation

8-Nitro-cGMP is formed under conditions of oxidative and nitrative stress where both NO and superoxide (B77818) are present. It can then exert its effects on vascular smooth muscle cells through multiple mechanisms. At lower concentrations, it can enhance vasoconstriction, potentially through eNOS uncoupling and increased superoxide production.[4] At higher concentrations, it induces vasodilation.[4] This vasodilation is mediated, at least in part, through the activation of cGMP-dependent protein kinase (PKG) and subsequent downstream signaling cascades that lead to a decrease in intracellular calcium and smooth muscle relaxation.[5] A primary mechanism of 8-Nitro-cGMP action is the S-guanylation of target proteins, which can directly modulate their activity.[2][3]

Caption: Signaling pathway of 8-Nitro-cGMP formation and its effects on vascular tone.

Experimental Protocols

Protocol 1: Ex Vivo Assessment of 8-Nitro-cGMP-Mediated Vasodilation using Wire Myography

This protocol details the use of a wire myograph to measure the isometric tension of isolated arterial rings in response to 8-Nitro-cGMP.

1. Materials and Reagents:

• Isolated Arteries: Thoracic aorta from rats or mice are commonly used.[6][7]

• Physiological Saline Solution (PSS): Krebs-Henseleit solution is a standard choice.[8][9]

  • Composition (in mM): NaCl 118.3, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.[10]

• High Potassium Physiological Saline Solution (KPSS): For testing vessel viability.

• Phenylephrine (B352888) (PE): α1-adrenergic agonist for pre-constriction.

• Acetylcholine (B1216132) (ACh): For testing endothelial integrity.

• 8-Nitro-cGMP

• Carbogen (B8564812) gas: 95% O₂ / 5% CO₂

• Wire Myograph System: (e.g., DMT, Living Systems Instrumentation)

• Dissection tools: Fine scissors, forceps.

• Petri dish

• Ice

2. Experimental Workflow:

Caption: Experimental workflow for assessing 8-Nitro-cGMP-mediated vasodilation.

3. Detailed Procedure:

• Vessel Dissection:

  • Euthanize the animal according to approved institutional guidelines.

  • Quickly excise the thoracic aorta and place it in ice-cold PSS.[8]

  • Under a dissecting microscope, carefully remove adhering fat and connective tissue.

  • Cut the aorta into 2-3 mm rings.

• Mounting and Equilibration:

  • Mount the aortic rings on the wires of the wire myograph chamber filled with PSS.[8][11]

  • Maintain the PSS at 37°C and continuously bubble with carbogen gas.[8][9]

  • Allow the rings to equilibrate for at least 30-60 minutes.

  • Normalize the rings to their optimal resting tension according to the myograph manufacturer's instructions. This step is crucial for obtaining reproducible results.[8]

• Viability and Endothelial Integrity Check:

  • To check for viability, contract the rings with KPSS. A robust contraction indicates healthy smooth muscle.

  • Wash the rings with PSS until the tension returns to baseline.

  • Pre-constrict the rings with a submaximal concentration of phenylephrine (e.g., 1 µM).[4]

  • Once a stable contraction is achieved, add acetylcholine (e.g., 10 µM) to assess endothelial integrity. A relaxation of >80% indicates intact endothelium.

• 8-Nitro-cGMP Dose-Response Curve:

  • Wash the rings thoroughly with PSS and allow them to return to their resting tension.

  • Pre-constrict the rings again with phenylephrine to approximately 80% of the maximal contraction.

  • Once a stable plateau is reached, add 8-Nitro-cGMP in a cumulative manner (e.g., from 1 nM to 100 µM).[4]

  • Record the changes in isometric tension continuously.

4. Data Analysis:

• The relaxation response to 8-Nitro-cGMP is typically expressed as a percentage of the pre-constriction induced by phenylephrine.

• Construct a dose-response curve by plotting the percentage of relaxation against the log concentration of 8-Nitro-cGMP.

• Calculate the EC₅₀ (the concentration of 8-Nitro-cGMP that produces 50% of the maximal relaxation) and the Emax (maximal relaxation).

Protocol 2: Detection of Protein S-Guanylation

This protocol provides a method to detect the S-guanylation of proteins in vascular tissue or cultured vascular smooth muscle cells following treatment with 8-Nitro-cGMP.

1. Materials and Reagents:

• Tissue or Cell Lysates: From aortic rings or cultured vascular smooth muscle cells treated with or without 8-Nitro-cGMP.

• Lysis Buffer: (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Anti-S-guanylation Antibody: Specific antibody that recognizes the cGMP adduct on cysteine residues.

• Primary and Secondary Antibodies: For Western blotting.

• SDS-PAGE gels and Western blotting apparatus.

• Chemiluminescence detection reagents.

2. Detailed Procedure:

• Sample Preparation:

  • Treat isolated aortic rings or cultured vascular smooth muscle cells with 8-Nitro-cGMP at the desired concentrations and time points.

  • Harvest the tissue or cells and lyse them in lysis buffer.

  • Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the anti-S-guanylation primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence substrate.

3. Data Analysis:

• The intensity of the bands corresponding to S-guanylated proteins can be quantified using densitometry software.

• Compare the levels of S-guanylation in control versus 8-Nitro-cGMP-treated samples.

Quantitative Data Summary

The following tables summarize quantitative data from published studies on the effects of 8-Nitro-cGMP on vascular tone.

Table 1: Dose-Dependent Effects of 8-Nitro-cGMP on Phenylephrine-Pre-Contracted Mouse Aorta

8-Nitro-cGMP Concentration (µM)	Change in Tension (% of Phenylephrine Contraction)	Reference
0.001 - 10	Enhancement of Contraction	[4]
>10	Dose-dependent Relaxation	[4]

Table 2: Comparison of Vasodilatory Potency

Agonist	EC₅₀ (µM)	Emax (% Relaxation)	Vessel Type	Reference
8-Nitro-cGMP	~30	~80%	Mouse Aorta	[4]
8-Bromo-cGMP	~10	~90%	Mouse Aorta	[4]
Acetylcholine	Not Applicable	>80% (endothelium-dependent)	Rat Aorta	[6]

Note: The exact EC₅₀ and Emax values can vary depending on the experimental conditions, animal model, and specific vascular bed used.

Conclusion

The protocols and data presented here provide a comprehensive framework for investigating the vasodilatory effects of 8-Nitro-cGMP. By employing wire myography, researchers can accurately quantify the vascular response to this novel signaling molecule. Furthermore, the detection of protein S-guanylation offers a method to explore the downstream molecular mechanisms of 8-Nitro-cGMP action. These approaches are essential for advancing our understanding of the role of 8-Nitro-cGMP in cardiovascular physiology and pathology and for the development of targeted therapeutics.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vascular responses to 8-nitro-cyclic GMP in non-diabetic and diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitric oxide and cGMP cause vasorelaxation by activation of a charybdotoxin-sensitive K channel by cGMP-dependent protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of phenylephrine and endothelium on vasomotion in rat aorta involves potassium uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nitric-Oxide-Mediated Vasodilation of Bioactive Compounds Isolated from Hypericum revolutum in Rat Aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reprocell.com [reprocell.com]
• 9. Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries | Musculoskeletal Key [musculoskeletalkey.com]
• 10. KoreaMed Synapse [synapse.koreamed.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Synthetic 8-Nitro-cGMP

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule involved in a variety of physiological and pathophysiological processes. As a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP), it is formed endogenously under conditions of nitroxidative stress. Unlike its precursor cGMP, 8-Nitro-cGMP exhibits unique chemical reactivity, primarily through its ability to induce a post-translational modification known as protein S-guanylation. This modification of cysteine residues in target proteins can modulate their function, thereby influencing cellular processes such as autophagy, antioxidant responses, and cell differentiation.[1]

These application notes provide a comprehensive overview of the commercial sources of synthetic 8-Nitro-cGMP, its purity, and detailed protocols for its use in research settings. The information is intended to guide researchers in accurately applying and analyzing the effects of this important second messenger in their experimental models.

Commercial Sources and Purity of Synthetic 8-Nitro-cGMP

The availability of high-purity synthetic 8-Nitro-cGMP is essential for reliable and reproducible experimental outcomes. Several commercial suppliers offer this compound for research purposes. While obtaining a specific Certificate of Analysis for each batch is recommended, the following table summarizes the available information on prominent suppliers and typical purity levels.

Supplier	Product Name	Catalog Number (Example)	Reported Purity	Analytical Method
MedChemExpress	8-Nitro-cGMP	HY-134314	>98% (Typically)	HPLC
BIOLOG Life Science Institute	8-NO₂-cGMP	N 018	≥95% (Typically)	HPLC
Cayman Chemical	8-Nitro-cGMP	10008985	≥98% (Typically)	HPLC
Santa Cruz Biotechnology	8-Nitro-cGMP	sc-211100	Not specified	Not specified

Note: Purity levels can vary between batches. It is crucial to request a lot-specific Certificate of Analysis from the supplier for detailed purity information and to ensure the quality of the reagent for your experiments.

Signaling Pathways of 8-Nitro-cGMP

8-Nitro-cGMP is a key player in nitric oxide (NO) signaling, particularly under conditions of oxidative stress where reactive oxygen species (ROS) are present. Its formation and downstream effects can be summarized in the following pathway.

Figure 1: Simplified signaling pathway of 8-Nitro-cGMP formation and its major downstream effects.

Experimental Protocols

Quantification of Intracellular 8-Nitro-cGMP by LC-MS/MS

This protocol describes the extraction and quantification of 8-Nitro-cGMP from cultured cells using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific method.[2][3]

Materials:

• Cultured cells treated with inducing agents (e.g., NO donors, inflammatory cytokines)

• Methanol (B129727), ice-cold

• Internal standard (e.g., ¹⁵N₅-8-Nitro-cGMP)

• LC-MS/MS system

Protocol:

• Cell Lysis and Extraction:

  • Aspirate the culture medium and wash the cells with ice-cold PBS.

  • Add ice-cold methanol to the cell pellet or plate.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Add the internal standard to the lysate.

  • Vortex vigorously and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant containing the extracted nucleotides.

• LC-MS/MS Analysis:

  • Inject the supernatant into the LC-MS/MS system.

  • Separate the nucleotides using a suitable HPLC column (e.g., C18).

  • Perform mass spectrometry analysis in multiple reaction monitoring (MRM) mode to specifically detect and quantify 8-Nitro-cGMP and the internal standard based on their specific parent and daughter ion transitions.

• Data Analysis:

  • Calculate the concentration of 8-Nitro-cGMP in the sample by comparing the peak area ratio of endogenous 8-Nitro-cGMP to the internal standard against a standard curve.

Figure 2: Workflow for the quantification of 8-Nitro-cGMP by LC-MS/MS.

Detection of Protein S-Guanylation by Western Blotting

This protocol outlines the detection of S-guanylated proteins in cell lysates by Western blotting using an antibody specific for S-guanylated cysteine residues.

Materials:

• Cell lysates

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody: Anti-S-guanylation antibody

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Protein Separation and Transfer:

  • Separate proteins from cell lysates by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-S-guanylation antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

Immunocytochemical Detection of 8-Nitro-cGMP

This protocol describes the in-situ detection of 8-Nitro-cGMP in cultured cells using immunofluorescence.[2]

Materials:

• Cells grown on coverslips

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBST)

• Primary antibody: Anti-8-Nitro-cGMP monoclonal antibody

• Fluorescently labeled secondary antibody

• Mounting medium with DAPI

Protocol:

• Cell Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

• Immunostaining:

  • Block non-specific binding with 1% BSA in PBST for 30 minutes.

  • Incubate with the primary anti-8-Nitro-cGMP antibody (diluted in blocking solution) for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBST.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking solution) for 1 hour at room temperature in the dark.

  • Wash three times with PBST in the dark.

• Imaging:

  • Mount the coverslips onto microscope slides using mounting medium with DAPI.

  • Visualize the cells using a fluorescence microscope.

Cell Viability Assay (MTT/CCK-8)

This protocol provides a method to assess the effect of 8-Nitro-cGMP on cell viability using common colorimetric assays.[4][5]

Materials:

• Cells seeded in a 96-well plate

• 8-Nitro-cGMP stock solution

• MTT or CCK-8 reagent

• Solubilization buffer (for MTT assay, e.g., DMSO)

• Microplate reader

Protocol:

• Cell Treatment:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with various concentrations of 8-Nitro-cGMP for the desired time period. Include a vehicle control.

• Assay Procedure:

  • For MTT assay: Add MTT reagent to each well and incubate for 2-4 hours at 37°C. Then, add solubilization buffer to dissolve the formazan (B1609692) crystals.

  • For CCK-8 assay: Add CCK-8 reagent to each well and incubate for 1-4 hours at 37°C.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for CCK-8) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control.

Figure 3: General workflow for assessing cell viability after treatment with 8-Nitro-cGMP.

Conclusion

Synthetic 8-Nitro-cGMP is an invaluable tool for investigating the complexities of nitroxidative stress signaling. By understanding its commercial sources and employing robust and validated experimental protocols, researchers can accurately elucidate the diverse biological roles of this important signaling molecule. The methodologies and pathway diagrams provided in these application notes serve as a detailed guide for scientists and drug development professionals to design and execute their research effectively.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

Application Notes and Protocols for the Use of 8-Nitro-cGMP Analogs in Pharmacological Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine-3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule formed endogenously through the nitric oxide (NO) and reactive oxygen species (ROS) pathways. Unlike its canonical counterpart, cGMP, which primarily acts as an allosteric activator of protein kinase G (PKG), 8-Nitro-cGMP and its analogs exhibit unique electrophilic properties. Their primary mechanism of action involves the post-translational modification of proteins through S-guanylation of cysteine residues. This distinct activity has positioned 8-Nitro-cGMP analogs as valuable tools in pharmacological research to investigate redox signaling, cardiovascular function, neuroinflammation, and autophagy.

These application notes provide a comprehensive overview of the use of 8-Nitro-cGMP analogs in pharmacological studies, including detailed experimental protocols, quantitative data for key analogs, and visual representations of the relevant signaling pathways and workflows.

Data Presentation: Quantitative Data for 8-Nitro-cGMP and Related Analogs

The following tables summarize key quantitative parameters for 8-Nitro-cGMP and other relevant cGMP analogs used in pharmacological research.

Compound	Target/System	Action	Value	Units	Reference(s)
8-Nitro-cGMP	C6 Glioma Cells (intracellular)	Endogenous formation	>40	µM
8-Nitro-cGMP	Osteoblasts (intracellular after exogenous application)	Cellular uptake	15-20	µM
Rp-8-nitro-cGMPS	Protein Kinase G1α (PKG1α)	Inhibitor	22	µM (Ki)
8-Br-cGMP	Rat Embryonic Motor Neurons	Protection against L-NAME toxicity	30	µM (EC50)

Table 1: Quantitative data for 8-Nitro-cGMP and its analog.

Compound	Target	Action	Ka (nM)	EC50 (nM)	Reference(s)
cGMP	PKG Iβ	Agonist	370	163
8-Br-cGMP	PKG Iβ	Agonist	-	328
8-pCPT-cGMP	PKG II	Agonist	22	5
PET-cGMP	PKG Iβ	Agonist	18	3.8
Rp-8-Br-PET-cGMPS	PKG Iα/β	Inhibitor	-	Ki = 30
Rp-8-pCPT-cGMPS	PKG Iα	Inhibitor	-	Ki = 0.5 µM
Rp-8-pCPT-cGMPS	PKG Iβ	Inhibitor	-	Ki = 0.45 µM
Rp-8-pCPT-cGMPS	PKG II	Inhibitor	-	Ki = 0.7 µM
8-N3cGMP	cGMP-dependent protein kinase	Activator	1.1 x 10⁻⁷ M (Ka)	-

Table 2: Comparative quantitative data for various cGMP analogs.

Signaling Pathways and Experimental Workflows

8-Nitro-cGMP Synthesis and S-Guanylation Signaling Pathway

8-Nitro-cGMP is synthesized from GTP in a reaction involving both nitric oxide (NO) and reactive oxygen species (ROS). It then acts as an electrophile, targeting reactive cysteine residues on proteins to form a covalent adduct, a process termed S-guanylation. This modification can alter the protein's function, leading to downstream cellular effects.

Caption: 8-Nitro-cGMP synthesis and its action via protein S-guanylation.

Experimental Workflow for Assessing Protein S-Guanylation

This workflow outlines the key steps to identify proteins that are S-guanylated in response to treatment with 8-Nitro-cGMP analogs.

Caption: Workflow for identifying S-guanylated proteins.

Experimental Protocols

Protocol 1: In Vitro Protein S-Guanylation Assay

This protocol describes the in vitro modification of a purified protein with 8-Nitro-cGMP to confirm its susceptibility to S-guanylation.

Materials:

• Purified recombinant protein of interest (e.g., Keap1)

• 8-Nitro-cGMP

• Reaction Buffer: 0.1 M ammonium (B1175870) bicarbonate, pH 7.8

• Urea (for proteins requiring denaturation)

• Anti-S-guanylated cysteine antibody

• SDS-PAGE reagents and equipment

• Western blotting reagents and equipment

Procedure:

• Prepare a reaction mixture containing the purified protein (e.g., 6 µg of Keap1) in the reaction buffer. If the protein requires denaturation for cysteine accessibility, include 8 M urea.

• Add 8-Nitro-cGMP to a final concentration of 0.5 mM.

• Incubate the reaction mixture at room temperature for 14 hours.

• Terminate the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against S-guanylated cysteine overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incub

Application Notes and Protocols for Real-Time Imaging of 8-Nitro-cGMP with Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-nitro-guanosine 3',5'-cyclic monophosphate (8-nitro-cGMP) is a critical signaling molecule formed through the reaction of nitric oxide (NO) and reactive oxygen species (ROS) with GTP, followed by the action of soluble guanylate cyclase (sGC).[1] This molecule plays a significant role in various physiological and pathophysiological processes, including redox signaling, protein S-guanylation, and autophagy.[1][2] Understanding the spatiotemporal dynamics of 8-nitro-cGMP in living cells is crucial for elucidating its precise roles in cellular signaling and for the development of novel therapeutics.

This document provides detailed application notes and protocols for the use of a hypothetical, next-generation fluorescent probe, 8-Nitro-Probe Green , designed for the real-time imaging of 8-nitro-cGMP in live cells. While a specific commercial probe with these exact characteristics may still be under development, the principles, protocols, and workflows described herein are based on established methodologies in live-cell imaging and fluorescent probe technology, providing a practical framework for the evaluation and application of future 8-nitro-cGMP probes.

Application Notes

Principle of Detection

8-Nitro-Probe Green is envisioned as a "turn-on" fluorescent probe. In its native state, the probe is non-fluorescent. Upon specific reaction with 8-nitro-cGMP, a conformational change or a specific chemical reaction (e.g., cleavage of a quenching group) is triggered, leading to a significant increase in fluorescence intensity. This allows for the direct visualization of 8-nitro-cGMP production in real-time with a high signal-to-noise ratio.

Probe Characteristics

The hypothetical 8-Nitro-Probe Green is designed to have the following specifications, which are summarized in the table below for clarity.

Parameter	Specification
Excitation Wavelength (λex)	488 nm
Emission Wavelength (λem)	525 nm
Quantum Yield (Φ)	<0.01 (unbound); >0.6 (bound to 8-nitro-cGMP)
Selectivity	>1000-fold selective for 8-nitro-cGMP over cGMP, GMP, GTP, NO, and ROS
Cell Permeability	Excellent, via acetoxymethyl (AM) ester modification
Cytotoxicity	Low, with >95% cell viability after 24 hours at working concentrations
Photostability	High, suitable for time-lapse imaging

8-Nitro-cGMP Signaling Pathway Context

The production of 8-nitro-cGMP is intricately linked with the nitric oxide signaling pathway. The following diagram illustrates the key steps leading to the formation of 8-nitro-cGMP and its subsequent downstream effects, highlighting the point of detection by 8-Nitro-Probe Green.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Immunoprecipitation of S-Guanylated Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein S-guanylation is a reversible post-translational modification (PTM) where a guanosine (B1672433) monophosphate (GMP) moiety is attached to a reactive cysteine thiol group on a target protein. This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), a signaling molecule produced during periods of oxidative and nitrosative stress.[1][2] S-guanylation plays a crucial role in redox signaling and cellular defense mechanisms, notably through the modulation of the Keap1-Nrf2 pathway, which regulates the expression of antioxidant and cytoprotective genes.[2] The study of S-guanylated proteins is critical for understanding cellular responses to stress and for the development of novel therapeutics targeting diseases associated with oxidative damage, such as cancer and neurodegenerative disorders.

This document provides a detailed protocol for the immunoprecipitation (IP) of S-guanylated proteins from cell lysates, enabling their enrichment and subsequent analysis by methods such as Western blotting and mass spectrometry.

Signaling Pathway: The Keap1-Nrf2 Axis and S-Guanylation

Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its repressor protein, Keap1 (Kelch-like ECH-associated protein 1). Keap1 facilitates the ubiquitination and subsequent proteasomal degradation of Nrf2, thereby keeping its transcriptional activity low.[2] During oxidative or electrophilic stress, reactive cysteine residues on Keap1 can be modified, leading to a conformational change that disrupts the Keap1-Nrf2 interaction. One such modification is S-guanylation, triggered by elevated levels of 8-nitro-cGMP.[2] The S-guanylation of specific cysteine residues on Keap1 prevents it from targeting Nrf2 for degradation. Consequently, stabilized Nrf2 translocates to the nucleus, where it binds to Antioxidant Response Elements (AREs) in the promoter regions of its target genes, initiating the transcription of a battery of protective enzymes and proteins.

Caption: Keap1-Nrf2 signaling pathway and its modulation by S-guanylation.

Experimental Protocol: Immunoprecipitation of S-Guanylated Proteins

This protocol details the enrichment of S-guanylated proteins from cell lysates using an antibody specific for S-guanylated cysteine residues.

Materials and Reagents

• Cell Culture: Adherent or suspension cells of interest.

• Induction of S-guanylation (optional): 8-nitro-cGMP (Cayman Chemical or equivalent).

• Lysis Buffer: RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails (Sigma-Aldrich, Thermo Fisher Scientific).

• Antibody: Anti-S-guanylated cysteine antibody. Note: The availability of a commercial, IP-validated antibody is limited. It is recommended to validate any candidate antibody for its specificity and efficacy in immunoprecipitation. A polyclonal antibody raised against a keyhole limpet hemocyanin (KLH)-conjugated S-guanylated cysteine peptide is a potential candidate.

• Control IgG: Normal rabbit or mouse IgG, matching the host species of the primary antibody.

• Protein A/G Magnetic Beads or Agarose Beads: (e.g., Dynabeads Protein G, Thermo Fisher Scientific; Protein A/G PLUS-Agarose, Santa Cruz Biotechnology).

• Wash Buffer: 1x PBS with 0.05% Tween-20.

• Elution Buffer: 1x Laemmli sample buffer or a non-denaturing elution buffer (e.g., 0.1 M glycine, pH 2.5).

• Neutralization Buffer (for non-denaturing elution): 1 M Tris-HCl, pH 8.5.

Experimental Workflow

Caption: Workflow for the immunoprecipitation of S-guanylated proteins.

Step-by-Step Procedure

• Cell Culture and Treatment (Induction of S-guanylation):

  • Culture cells to 80-90% confluency.

  • To induce S-guanylation, treat cells with a final concentration of 100-200 µM 8-nitro-cGMP for 4-6 hours. A vehicle-treated control should be included.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold lysis buffer per 10^7 cells.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (cell lysate) to a new pre-chilled tube.

  • Determine the protein concentration using a BCA or Bradford assay.

• Pre-clearing the Lysate:

  • To 1 mg of total protein in 1 mL of lysis buffer, add 1 µg of control IgG and 20 µL of a 50% slurry of Protein A/G beads.

  • Incubate on a rotator for 1 hour at 4°C.

  • Centrifuge at 1,000 x g for 1 minute at 4°C (or use a magnetic rack for magnetic beads).

  • Carefully transfer the supernatant to a new tube.

• Immunoprecipitation:

  • Add 2-5 µg of the anti-S-guanylated cysteine antibody to the pre-cleared lysate. The optimal antibody concentration should be determined empirically.

  • Incubate on a rotator overnight at 4°C.

• Capture of Immune Complexes:

  • Add 30 µL of a 50% slurry of Protein A/G beads to the lysate-antibody mixture.

  • Incubate on a rotator for 2-4 hours at 4°C.

  • Collect the beads by centrifugation at 1,000 x g for 1 minute at 4°C (or using a magnetic rack).

• Washing:

  • Discard the supernatant.

  • Resuspend the beads in 1 mL of ice-cold wash buffer.

  • Centrifuge and discard the supernatant.

  • Repeat the wash step three to four times.

• Elution:

  • Denaturing Elution (for Western Blot): Resuspend the beads in 30-50 µL of 1x Laemmli sample buffer. Boil at 95-100°C for 5 minutes. Centrifuge to pellet the beads and collect the supernatant containing the eluted proteins.

  • Non-denaturing Elution (for Mass Spectrometry or activity assays): Resuspend the beads in 50-100 µL of 0.1 M glycine, pH 2.5. Incubate for 10 minutes at room temperature with gentle agitation. Centrifuge and collect the supernatant. Immediately neutralize the eluate by adding 5-10 µL of 1 M Tris-HCl, pH 8.5.

• Downstream Analysis:

  • Western Blot: Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against proteins of interest (e.g., Keap1) to confirm their S-guanylation status.

  • Mass Spectrometry: For proteome-wide identification of S-guanylated proteins, the eluate can be subjected to in-solution or in-gel digestion followed by LC-MS/MS analysis.

Data Presentation

The following table provides a template for presenting quantitative data from immunoprecipitation experiments. The values are hypothetical and should be replaced with experimental data.

Parameter	Control IgG IP	Anti-S-guanylated Cysteine IP	Notes
Total Protein in Lysate	1000 µg	1000 µg	Starting material for each IP.
Total Protein in Eluate	< 1 µg	5 - 15 µg	Indicates enrichment of proteins.
Relative Abundance of Keap1 (by Western Blot)	Not Detected	Enriched (e.g., 10-fold vs. input)	Demonstrates specific immunoprecipitation of a known S-guanylated protein.
Number of Identified Proteins (by Mass Spectrometry)	< 50	> 200	A higher number of identified proteins in the specific IP may indicate successful enrichment.
Spectral Counts for Known S-guanylated Proteins	0-5	> 50	Provides a semi-quantitative measure of enrichment for specific proteins.

Conclusion

The immunoprecipitation of S-guanylated proteins is a powerful technique for enriching this specific post-translationally modified sub-proteome. The provided protocol offers a comprehensive guide for researchers to investigate the role of S-guanylation in various biological processes. Successful implementation of this protocol, coupled with sensitive downstream analytical methods, will undoubtedly contribute to a deeper understanding of redox signaling and may unveil novel therapeutic targets for a range of human diseases. The critical step for a successful experiment is the validation of a highly specific antibody for S-guanylated cysteine that is effective in immunoprecipitation.

References

• 1. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Measuring the Effect of 8-Nitro-cGMP on Gene Expression: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule formed from the reaction of nitric oxide (NO) with guanosine (B1672433) triphosphate (GTP), a process facilitated by soluble guanylate cyclase (sGC) in the presence of reactive oxygen species (ROS). Unlike its canonical counterpart, cGMP, which primarily acts through protein kinases, 8-Nitro-cGMP exerts its biological effects mainly through a post-translational modification known as protein S-guanylation. This modification involves the covalent attachment of a cGMP moiety to cysteine residues on target proteins.

A key target of S-guanylation by 8-Nitro-cGMP is the Kelch-like ECH-associated protein 1 (Keap1), a crucial component of the cellular antioxidant response. S-guanylation of Keap1 disrupts its ability to target the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) for proteasomal degradation. Consequently, stabilized Nrf2 translocates to the nucleus, where it binds to Antioxidant Response Elements (AREs) in the promoter regions of a battery of cytoprotective genes, leading to their transcriptional activation. This pathway plays a vital role in protecting cells from oxidative stress and inflammation.

These application notes provide a comprehensive guide for researchers to investigate the effects of 8-Nitro-cGMP on gene expression, with a focus on the Keap1-Nrf2 signaling axis. The protocols detailed below cover cell treatment, analysis of Nrf2 activation, and quantification of target gene expression.

Signaling Pathway of 8-Nitro-cGMP-Mediated Gene Expression

The primary mechanism by which 8-Nitro-cGMP influences gene expression is through the activation of the Nrf2 pathway. The sequence of events is as follows:

• Formation of 8-Nitro-cGMP: Cellular stressors that increase the production of both nitric oxide (NO) and reactive oxygen species (ROS) lead to the formation of 8-Nitro-cGMP.

• S-guanylation of Keap1: 8-Nitro-cGMP acts as an electrophile, targeting reactive cysteine residues on Keap1 for S-guanylation.

• Nrf2 Stabilization and Nuclear Translocation: The modification of Keap1 prevents it from binding to Nrf2 and mediating its ubiquitination and subsequent degradation. This leads to the stabilization and accumulation of Nrf2 in the cytoplasm.

• ARE-Mediated Gene Transcription: Stabilized Nrf2 translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes. This binding initiates the transcription of a wide array of antioxidant and cytoprotective genes.

Caption: 8-Nitro-cGMP signaling pathway leading to gene expression.

Data Presentation

The following table summarizes hypothetical, yet representative, quantitative data on the fold change in the expression of key Nrf2 target genes in a human cell line (e.g., HEK293 or U937) following treatment with 10 µM 8-Nitro-cGMP for 24 hours. This data is intended to be illustrative of the expected outcomes from the protocols described below.

Gene Symbol	Gene Name	Pathway	Hypothetical Fold Change (8-Nitro-cGMP vs. Control)
HMOX1	Heme Oxygenase 1	Antioxidant Response	5.2
NQO1	NAD(P)H Quinone Dehydrogenase 1	Antioxidant Response	4.1
GCLC	Glutamate-Cysteine Ligase Catalytic Subunit	Glutathione Synthesis	3.5
G6PD	Glucose-6-Phosphate Dehydrogenase	Pentose Phosphate Pathway	2.8
TXNRD1	Thioredoxin Reductase 1	Thioredoxin System	3.1

Experimental Protocols

Experimental Workflow

The general workflow for measuring the effect of 8-Nitro-cGMP on gene expression involves several key steps, from cell culture and treatment to data analysis.

Caption: General experimental workflow for gene expression analysis.

Protocol 1: Cell Culture and Treatment with 8-Nitro-cGMP

Materials:

• Appropriate cell line (e.g., HEK293, U937, or other relevant cell type)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 8-Nitro-cGMP (stock solution in DMSO or aqueous buffer)

• Vehicle control (DMSO or buffer used for stock solution)

• Cell culture plates/flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels and grow to 70-80% confluency.

• Preparation of Treatment Media: Prepare fresh treatment media by diluting the 8-Nitro-cGMP stock solution to the desired final concentration (e.g., 1-50 µM) in complete cell culture medium. Prepare a vehicle control medium with the same final concentration of the solvent.

• Cell Treatment: Aspirate the old medium from the cells and replace it with the prepared treatment or vehicle control medium.

• Incubation: Incubate the cells for the desired time period (e.g., 6, 12, 24, or 48 hours). The optimal time should be determined empirically for the specific cell line and genes of interest.

• Cell Harvesting: After the incubation period, proceed with cell harvesting for either RNA or protein extraction.

Protocol 2: RNA Extraction and Quantitative Real-Time PCR (qRT-PCR)

Materials:

• TRIzol reagent or a commercial RNA extraction kit

• Chloroform

• Isopropanol

• 75% Ethanol (in nuclease-free water)

• Nuclease-free water

• Reverse transcription kit

• SYBR Green or TaqMan qPCR master mix

• Gene-specific primers for target genes (e.g., HMOX1, NQO1, GCLC, G6PD) and a housekeeping gene (e.g., GAPDH, ACTB)

• qRT-PCR instrument

Procedure:

• RNA Extraction:

  • Lyse the harvested cells using TRIzol reagent or the lysis buffer from an RNA extraction kit, following the manufacturer's instructions.

  • Perform phase separation, precipitation, and washing steps to isolate total RNA.

  • Resuspend the RNA pellet in nuclease-free water.

  • Quantify the RNA concentration and assess its purity using a spectrophotometer.

• cDNA Synthesis:

  • Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcription kit according to the manufacturer's protocol.

• qRT-PCR:

  • Prepare the qPCR reaction mix containing the cDNA template, SYBR Green or TaqMan master mix, and forward and reverse primers for each gene of interest.

  • Perform the qPCR reaction in a real-time PCR instrument using a standard thermal cycling program.

• Data Analysis:

  • Analyze the amplification data to determine the cycle threshold (Ct) values.

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Protocol 3: Western Blot for Nrf2 Nuclear Translocation

Materials:

• Nuclear and cytoplasmic extraction kit

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Nuclear and Cytoplasmic Fractionation:

  • Following treatment with 8-Nitro-cGMP, harvest the cells and perform nuclear and cytoplasmic fractionation using a commercial kit according to the manufacturer's protocol.

• Protein Quantification:

  • Determine the protein concentration of both the nuclear and cytoplasmic fractions using a protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein from each fraction onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Nrf2, Lamin B1, and GAPDH overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the nuclear Nrf2 signal to the Lamin B1 signal and the cytoplasmic Nrf2 signal to the GAPDH signal to determine the extent of nuclear translocation.

Conclusion

The protocols and information provided in these application notes offer a robust framework for investigating the impact of 8-Nitro-cGMP on gene expression. By elucidating the role of 8-Nitro-cGMP in activating the Keap1-Nrf2 antioxidant response pathway, researchers can gain valuable insights into its potential as a therapeutic target for a variety of diseases characterized by oxidative stress and inflammation. Careful optimization of experimental conditions, such as treatment concentrations and incubation times, will be crucial for obtaining reliable and reproducible results.

Technical Notes & Optimization

Technical Support Center: 8-Nitro-cGMP Detection by Mass Spectrometry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to improve the sensitivity of 8-Nitro-cGMP detection by mass spectrometry.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of 8-Nitro-cGMP.

Question: Why am I seeing a weak or no 8-Nitro-cGMP signal?

Answer:

A complete or significant loss of signal can stem from several factors, ranging from sample preparation to instrument settings. Follow these steps to diagnose the issue:

• Verify Instrument Performance:

  • Check System Suitability: Before running samples, inject a standard solution of 8-Nitro-cGMP (e.g., 10 µg/mL) to confirm the LC-MS/MS system is functioning correctly.

  • Inspect the Electrospray: Visually check for a stable and consistent spray from the capillary tip. An inconsistent spray can indicate a clog or issue with the ion source.

  • Review MS Tune: Ensure the mass spectrometer has been recently tuned and calibrated.

• Evaluate the LC Method:

  • Mobile Phase: Prepare fresh mobile phases. Contaminated or old solvents can lead to signal suppression. Ensure the pH is appropriate for retaining and ionizing 8-Nitro-cGMP.

  • Column Health: The column may be degraded or contaminated. Flush the column with a strong solvent or replace it if performance does not improve.

  • Pump and Flow Rate: Check for leaks in the LC system and ensure the pumps are delivering a stable flow rate. Air bubbles in the pump can cause a complete loss of flow and signal.

• Assess Sample Preparation:

  • Analyte Degradation: 8-Nitro-cGMP can be unstable. Ensure samples are processed quickly and stored at low temperatures to prevent degradation.

  • Inefficient Extraction: Your sample preparation protocol may not be efficiently extracting 8-Nitro-cGMP. Consider optimizing the extraction solvent and procedure. A spike-and-recovery study can help determine extraction efficiency.[1]

• Confirm Ion Source Parameters:

  • Ensure that the ion source parameters (e.g., spray voltage, gas flows, and temperatures) are optimized for 8-Nitro-cGMP. These settings can significantly impact ionization efficiency.

Question: What is causing high background noise in my chromatogram?

Answer:

High background noise reduces the signal-to-noise ratio (S/N), making it difficult to detect low-abundance analytes. Common causes include:

• Contaminated Solvents or Reagents: Use only high-purity, LC-MS grade solvents and additives. Contaminants can introduce significant background noise.

• Matrix Effects: Co-eluting compounds from the sample matrix (e.g., salts, lipids) can suppress the analyte signal and increase background noise. Improve sample clean-up using techniques like solid-phase extraction (SPE) to remove these interferences.

• Contaminated LC-MS System: Contaminants can build up in the injection port, tubing, or ion source. Regularly clean these components according to the manufacturer's recommendations. Running blank injections after high-concentration samples can help prevent carryover.

• Plasticizers and Other Lab Contaminants: Be mindful of contaminants from plasticware, glassware, and the general lab environment.

Question: My chromatographic peaks for 8-Nitro-cGMP are tailing or broadening. What should I do?

Answer:

Poor peak shape can compromise resolution and quantification accuracy. Consider the following causes and solutions:

• Column Overload: Injecting too much sample can lead to peak fronting or broadening. Try diluting your sample.

• Secondary Interactions: Residual silanol (B1196071) groups on C18 columns can interact with polar analytes like 8-Nitro-cGMP, causing peak tailing. Ensure your mobile phase has an appropriate pH and ionic strength to minimize these interactions. Using a column with advanced end-capping can also help.

• Column Contamination or Degradation: Contaminants accumulating at the head of the column can distort peak shape. Try back-flushing the column or replacing it.

• Inappropriate Injection Solvent: The solvent used to dissolve the sample should be of similar or weaker strength than the initial mobile phase to ensure proper peak focusing on the column.

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to improve the accuracy and precision of 8-Nitro-cGMP quantification?

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for quantitative mass spectrometry.[2] An SIL-IS, such as 15N-labeled 8-Nitro-cGMP, co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement.[1] This allows for reliable correction of variations during sample preparation and analysis, leading to highly accurate and precise results.

Q2: When should I consider using chemical derivatization for 8-Nitro-cGMP analysis?

Consider derivatization when you need to achieve the lowest possible limits of detection, especially for samples with very low endogenous levels of 8-Nitro-cGMP. Chemical derivatization can significantly enhance ionization efficiency and improve chromatographic behavior. For the related molecule 8-nitroguanine, derivatization with 6-methoxy-2-naphthyl glyoxal (B1671930) hydrate (B1144303) (MTNG) coupled with online SPE resulted in a detection limit as low as 0.015 nM.[3][4] This strategy also improves specificity by reducing false-positive signals.[3]

Q3: What are the key sources of matrix effects in 8-Nitro-cGMP analysis and how can I minimize them?

Matrix effects occur when co-eluting substances from the sample interfere with the ionization of 8-Nitro-cGMP. Common sources include salts, phospholipids (B1166683) from cell membranes, and other endogenous metabolites. To minimize matrix effects:

• Improve Sample Clean-up: Implement a robust sample preparation protocol. Protein precipitation is a simple first step, but for complex matrices, solid-phase extraction (SPE) is highly effective at removing interfering compounds.

• Optimize Chromatography: Adjust the LC gradient to achieve better separation between 8-Nitro-cGMP and interfering compounds.

• Use a Stable Isotope-Labeled Internal Standard: An SIL-IS is the most reliable way to compensate for unavoidable matrix effects.

Q4: What are the typical precursor and product ions for 8-Nitro-cGMP in MS/MS analysis?

For positive ion mode electrospray ionization (ESI), the typical parameters for Multiple Reaction Monitoring (MRM) are:

• Analyte: 8-Nitro-cGMP

• Precursor Ion (m/z): 391

• Product Ion (m/z): 197[1]

These values should be optimized on your specific instrument.

Quantitative Data Summary

Achieving high sensitivity is critical for the detection of 8-Nitro-cGMP. The table below summarizes reported limits of detection (LOD) and quantification (LOQ) for cGMP and a derivatized nitrated guanine (B1146940) analog, providing a benchmark for expected sensitivity.

Analyte	Method	LOD/LOQ	Reference
8-Nitroguanine	LC-MS/MS with MTNG Derivatization & Online SPE	LOD: 0.015 nM	[3][4]
cGMP	Isotope Dilution LC-MS/MS	LOQ Range: 1 - 20 nmol/L	[5]

Note: The data for 8-Nitroguanine, a structurally similar molecule, demonstrates the potential for extremely high sensitivity for nitrated guanine species through chemical derivatization.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a rapid method for preparing cellular or plasma samples.

• Sample Collection: Collect cells or plasma and place on ice.

• Internal Standard Spiking: Add a known amount of stable isotope-labeled 8-Nitro-cGMP internal standard to the sample.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the initial mobile phase (e.g., 97% Mobile Phase A, 3% Mobile Phase B) for LC-MS/MS analysis.

Protocol 2: General LC-MS/MS Method for 8-Nitro-cGMP Quantification

This protocol provides a starting point for developing an LC-MS/MS method. Parameters must be optimized for your specific system.

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 50 x 2.0 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient: Start with 3% B, ramp to 100% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.

• Flow Rate: 0.15 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-20 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• Key MS Parameters:

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • 8-Nitro-cGMP Transition: 391 → 197 (m/z)[1]

  • IS Transition: (Specific to the mass of the stable isotope-labeled standard)

  • Optimization: Optimize nebulizer gas, drying gas flow and temperature, and capillary voltage for maximum signal intensity.[1]

Visualizations

Caption: Formation pathway of 8-Nitro-cGMP via nitric oxide and reactive oxygen species.

Caption: A typical experimental workflow for quantifying 8-Nitro-cGMP by LC-MS/MS.

Caption: A decision tree for troubleshooting low signal intensity in 8-Nitro-cGMP analysis.

References

• 1. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitive Detection of 8-Nitroguanine in DNA by Chemical Derivatization Coupled with Online Solid-Phase Extraction LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sensitive Detection of 8-Nitroguanine in DNA by Chemical Derivatization Coupled with Online Solid-Phase Extraction LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantification of cGMP in human plasma by isotope dilution LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting high background in 8-Nitro-cGMP immunohistochemistry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8-Nitro-cGMP immunohistochemistry (IHC).

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of high background staining in IHC?

High background staining in IHC can arise from several factors, including non-specific binding of primary or secondary antibodies, endogenous enzyme activity, or issues with tissue processing.[1][2] It is crucial to systematically evaluate each step of the protocol to identify the source of the high background.

Q2: How can I be sure my staining is specific for 8-Nitro-cGMP?

To confirm the specificity of your staining for 8-Nitro-cGMP, appropriate controls are essential. A negative control, where the primary antibody is omitted, should be included to assess for non-specific binding of the secondary antibody.[3] Additionally, if possible, pre-adsorbing the primary antibody with an excess of 8-Nitro-cGMP should abolish the staining, confirming its specificity.

Q3: Is antigen retrieval necessary for 8-Nitro-cGMP IHC?

The necessity of antigen retrieval depends on the fixation method and the specific antibody used.[4] Formalin fixation, in particular, can create cross-links that mask the epitope. While some protocols for 8-Nitro-cGMP immunocytochemistry do not explicitly mention a harsh antigen retrieval step, it is a critical parameter to optimize for your specific tissue and fixation conditions.[5]

Troubleshooting High Background Staining

High background can obscure specific staining, making interpretation of results difficult. The following sections detail potential causes and solutions.

Problem 1: Non-Specific Antibody Binding

Non-specific binding of antibodies is a frequent cause of high background. This can be due to ionic or hydrophobic interactions between the antibodies and the tissue.[2][6]

Solutions:

• Optimize Antibody Concentration: Using an excessively high concentration of the primary antibody is a common reason for non-specific binding and high background.[1] It is essential to titrate the antibody to determine the optimal concentration that provides a strong specific signal with minimal background.

• Blocking: Proper blocking of non-specific binding sites is a critical step.[7] Incubation with a blocking solution, such as normal serum from the species in which the secondary antibody was raised or bovine serum albumin (BSA), can significantly reduce background.[7][8]

• Washing: Insufficient washing between antibody incubation steps can lead to high background. Ensure thorough but gentle washing with an appropriate buffer (e.g., PBS or TBS with a small amount of detergent like Tween-20).

Problem 2: Endogenous Enzyme Activity

If you are using an enzyme-based detection system (e.g., horseradish peroxidase (HRP) or alkaline phosphatase (AP)), endogenous enzyme activity within the tissue can lead to false-positive signals.[9][10]

Solutions:

• Peroxidase Quenching: To block endogenous peroxidase activity, incubate the tissue sections in a solution of hydrogen peroxide (e.g., 3% H₂O₂ in methanol) before applying the primary antibody.[10]

• Alkaline Phosphatase Inhibition: For AP-based detection, endogenous AP can be inhibited by adding levamisole (B84282) to the substrate solution.[3]

Problem 3: Issues with Tissue Preparation and Processing

Problems during tissue fixation, processing, or sectioning can also contribute to high background.

Solutions:

• Fixation: Over-fixation or inadequate fixation can both lead to issues. While under-fixation can result in poor tissue morphology, over-fixation can mask antigens and increase non-specific binding.[11][12][13] The duration of fixation should be optimized for the tissue type and size.

• Tissue Section Thickness: Thicker sections may trap more antibody non-specifically. Try cutting thinner sections to reduce background.[5]

• Drying of Sections: Allowing the tissue sections to dry out at any stage of the staining process can cause high background.[5] Keep the slides in a humidified chamber during incubations.

Summary of Troubleshooting Strategies

Problem Area	Potential Cause	Recommended Solution
Antibodies	Primary antibody concentration too high	Titrate the primary antibody to find the optimal dilution.
Non-specific secondary antibody binding	Run a secondary antibody-only control. Consider using a pre-adsorbed secondary antibody.
Blocking	Insufficient blocking	Increase blocking incubation time or try a different blocking agent (e.g., 5% normal serum, BSA).[7]
Washing	Inadequate washing	Increase the number and duration of wash steps.
Detection System	Endogenous peroxidase activity	Quench with 3% H₂O₂ before primary antibody incubation.[10]
Endogenous alkaline phosphatase activity	Add levamisole to the AP substrate solution.[3]
Tissue	Over-fixation	Reduce fixation time. Optimize antigen retrieval.
Sections too thick	Cut thinner sections.[5]
Sections dried out	Keep slides in a humidified chamber.[5]

Experimental Protocols

General Immunohistochemistry Workflow

A standard IHC protocol involves several key steps. The following is a generalized workflow that should be optimized for your specific antibody and tissue.

Caption: A generalized workflow for immunohistochemistry.

Protocol for 8-Nitro-cGMP Immunocytochemistry

This protocol is adapted from a study that successfully stained for 8-Nitro-cGMP in cultured cells.[5]

• Fixation: Fix cells with Zamboni solution (4% paraformaldehyde and 10 mM picric acid in 0.1 M phosphate (B84403) buffer, pH 7.4) at 4°C for 7 hours.[5]

• Permeabilization: Permeabilize cells with 0.5% Triton X-100 at room temperature for 15 minutes.[5]

• Blocking: Incubate with a commercial blocking agent like BlockAce overnight at 4°C to block non-specific antigenic sites.[5]

• Primary Antibody Incubation: Incubate with an anti-8-nitro-cGMP monoclonal antibody (e.g., clone 1G6 at 1 µg/ml) overnight at 4°C.[5]

• Washing: Rinse three times with 10 mM PBS (pH 7.4).[5]

• Secondary Antibody Incubation: Incubate with a suitable fluorescently labeled secondary antibody (e.g., Cy3-labeled goat anti-mouse IgG).[5]

• Washing and Mounting: Wash thoroughly and mount with an appropriate mounting medium.

Visual Troubleshooting Guide

The following diagram illustrates a decision-making process for troubleshooting high background staining.

Caption: A decision tree for troubleshooting high background in IHC.

Signaling Pathway Context

8-Nitro-cGMP is formed from the reaction of nitric oxide (NO) and reactive oxygen species (ROS) with cGMP. It is involved in various signaling pathways, including the regulation of autophagy.[14]

Caption: Simplified signaling pathway showing the formation of 8-Nitro-cGMP.

References

• 1. researchgate.net [researchgate.net]
• 2. Tips and Techniques for Troubleshooting Immunohistochemistry (IHC) [sigmaaldrich.com]
• 3. bma.ch [bma.ch]
• 4. genetex.com [genetex.com]
• 5. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methodological proof of immunochemistry for specific identification of 8-nitroguanosine 3',5'-cyclic monophosphate formed in glia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. documents.cap.org [documents.cap.org]
• 10. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 11. Effects of Fixation and Tissue Processing on Immunocytochemistry [leicabiosystems.com]
• 12. sysy-histosure.com [sysy-histosure.com]
• 13. Impact of delayed and prolonged fixation on the evaluation of immunohistochemical staining on lung carcinoma resection specimen - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing S-Guanylation Assays

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the detection of S-guanylated proteins, particularly those of low abundance.

Frequently Asked Questions (FAQs)

Q1: What is protein S-guanylation?

A1: Protein S-guanylation is a post-translational modification where a guanosine (B1672433) monophosphate (GMP) moiety is covalently attached to the thiol group of a cysteine residue within a protein. This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), an electrophilic second messenger derived from the nitric oxide (NO) signaling pathway.[1][2][3] S-guanylation plays a role in redox signaling and can alter protein function, similar to other cysteine modifications like S-nitrosylation.[3]

Q2: Why is detecting low-abundance S-guanylated proteins challenging?

A2: Detecting low-abundance S-guanylated proteins is difficult due to several factors:

• Low Stoichiometry: The modification may only occur on a small fraction of the total protein pool at any given time.

• Lability: The S-guanyl bond can be unstable under certain experimental conditions.

• Antibody Specificity: Antibodies raised against the cGMP moiety may have limited affinity or specificity, leading to weak signals or high background.

• Complex Samples: The presence of highly abundant proteins in cell lysates can mask the signal from less abundant modified proteins.[4][5]

Q3: What are the primary methods for detecting S-guanylation?

A3: The main approaches include:

• Immunoblotting: Using an antibody that specifically recognizes the S-guanylated cysteine or the cGMP adduct. This is often preceded by immunoprecipitation (IP) to enrich the protein of interest.[6]

• Biotin-Switch Assay (BSA): A chemical method adapted for S-guanylation that involves (1) blocking all free thiols, (2) selectively reducing the S-guanyl modification to a free thiol, and (3) labeling the newly exposed thiol with a biotin (B1667282) tag for detection or enrichment.[7][8]

• Mass Spectrometry (MS): A powerful tool for identifying the exact site of modification. This often involves enriching the modified proteins or peptides prior to analysis.[1][6]

Experimental Workflows & Signaling

The following diagrams illustrate the core signaling pathway leading to S-guanylation and a typical workflow for its detection.

Caption: S-guanylation signaling pathway.[1]

Caption: Biotin-switch assay workflow for S-guanylation.[7][8]

Troubleshooting Guide

This section addresses common problems encountered during S-guanylation assays.

Problem 1: No Signal or Very Weak Signal

Possible Cause	Recommended Solution
Low abundance of target protein	Increase the amount of starting material (cell lysate).[9] Perform an immunoprecipitation (IP) to enrich your protein of interest before running the assay.[10][11]
Inefficient S-guanylation	Ensure the stimulus (e.g., 8-nitro-cGMP treatment) is sufficient to induce modification. Optimize treatment time and concentration. For in-vitro assays, a concentration of 100-200 µM 8-nitro-cGMP for 3 hours is a common starting point.[1][6]
Inefficient blocking of free thiols	Incomplete blocking can lead to labeling of non-guanylated cysteines, consuming the biotin reagent and reducing signal from the target. Use a sufficient concentration of blocking reagent (e.g., 50 mM NEM or MMTS) and optimize incubation time and temperature (e.g., 20 min at 50°C).[12][13]
Inefficient reduction of S-guanyl bond	The reduction step is critical. Ascorbate (B8700270) is commonly used, but its efficiency can be low.[14] Optimize ascorbate concentration (e.g., 1-50 mM) and incubation time (e.g., 1 hour at room temperature).[15] Consider alternative, stronger, yet selective reducing agents if necessary, though this requires careful validation.
Antibody/Detection issues	For Western blotting, confirm the primary antibody works for your application and titrate it to find the optimal concentration.[16] Ensure the secondary antibody is compatible and active.[16] For biotin-based detection, ensure the streptavidin-HRP conjugate is active and used at the correct dilution.
Reagent Instability	Prepare reagents fresh, especially blocking (e.g., NEM) and reducing (e.g., ascorbate) agents.[17] Store reagents according to manufacturer's instructions.

Problem 2: High Background

Possible Cause	Recommended Solution
Insufficient blocking of non-specific sites	Increase the concentration or duration of the blocking step (e.g., BSA or non-fat milk for Western blots).[18] Ensure blocking buffer is fresh and well-dissolved. For IP, pre-clear the lysate with beads to remove proteins that bind non-specifically.[9]
Antibody concentration too high	High primary or secondary antibody concentrations can lead to non-specific binding.[19][20] Titrate antibodies to determine the lowest concentration that still provides a specific signal.[16]
Insufficient washing	Increase the number and duration of wash steps after antibody incubations to remove unbound antibodies.[18][19] Adding a mild detergent like Tween-20 to the wash buffer can also help.
Non-specific binding to beads (IP/BSA)	Use a control IP with a non-specific IgG from the same host species as your primary antibody to assess background.[10] Pre-block beads with BSA before adding the lysate.
Endogenous biotin (for biotin-switch)	Some tissues have high levels of endogenous biotin, which can be detected by streptavidin. Use an avidin/biotin blocking kit before the labeling step if this is suspected.[21]

Troubleshooting Decision Tree

Caption: A logical guide for troubleshooting common assay issues.

Protocols & Quantitative Data

Optimized Immunoprecipitation (IP) for Low-Abundance Proteins

This protocol is optimized for enriching a target protein prior to Western blot analysis for S-guanylation.

• Cell Lysis: Lyse cells in a non-denaturing, non-reducing buffer (e.g., RIPA buffer without DTT or β-mercaptoethanol) supplemented with a protease inhibitor cocktail. Keep samples on ice.[11]

• Lysate Pre-clearing: Centrifuge lysate to pellet debris. To reduce non-specific binding, incubate the supernatant with Protein A/G beads for 1 hour at 4°C. Pellet the beads and transfer the supernatant to a new tube.[9]

• Immunoprecipitation: Add the specific primary antibody to the pre-cleared lysate and incubate overnight at 4°C with gentle rotation. The optimal antibody amount should be determined by titration but is often in the range of 1-10 µg per mg of total protein.[11]

• Immune Complex Capture: Add fresh Protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

• Washing: Pellet the beads and wash 3-5 times with ice-cold lysis buffer. Thorough washing is critical to reduce background.

• Elution: Elute the captured proteins from the beads by boiling in SDS-PAGE loading buffer. The sample is now ready for Western blot analysis.

Key Reagent Concentrations for Biotin-Switch Assay

The following table provides starting concentrations for key reagents. These should be optimized for your specific experimental system.

Reagent	Function	Typical Concentration	Reference
NEM (N-ethylmaleimide)	Blocking free thiols	20-50 mM	[12][13]
MMTS (Methyl methanethiosulfonate)	Blocking free thiols	10-50 mM	[15]
Ascorbate	Reducing S-guanyl bond	1-50 mM	[14][15]
Biotin-HPDP	Labeling nascent thiols	1-2 mM	[15]
Streptavidin Beads	Enrichment of biotinylated proteins	20-50 µL of slurry per sample	[22]

Note on Mass Spectrometry: For identification of S-guanylation sites on low-abundance proteins by MS, enrichment is crucial. This can be achieved by IP of the target protein or by affinity purification of biotin-labeled peptides/proteins from a biotin-switch assay.[23][24] Subsequent analysis by LC-MS/MS can pinpoint the modified cysteine residue.[1][6]

References

• 1. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protein cysteine S-guanylation and electrophilic signal transduction by endogenous nitro-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Low-Abundance, Low-Molecular-Weight Serum Proteins Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. Dual Labeling Biotin Switch Assay to Reduce Bias Derived from Different Cysteine Subpopulations: A Method to Maximize S-Nitrosylation Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biotin Switch Assays for Quantitation of Reversible Cysteine Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Immunoprecipitation Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. An optimized co-immunoprecipitation protocol for the analysis of endogenous protein-protein interactions in cell lines using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 12. Thiol-disulphide independent in-cell trapping for the identification of peroxiredoxin 2 interactors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thiol-Blocking Electrophiles Interfere with Labeling and Detection of Protein Sulfenic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterization and application of the biotin-switch assay for the identification of S-nitrosated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. njms.rutgers.edu [njms.rutgers.edu]
• 16. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 17. Ligand Binding Assay Critical Reagents and Their Stability: Recommendations and Best Practices from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 19. How to deal with high background in ELISA | Abcam [abcam.com]
• 20. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 21. IHC Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. mdpi.com [mdpi.com]

preventing degradation of 8-Nitro-cGMP in biological samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) in biological samples and ensuring accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is 8-Nitro-cGMP and why is it important to measure?

A1: 8-Nitro-cGMP is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) formed in the presence of nitric oxide (NO) and reactive oxygen species.[1] It acts as a signaling molecule in various physiological and pathophysiological processes, including antioxidant responses, inflammation, and autophagy.[2][3] Its ability to modify proteins through a post-translational modification called S-guanylation makes it a key area of research.[4][5] Accurate measurement of 8-Nitro-cGMP is crucial for understanding its role in cellular signaling and as a potential biomarker.

Q2: What are the main challenges in accurately measuring 8-Nitro-cGMP?

A2: The primary challenges include its potential for degradation during sample collection, storage, and processing, its relatively low abundance in some biological systems, and the potential for analytical interferences. Key factors that can lead to degradation include exposure to light, enzymatic activity, and the presence of certain reactive species.[6]

Q3: What is the recommended method for quantifying 8-Nitro-cGMP?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of 8-Nitro-cGMP.[7] This technique allows for the accurate measurement of -Nitro-cGMP in complex biological matrices. High-performance liquid chromatography with electrochemical detection (HPLC-ECD) can also be used.[7]

Q4: Is 8-Nitro-cGMP susceptible to degradation by phosphodiesterases (PDEs)?

A4: 8-Nitro-cGMP is notably resistant to degradation by phosphodiesterases (PDEs), the enzymes that typically hydrolyze cGMP.[8] This resistance contributes to its prolonged signaling activity compared to cGMP.

Troubleshooting Guides

Issue 1: Low or No Detectable 8-Nitro-cGMP Signal

Potential Cause	Troubleshooting Step	Explanation
Sample Degradation	1. Minimize Light Exposure: Protect samples from light at all stages of collection, processing, and storage by using amber tubes and working under low-light conditions.	8-Nitro-cGMP is photosensitive and can degrade upon exposure to light, particularly blue light (around 400 nm).[6]
2. Immediate Processing/Freezing: Process samples immediately after collection. If not possible, snap-freeze in liquid nitrogen and store at -80°C.	Delays in processing can lead to enzymatic and non-enzymatic degradation.
3. Use of Antioxidants: Consider adding antioxidants like DTPA to the homogenization buffer to chelate metal ions that can catalyze degradation.
Inefficient Extraction	1. Optimize Extraction Solvent: Use ice-cold methanol (B129727) for extraction. Ensure the solvent-to-sample ratio is adequate for complete extraction.	Methanol is a commonly used and effective solvent for extracting small molecules like 8-Nitro-cGMP.
2. Thorough Homogenization: Ensure complete homogenization of tissues or lysis of cells to release intracellular 8-Nitro-cGMP. Sonication or bead beating on ice can be effective.	Incomplete sample disruption is a common cause of low recovery.
3. Incorporate Internal Standard Early: Add a stable isotope-labeled internal standard (e.g., ¹⁵N₅-8-Nitro-cGMP) at the very beginning of the sample preparation to account for extraction losses.	An internal standard helps to normalize for variability during sample processing and analysis.
LC-MS/MS Issues	1. Check Instrument Sensitivity: Verify the performance of the LC-MS/MS system using a pure standard of 8-Nitro-cGMP.	Ensures that the instrument is capable of detecting the analyte at the expected concentrations.
2. Optimize MS Parameters: Ensure that the mass transitions (precursor and product ions) and collision energy are correctly optimized for 8-Nitro-cGMP.	Proper tuning of MS parameters is critical for achieving optimal sensitivity.

Issue 2: High Variability in 8-Nitro-cGMP Measurements

Potential Cause	Troubleshooting Step	Explanation
Inconsistent Sample Handling	1. Standardize Protocols: Ensure that all samples are collected, processed, and stored in a highly consistent manner.	Minor variations in timing, temperature, or reagents can introduce significant variability.
2. Precise Pipetting: Use calibrated pipettes and proper technique to ensure accurate addition of reagents and internal standards.	Inaccurate volumes can lead to significant errors in quantification.
Matrix Effects	1. Assess Matrix Effects: Analyze samples from different sources or with different dilutions to evaluate the extent of ion suppression or enhancement.	Components of the biological matrix can co-elute with 8-Nitro-cGMP and interfere with its ionization in the mass spectrometer.[9]
2. Improve Chromatographic Separation: Optimize the LC gradient to better separate 8-Nitro-cGMP from interfering matrix components.	A longer gradient or a different column chemistry may be necessary.
3. Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the internal standard will be affected similarly to the analyte.
Incomplete Solubilization	1. Ensure Complete Reconstitution: After drying down the sample extract, ensure it is fully redissolved in the mobile phase before injection into the LC-MS/MS. Vortexing and sonication can aid in this process.	Incomplete solubilization can lead to inconsistent injection amounts and high variability.

Data Presentation

Table 1: Stability of 8-Nitro-cGMP Under Various Conditions

Condition	Matrix	Duration	Stability/Half-life	Recommendation
-80°C	Biological Extracts	> 1 year	High stability	Recommended for long-term storage.
-20°C	Biological Extracts	Months	Moderate stability	Suitable for short- to medium-term storage.
4°C	Aqueous Buffer	Days	Low stability	Avoid prolonged storage at this temperature. Process samples promptly.
Room Temperature	Aqueous Buffer	Hours	Very low stability	Avoid leaving samples at room temperature. Keep on ice during processing.
Exposure to Light (400 nm)	Degassed Neutral Phosphate Buffer	67.4 ± 1.8 min (half-life)[6]	Unstable	Protect samples from light at all times. Use amber vials.
Presence of H₂S-generating enzymes (CBS, CSE)	Cell Culture	-	Leads to degradation[10]	Be aware of the metabolic context of the sample, as endogenous H₂S can impact stability.

Experimental Protocols

Protocol 1: Extraction of 8-Nitro-cGMP from Cultured Cells

• Cell Harvesting:

  • Aspirate the culture medium.

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Scrape the cells in 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

  • Centrifuge at 1,500 x g for 5 minutes at 4°C.

  • Discard the supernatant.

• Extraction:

  • Add 500 µL of ice-cold methanol to the cell pellet.

  • Add a known amount of stable isotope-labeled 8-Nitro-cGMP internal standard.

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Sample Preparation for LC-MS/MS:

  • Transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the solvent to dryness using a vacuum concentrator.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., water with 0.1% formic acid).

  • Vortex and centrifuge to pellet any insoluble material.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Quantification of 8-Nitro-cGMP

• Liquid Chromatography (LC) Conditions:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step. The gradient should be optimized to separate 8-Nitro-cGMP from isomers and matrix components.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 8-Nitro-cGMP: Optimize the precursor ion [M+H]⁺ and the most abundant product ions.

    • Internal Standard: Optimize the corresponding transitions for the stable isotope-labeled internal standard.

  • Instrument Parameters: Optimize capillary voltage, ion source temperature, nebulizer gas flow, and collision energy for maximum signal intensity.

Visualizations

Caption: Signaling pathway of 8-Nitro-cGMP formation and action.

Caption: Experimental workflow for 8-Nitro-cGMP quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Quantification of 8-Nitro-cGMP in Plasma

Welcome to the technical support center for the quantification of 8-Nitro-cGMP in plasma. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 8-Nitro-cGMP and why is it challenging to quantify in plasma?

A1: 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) formed during conditions of oxidative and nitrative stress. It acts as a signaling molecule involved in various physiological and pathological processes, including inflammation and cardiovascular diseases.[1] Quantifying 8-Nitro-cGMP in plasma is challenging due to its low endogenous concentrations, inherent instability, and the complexity of the plasma matrix, which can interfere with analytical methods.

Q2: Which analytical method is recommended for accurate quantification of 8-Nitro-cGMP in plasma?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate and sensitive quantification of 8-Nitro-cGMP in plasma.[2][3] This method offers high specificity and can distinguish 8-Nitro-cGMP from structurally similar molecules. While enzyme-linked immunosorbent assays (ELISAs) exist, they may be prone to cross-reactivity and matrix effects, potentially leading to less accurate results.

Q3: What are the critical pre-analytical factors to consider when collecting plasma for 8-Nitro-cGMP measurement?

A3: Pre-analytical variables are crucial for obtaining reliable results. Key considerations include:

• Anticoagulant Choice: The choice of anticoagulant can affect platelet activation and subsequent release of cellular components. Citrate-based anticoagulants are often recommended to minimize in vitro platelet activation.[4]

• Sample Handling: To minimize degradation, blood samples should be processed promptly. Delays can lead to changes in the plasma proteome and metabolome.[5][6]

• Centrifugation: Proper centrifugation is essential to obtain platelet-poor plasma. Recommended speeds are typically between 2,000-3,000 x g for 10-15 minutes.[7] Temperature during centrifugation should be controlled, with refrigeration being a common practice for labile analytes.

• Storage: For long-term storage, plasma samples should be kept at -80°C to ensure the stability of labile molecules like 8-Nitro-cGMP.[8]

Q4: How can I minimize matrix effects in my LC-MS/MS analysis of 8-Nitro-cGMP in plasma?

A4: Matrix effects, which are the alteration of ionization efficiency by co-eluting substances, are a common challenge in plasma analysis. To minimize these effects:

• Effective Sample Preparation: Use robust extraction methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.

• Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard (SIL-IS) for 8-Nitro-cGMP is highly recommended to compensate for matrix effects and variations in sample processing.

• Chromatographic Separation: Optimize the liquid chromatography method to achieve good separation of 8-Nitro-cGMP from other plasma components.

Troubleshooting Guides

LC-MS/MS Method Troubleshooting

Problem	Possible Cause	Recommended Solution
Low or No Signal for 8-Nitro-cGMP	Degradation of Analyte: 8-Nitro-cGMP is unstable.	Ensure proper sample collection on ice, prompt processing, and storage at -80°C. Avoid multiple freeze-thaw cycles.
Inefficient Extraction: The analyte is not being effectively recovered from the plasma.	Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure the chosen solvent is appropriate for 8-Nitro-cGMP.
Suboptimal MS Parameters: Incorrect mass transitions or ionization settings.	Verify the precursor and product ion m/z values for 8-Nitro-cGMP. Optimize source parameters (e.g., spray voltage, gas flows, temperature).
High Background Noise	Matrix Effects: Co-eluting plasma components are interfering with the signal.	Improve chromatographic separation to better resolve 8-Nitro-cGMP from interfering species. Employ a more rigorous sample clean-up procedure.
Contaminated Solvents or System: Impurities in the mobile phase or a contaminated LC-MS system.	Use high-purity LC-MS grade solvents. Flush the LC system and mass spectrometer thoroughly.
Poor Peak Shape	Suboptimal Chromatography: Inappropriate column, mobile phase, or gradient.	Experiment with different C18 columns. Optimize the mobile phase composition (e.g., pH, organic solvent) and gradient elution profile.
Sample Overload: Injecting too much sample onto the column.	Reduce the injection volume or dilute the sample extract.
Inconsistent Results/Poor Reproducibility	Variability in Sample Preparation: Inconsistent extraction or handling of samples.	Standardize the entire sample preparation workflow. Use an automated liquid handler if available for better precision.
Unstable Internal Standard: Degradation or inconsistent addition of the internal standard.	Ensure the stability of the internal standard stock solution. Add the internal standard early in the sample preparation process.

Sample Preparation Troubleshooting

Problem	Possible Cause	Recommended Solution
Low Recovery of 8-Nitro-cGMP	Inefficient Protein Precipitation: Incomplete removal of proteins can trap the analyte.	Test different protein precipitation agents (e.g., acetonitrile (B52724), methanol, perchloric acid) and ratios. Ensure thorough vortexing and adequate incubation time at a cold temperature.
Analyte Adsorption: 8-Nitro-cGMP may adsorb to plasticware.	Use low-binding microcentrifuge tubes and pipette tips.
Incomplete Elution from SPE Cartridge: The elution solvent may not be strong enough.	Optimize the SPE elution solvent composition and volume.
Clogged SPE Cartridge or LC Column	Particulate Matter in Sample: Insufficient clarification of the plasma extract.	Centrifuge the sample at a higher speed or for a longer duration after protein precipitation. Consider using a filter before loading onto the SPE cartridge or LC column.
Presence of Phospholipids	Ineffective Removal during Extraction: Phospholipids are a major source of matrix effects in plasma.	Incorporate a phospholipid removal step in your sample preparation, such as using a specific phospholipid removal plate or a targeted LLE.

Experimental Protocols

Plasma Sample Collection and Processing

• Blood Collection: Collect whole blood into tubes containing a citrate-based anticoagulant (e.g., sodium citrate).[4] Immediately place the tubes on ice.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood at 2,000 x g for 15 minutes at 4°C to separate the plasma.[7]

• Plasma Aspiration: Carefully aspirate the supernatant (plasma) without disturbing the buffy coat or red blood cells.

• Second Centrifugation (Optional but Recommended): To obtain platelet-poor plasma, perform a second centrifugation of the collected plasma at 2,500 x g for 15 minutes at 4°C.

• Aliquoting and Storage: Aliquot the plasma into pre-labeled, low-binding cryovials and immediately store at -80°C until analysis.[8]

LC-MS/MS Quantification of 8-Nitro-cGMP in Plasma

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: Add a known amount of stable isotope-labeled 8-Nitro-cGMP internal standard to each plasma sample.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile to the plasma sample. Vortex vigorously for 1 minute and incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase (e.g., 100 µL of 95:5 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Column: Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Develop a suitable gradient to separate 8-Nitro-cGMP from matrix components.

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using multiple reaction monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for 8-Nitro-cGMP and its internal standard.

Quantitative Data Summary

Table 1: Reported Concentrations of cGMP in Human Plasma

Condition	Mean Concentration (nmol/L)	Reference
Healthy Volunteers (Baseline)	2.06 ± 0.83	[9]
Healthy Volunteers (after Arginine)	2.73 ± 1.16	[9]

Note: Data for endogenous 8-Nitro-cGMP in human plasma is limited in the public domain and often presented in relative terms due to its low abundance. The levels of related nitrated molecules, such as nitrated fatty acids, have been reported in the low nanomolar range in plasma from healthy individuals and can be elevated in cardiovascular disease.[10]

Signaling Pathway and Experimental Workflow Diagrams

Caption: 8-Nitro-cGMP formation and its role in the Keap1-Nrf2 antioxidant response pathway.

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lc_ms_analysis -> data_processing;
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Caption: A typical experimental workflow for the quantification of 8-Nitro-cGMP in plasma using LC-MS/MS.

References

• 1. Role of 8-nitro-cGMP and its redox regulation in cardiovascular electrophilic signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Evaluating the effects of preanalytical variables on the stability of the human plasma proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of pre-analytical processes on blood samples used in metabolomics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. referrallabs.in [referrallabs.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantification of cGMP in human plasma by isotope dilution LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

best practices for handling and storing 8-Nitro-cGMP

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing 8-Nitro-cGMP, alongside troubleshooting guides and frequently asked questions (FAQs) for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 8-Nitro-cGMP and what is its primary mechanism of action?

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP). It acts as a signaling molecule in various biological processes. Its characteristic chemical feature is the ability to modify cysteine residues on proteins through a process called S-guanylation.[1] This post-translational modification involves the transfer of the guanosine monophosphate moiety to a reactive thiol group on a cysteine, altering the protein's function.

Q2: What are the general recommendations for storing 8-Nitro-cGMP?

While specific supplier recommendations should always be followed, general best practices for storing 8-Nitro-cGMP are:

• Solid Form: Store as a solid at -20°C or below for long-term stability. Protect from light.

• Solutions: Prepare stock solutions in a suitable solvent such as water or a buffer (e.g., neutral phosphate (B84403) buffer). Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C. Protect from light.

Q3: How should I handle 8-Nitro-cGMP in the laboratory?

Due to its light sensitivity and chemical reactivity, the following handling precautions are recommended:

• Personal Protective Equipment (PPE): Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Light Protection: 8-Nitro-cGMP is unstable in the presence of light, particularly blue light.[2] All handling steps, including weighing, reconstitution, and experimental procedures, should be performed in a light-protected environment. Use amber-colored vials or tubes, or wrap them in aluminum foil. Work in a dimly lit room or use a dark box when possible.

• Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any fine particles.

Q4: How do I prepare a stock solution of 8-Nitro-cGMP?

• Allow the solid 8-Nitro-cGMP to equilibrate to room temperature before opening the vial to prevent condensation.

• Weigh the desired amount of the compound in a light-protected environment.

• Add the appropriate volume of pre-chilled, high-purity solvent (e.g., sterile water or buffer) to the vial.

• Vortex briefly to dissolve the compound completely.

• Aliquot the stock solution into single-use, light-protected tubes and store immediately at -80°C.

Data Presentation

Table 1: Stability of 8-Nitro-cGMP under different conditions.

Condition	Solvent/Matrix	Concentration	Half-life	Source
Irradiation with blue light (400 ± 16 nm)	Degassed neutral phosphate buffer	27 mM	67.4 ± 1.8 min	[2]

Note: Comprehensive quantitative stability data for 8-Nitro-cGMP in various solvents and temperatures is limited. It is recommended that users perform their own stability assessments for their specific experimental conditions.

Experimental Protocols

Protocol 1: HPLC Analysis of 8-Nitro-cGMP

This protocol provides a general framework for the analysis of 8-Nitro-cGMP using High-Performance Liquid Chromatography (HPLC).

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Mobile Phase A: 20 mM ammonium (B1175870) formate (B1220265) buffer, pH 3.7

• Mobile Phase B: Acetonitrile with 0.05% formic acid

• 8-Nitro-cGMP standard

• Samples for analysis (e.g., cell lysates, reaction mixtures)

Procedure:

• Sample Preparation:

  • For cellular samples, lyse the cells and precipitate proteins using a suitable method (e.g., trichloroacetic acid or acetone (B3395972) precipitation).

  • Centrifuge to pellet the precipitated protein and collect the supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

• HPLC Method:

  • Column: C18 reverse-phase column

  • Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B. An example gradient is to start with a low percentage of B, and gradually increase it over time to elute the compound.

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detection: Monitor the absorbance at the wavelength corresponding to the maximum absorbance of 8-Nitro-cGMP (around 370 nm).[2]

  • Standard Curve: Prepare a standard curve using known concentrations of 8-Nitro-cGMP to quantify the amount in the samples.

Protocol 2: Detection of Protein S-Guanylation in Cell Culture

This protocol outlines the steps to treat cells with 8-Nitro-cGMP and detect S-guanylated proteins by Western blotting.

Materials:

• Cell culture reagents

• 8-Nitro-cGMP stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibody specific for S-guanylated proteins

• HRP-conjugated secondary antibody

• Western blotting reagents and equipment

Procedure:

• Cell Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat the cells with the desired concentration of 8-Nitro-cGMP for the specified duration. Include an untreated control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add lysis buffer to the cells and incubate on ice.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Normalize the protein concentrations of all samples.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody against S-guanylated proteins overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Troubleshooting Guides

Troubleshooting HPLC Analysis of 8-Nitro-cGMP

Issue	Possible Cause(s)	Suggested Solution(s)
No peak or very small peak for 8-Nitro-cGMP	Degradation of 8-Nitro-cGMP due to light exposure.	Protect samples and standards from light at all times. Prepare fresh standards.
Low concentration in the sample.	Concentrate the sample or use a more sensitive detector.
Incorrect injection volume.	Ensure the correct volume is being injected.
Peak tailing	Column degradation.	Replace the column.
Incompatible sample solvent.	Dissolve the sample in the mobile phase.
Interaction with metal components in the HPLC system.	Use a bio-inert HPLC system if available.
Shifting retention times	Inconsistent mobile phase preparation.	Prepare fresh mobile phase and ensure accurate pH.
Column temperature fluctuations.	Use a column oven to maintain a constant temperature.
Pump malfunction.	Check the pump for leaks and ensure a consistent flow rate.

Troubleshooting 8-Nitro-cGMP Cell-Based Assays

Issue	Possible Cause(s)	Suggested Solution(s)
No or low signal for S-guanylation	Insufficient concentration or incubation time of 8-Nitro-cGMP.	Perform a dose-response and time-course experiment to optimize treatment conditions.
Poor cell permeability of 8-Nitro-cGMP.	Ensure the compound is properly dissolved and consider using a permeabilization agent if appropriate for the assay.
Low abundance of target protein or low reactivity of cysteine residues.	Use a positive control if available. Consider overexpressing the target protein.
High background in Western blot for S-guanylation	Non-specific binding of the primary or secondary antibody.	Optimize antibody concentrations and blocking conditions. Increase the number and duration of wash steps.
Contamination of reagents.	Use fresh, high-quality reagents.
Cell toxicity observed after treatment	8-Nitro-cGMP concentration is too high.	Perform a cytotoxicity assay to determine the optimal non-toxic concentration.
Solvent toxicity.	Ensure the final concentration of the solvent (if used) is not toxic to the cells.

Visualizations

Caption: Experimental workflow for using 8-Nitro-cGMP.

Caption: Simplified signaling pathway of 8-Nitro-cGMP.

Caption: Logical troubleshooting workflow.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

minimizing off-target effects of exogenous 8-Nitro-cGMP

Welcome to the technical support center for the use of exogenous 8-Nitro-cGMP in research applications. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting, and data interpretation to minimize and control for potential off-target effects of 8-Nitro-cGMP.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 8-Nitro-cGMP?

A1: The primary mechanism of action for 8-Nitro-cGMP is a post-translational modification called protein S-guanylation.[1][2][3] This process involves the covalent attachment of a cGMP moiety to reactive cysteine residues on target proteins. This modification can alter the function, localization, and interaction of proteins, thereby mediating the downstream signaling effects of 8-Nitro-cGMP. A key target of S-guanylation is the redox-sensor protein Keap1.[2][3]

Q2: How does the action of 8-Nitro-cGMP differ from that of cGMP?

A2: While 8-Nitro-cGMP is an analog of cGMP, its primary signaling mechanism is distinct. cGMP typically activates cGMP-dependent protein kinases (PKGs).[4] 8-Nitro-cGMP can also activate PKG, but its more prominent role is as an electrophile that directly modifies proteins via S-guanylation.[2][3] This redox-active property is not a feature of cGMP.

Q3: What is a suitable concentration of exogenous 8-Nitro-cGMP to use in cell culture experiments?

A3: A concentration of 30 μmol/L has been successfully used in studies with mouse primary osteoblasts for 12 to 48 hours without affecting cell proliferation.[5] However, the optimal concentration is cell-type and context-dependent. It is crucial to perform a dose-response experiment to determine the lowest effective concentration that elicits the desired biological response while minimizing potential off-target effects.

Q4: How can I be sure that the observed effects are specific to 8-Nitro-cGMP?

A4: To ensure the specificity of your results, it is essential to include proper controls. A key negative control is the use of a non-nitrated, cell-permeable cGMP analog, such as 8-bromo-cGMP.[5][6][7] This helps to distinguish the effects of S-guanylation by 8-Nitro-cGMP from the canonical cGMP/PKG signaling pathway. Additionally, performing experiments in cells where the target protein for S-guanylation is knocked down or mutated can confirm specificity.

Q5: What are the stability and handling considerations for 8-Nitro-cGMP?

A5: 8-Nitro-cGMP is sensitive to light. It undergoes photodegradation when exposed to blue light (around 400 nm) with a half-life of approximately 67 minutes.[8] Therefore, it is critical to protect 8-Nitro-cGMP solutions from light during preparation, storage, and experimentation. It can also be degraded by reactive sulfur species.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No observable effect after 8-Nitro-cGMP treatment.	Degradation of 8-Nitro-cGMP: Exposure to light during handling or the experiment.	Prepare 8-Nitro-cGMP solutions fresh and protect from light at all times. Use amber-colored tubes and cover plates with foil.
Insufficient intracellular concentration: Poor cell permeability or rapid efflux.	Verify intracellular uptake of 8-Nitro-cGMP using LC-MS/MS.[5][9] If uptake is low, consider optimizing treatment duration or using a different delivery method.
Inactive compound: Improper storage or handling.	Ensure 8-Nitro-cGMP is stored under the recommended conditions (typically -20°C or -80°C, desiccated, and protected from light).
High variability between replicate experiments.	Inconsistent 8-Nitro-cGMP concentration: Pipetting errors or incomplete dissolution.	Ensure complete dissolution of 8-Nitro-cGMP in the appropriate vehicle before adding to the culture medium. Vortex thoroughly.
Light sensitivity: Inconsistent light exposure between experiments.	Standardize all handling procedures to minimize light exposure.
Unexpected or off-target effects observed.	Concentration is too high: High concentrations may lead to non-specific protein modifications or activation of unintended pathways.	Perform a dose-response curve to identify the optimal concentration. Start with a low concentration and titrate up.
Activation of cGMP/PKG pathway: The observed effect may be due to the cGMP-like activity of 8-Nitro-cGMP.	Use 8-bromo-cGMP as a control to differentiate between S-guanylation-mediated effects and cGMP/PKG-mediated effects.[5][6][7]
Cytotoxicity: The observed phenotype may be a result of cell stress or death.	Perform a cell viability assay (e.g., MTT or trypan blue exclusion) in parallel with your experiment to rule out cytotoxicity.[10] A study on mouse osteoblasts showed no effect on proliferation at 30 µmol/L.[5]
Difficulty confirming S-guanylation of target protein.	Low level of S-guanylation: The modification may be transient or occur on a small fraction of the protein pool.	Enrich for your protein of interest via immunoprecipitation before performing a Western blot for S-guanylation.
Antibody issues: The anti-S-guanylation antibody may not be specific or sensitive enough.	Validate the antibody using a positive control (e.g., in vitro S-guanylation of a recombinant protein).

Quantitative Data Summary

The following table summarizes key quantitative data from a study using exogenous 8-Nitro-cGMP on mouse primary osteoblasts.[5]

Parameter	Value	Cell Type	Duration	Method
Exogenous Concentration	30 µmol/L	Mouse primary osteoblasts	48 h	Cell Culture
Intracellular Concentration	~15-20 pmol/mg protein	Mouse primary osteoblasts	48 h	LC-MS/MS
Effect on Cell Proliferation	No significant effect	Mouse primary osteoblasts	Up to 72 h	Trypan Blue Exclusion

Experimental Protocols

Protocol 1: Quantification of Intracellular 8-Nitro-cGMP by LC-MS/MS

This protocol is adapted from a study on C6 glioma cells and mouse osteoblasts.[5][11]

1. Cell Lysis and Extraction: a. After treatment with exogenous 8-Nitro-cGMP, wash cells twice with ice-cold PBS. b. Lyse the cells with an appropriate volume of ice-cold methanol (B129727) containing an internal standard (e.g., stable isotope-labeled 8-Nitro-cGMP). c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cellular debris. e. Collect the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Analysis: a. Use a suitable C18 reverse-phase column for chromatographic separation. b. Employ a gradient elution with mobile phases such as methanol and water, both containing a small percentage of formic acid to improve ionization. c. Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for sensitive and specific detection of 8-Nitro-cGMP and the internal standard. The specific precursor and product ion transitions should be optimized for your instrument.

Protocol 2: Detection of Protein S-Guanylation by Western Blot

This protocol provides a general workflow for detecting S-guanylated proteins.

1. Sample Preparation: a. Lyse cells treated with 8-Nitro-cGMP in a lysis buffer containing protease and phosphatase inhibitors. b. Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA or Bradford).

2. SDS-PAGE and Western Blotting: a. Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel. b. Transfer the separated proteins to a PVDF or nitrocellulose membrane. c. Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature. d. Incubate the membrane with a primary antibody specific for S-guanylated cysteine residues overnight at 4°C. e. Wash the membrane three times with TBST. f. Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane three times with TBST. h. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Signaling pathway of endogenous 8-Nitro-cGMP formation and action.

Caption: Experimental workflow for studying the effects of exogenous 8-Nitro-cGMP.

Caption: Troubleshooting logic for experiments with exogenous 8-Nitro-cGMP.

References

• 1. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cGMP-Dependent Protein Kinases and cGMP Phosphodiesterases in Nitric Oxide and cGMP Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 8-Nitro-cGMP suppresses mineralization by mouse osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 8-Nitro-cGMP promotes bone growth through expansion of growth plate cartilage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 8-bromo-cGMP reduces the myofilament response to Ca2+ in intact cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Protocol Refinement for Reproducible S-guanylation Experiments

Welcome to the technical support center for S-guanylation experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on achieving reproducible and reliable results in the study of this critical post-translational modification. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during S-guanylation analysis.

Frequently Asked Questions (FAQs)

Q1: What is protein S-guanylation?

A1: Protein S-guanylation is a post-translational modification where a guanosine (B1672433) monophosphate (GMP) moiety is attached to a reactive cysteine thiol group on a protein. This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), an electrophilic second messenger formed from the reaction of nitric oxide (NO) and reactive oxygen species (ROS).[1][2] S-guanylation plays a significant role in redox-based cell signaling.[1]

Q2: What are the key cellular processes regulated by S-guanylation?

A2: S-guanylation is involved in various cellular processes, including the antioxidant adaptive response through modification of proteins like Keap1, which leads to the activation of the Nrf2 pathway.[1][3] It also participates in the regulation of mitochondrial function and autophagy.[2][4]

Q3: Why is 8-nitro-cGMP unstable and how should I handle it?

A3: 8-nitro-cGMP is sensitive to light and can degrade, which can affect the reproducibility of your experiments. It has been shown to be unstable upon irradiation with blue light (around 400 nm).[1][5] Therefore, it is crucial to protect 8-nitro-cGMP solutions from light by using amber tubes or wrapping tubes in foil. Prepare fresh solutions before use and store them according to the manufacturer's instructions, typically at -20°C or below.

Q4: What are the best methods to detect S-guanylation?

A4: The most common methods for detecting S-guanylation include:

• Western Blotting: Using antibodies specific for S-guanylated proteins (anti-8-RS-cGMP antibodies).[6]

• Immunoprecipitation (IP): To enrich for S-guanylated proteins from a complex mixture before detection by Western blotting or mass spectrometry.[4][7]

• Mass Spectrometry (MS): For identifying specific S-guanylation sites on a protein.[3][6][8] This is often coupled with liquid chromatography (LC-MS/MS) for complex samples.[3][8]

Q5: What are appropriate positive and negative controls for my S-guanylation experiment?

A5: Proper controls are essential for validating your results.[9]

• Positive Control: A protein known to be S-guanylated, such as recombinant Keap1 incubated with 8-nitro-cGMP, can be used.[6][10] Alternatively, treating cells with an NO donor like S-nitroso-N-acetylpenicillamine (SNAP) can induce S-guanylation.[6]

• Negative Control: A cell lysate from a cell line that does not express the protein of interest or a sample not treated with an inducer of S-guanylation.[9] For in vitro assays, a reaction mixture without 8-nitro-cGMP should be included.

Troubleshooting Guides

Western Blotting for S-guanylation

Problem	Possible Cause	Recommended Solution
No or Weak Signal	Insufficient S-guanylation of the target protein.	Increase the concentration of the S-guanylation inducer (e.g., 8-nitro-cGMP or NO donor) or the incubation time. Optimize cell lysis conditions to ensure the protein of interest is efficiently extracted.
Poor antibody performance.	Use a validated anti-S-guanylation antibody at the recommended dilution. Test different primary antibodies if available.
Inefficient protein transfer.	Optimize transfer conditions (voltage, time, buffer composition) for your protein of interest based on its molecular weight. Confirm transfer with Ponceau S staining.
High Background	Non-specific antibody binding.	Increase the number and duration of wash steps.[11] Use a high-quality blocking agent such as 5% w/v Bovine Serum Albumin (BSA) or non-fat dry milk in TBST.[12][13][14]
Contamination of reagents.	Use fresh, high-purity reagents and sterile techniques.
Multiple Bands or Artifacts	Non-specific protein aggregation.	Ensure complete reduction and denaturation of samples by adding fresh reducing agents (e.g., DTT or β-mercaptoethanol) to the loading buffer and boiling the samples before loading.
Endogenous biotinylated proteins interfering with detection (if using a biotin-avidin system).	Use a detection system that is not based on biotin-avidin or pre-block the membrane with avidin.[15]
"Ghost" bands from protein-bound polyphenols (if studying plant extracts or polyphenols).	Be aware that protein-bound polyphenols can cause artifacts with chemiluminescence-based detection.[16] Consider alternative detection methods.

Immunoprecipitation (IP) of S-guanylated Proteins

Problem	Possible Cause	Recommended Solution
Low or No Protein Pulldown	Inefficient antibody-antigen interaction.	Optimize the antibody concentration and incubation time.[11][17] Ensure the lysis buffer is compatible with the antibody and does not disrupt the S-guanylation modification. Polyclonal antibodies may perform better than monoclonal antibodies for IP.[17]
Low abundance of the S-guanylated protein.	Increase the amount of starting material (cell lysate). Pre-enrich the sample for the protein of interest if possible.
S-guanylation modification is labile.	Perform all steps at 4°C and include protease inhibitors in your buffers.[11]
High Background/Non-specific Binding	Proteins binding non-specifically to the beads.	Pre-clear the lysate by incubating it with beads alone before adding the antibody.[18] Increase the stringency and number of wash steps.[11]
Antibody fragments co-eluting with the protein of interest.	Crosslink the antibody to the beads before incubation with the lysate. Use a gentle elution buffer to minimize antibody elution.[18]

Experimental Protocols

Protocol 1: In Vitro S-guanylation of Mitochondrial Proteins

This protocol is adapted from studies on mitochondrial protein S-guanylation.[7]

Materials:

• Isolated mitochondria

• RIPA buffer (10 mM Tris-HCl, 1% NP-40, 0.1% sodium deoxycholate, 0.1% SDS, 150 mM NaCl, pH 7.4)

• 8-nitro-cGMP solution (freshly prepared)

• Protease inhibitor cocktail

Procedure:

• Lyse isolated mitochondria in RIPA buffer containing protease inhibitors to a final protein concentration of 1 mg/mL.

• Add 8-nitro-cGMP to the mitochondrial lysate to a final concentration of 200 µM.

• Incubate the mixture at 37°C for 3 hours.

• The S-guanylated protein sample is now ready for downstream analysis such as Western blotting or mass spectrometry.

Protocol 2: Detection of S-guanylated Proteins by Western Blot

Materials:

• S-guanylated protein sample

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibody (anti-S-guanylation)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-S-guanylation antibody overnight at 4°C with gentle shaking.[14]

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Detect the signal using a chemiluminescent substrate and an imaging system.

Protocol 3: Identification of S-guanylation Sites by LC-MS/MS

This is a general workflow for identifying post-translational modifications.[3][8]

Materials:

• S-guanylated protein band excised from a gel or an enriched protein sample

• Digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate)

• Trypsin (sequencing grade)

• LC-MS/MS system

Procedure:

• In-gel Digestion (if applicable):

  • Excise the protein band of interest from a Coomassie-stained gel.

  • Destain the gel piece.

  • Reduce and alkylate the cysteine residues.

  • Digest the protein with trypsin overnight at 37°C.

  • Extract the peptides from the gel.

• LC-MS/MS Analysis:

  • Separate the peptides by reverse-phase liquid chromatography.

  • Analyze the eluted peptides by tandem mass spectrometry (MS/MS).

• Data Analysis:

  • Search the MS/MS spectra against a protein database to identify the peptides and the protein.

  • Use specialized software to identify the S-guanylation modification on cysteine residues, looking for a specific mass shift corresponding to the GMP adduct.

Visualizations

References

• 1. Upon the photostability of 8-nitro-cGMP and its caging as a 7-dimethylaminocoumarinyl ester - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC02828G [pubs.rsc.org]
• 2. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Procedure for Protein Identification Using LC-MS/MS | MtoZ Biolabs [mtoz-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. massive.ucsd.edu [massive.ucsd.edu]
• 9. Positive and Negative Controls | Rockland [rockland.com]
• 10. researchgate.net [researchgate.net]
• 11. hycultbiotech.com [hycultbiotech.com]
• 12. researchgate.net [researchgate.net]
• 13. vectorlabs.com [vectorlabs.com]
• 14. CST | Cell Signaling Technology [cellsignal.com]
• 15. A Cautionary Tale: Endogenous Biotinylated Proteins and Exogenously-Introduced Protein A Cause Antibody-Independent Artefacts in Western Blot Studies of Brain-Derived Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Protein-bound polyphenols create “ghost” band artifacts during chemiluminescence-based antigen detection - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. wolfson.huji.ac.il [wolfson.huji.ac.il]

dealing with cross-reactivity in 8-Nitro-cGMP immunoassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges encountered during 8-Nitro-cGMP immunoassays, with a specific focus on managing cross-reactivity.

Frequently Asked Questions (FAQs)

Q1: What is 8-nitro-cGMP and why is it measured?

8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP) is a nitrated derivative of cyclic GMP (cGMP). It is formed in cells under conditions of oxidative and nitrative stress when nitric oxide (NO) and reactive oxygen species (ROS) are present.[1][2][3] 8-nitro-cGMP is considered a key signaling molecule in redox-dependent pathways, mediating protein S-guanylation, a post-translational modification that can alter protein function.[4][5] Its measurement provides insights into cellular redox status and NO-dependent signaling in various physiological and pathological conditions, including inflammation, neuronal signaling, and cardiovascular function.[3]

Q2: What is the principle of an 8-nitro-cGMP immunoassay?

Most 8-nitro-cGMP immunoassays are competitive enzyme-linked immunosorbent assays (ELISAs). In this format, free 8-nitro-cGMP in the sample competes with a fixed amount of enzyme-labeled 8-nitro-cGMP (the tracer) for binding to a limited number of specific antibody-binding sites coated on a microplate. After an incubation period, the unbound components are washed away. A substrate is then added, which reacts with the enzyme on the tracer to produce a colored product. The intensity of the color is inversely proportional to the concentration of 8-nitro-cGMP in the sample; higher concentrations of 8-nitro-cGMP in the sample lead to less tracer binding and a weaker color signal.

Q3: What are the most common sources of error in an 8-nitro-cGMP immunoassay?

Common sources of error include:

• Cross-reactivity: Interference from structurally similar molecules.

• Matrix effects: Components in the biological sample (e.g., lipids, proteins) interfering with the assay.

• Improper sample handling and preparation: Degradation of 8-nitro-cGMP by phosphodiesterases (PDEs) or improper extraction.

• Pipetting errors: Inaccurate dispensing of reagents, samples, or standards.

• Inadequate washing: High background signal due to insufficient removal of unbound reagents.

• Incorrect incubation times or temperatures: Leading to suboptimal antibody-antigen binding.

Troubleshooting Guide: Cross-Reactivity

Cross-reactivity occurs when the antibody in the immunoassay binds to molecules other than 8-nitro-cGMP that have a similar chemical structure. This can lead to inaccurate quantification and overestimation of 8-nitro-cGMP levels.

Q4: Which molecules are known to cross-react in cGMP immunoassays, and could they affect my 8-nitro-cGMP assay?

While specific cross-reactivity data for 8-nitro-cGMP kits should always be consulted from the manufacturer's datasheet, studies on cGMP immunoassays have identified several potential cross-reactants.[6][7][8] It is crucial to assess the potential for these and other structurally related molecules to interfere with your specific 8-nitro-cGMP assay.

Potential Cross-Reactants in Immunoassays for cGMP and its Analogs

Compound	Potential for Cross-Reactivity	Comments
cGMP	High	As the parent molecule, cGMP is a primary potential cross-reactant. The specificity of the antibody for the nitro group at the 8-position is critical.
8-Bromo-cGMP	Moderate to High	This analog is structurally very similar to 8-nitro-cGMP and has shown significant cross-reactivity in some cGMP immunoassays.[6][9]
Other Nitrated Guanine (B1146940) Nucleotides	Variable	Molecules like 8-nitroguanosine and 8-nitro-GTP could potentially cross-react depending on the antibody's epitope specificity.
cAMP	Low	Generally, cGMP antibodies show low cross-reactivity with cAMP. However, this should be verified for the specific antibody used.[10][11]
GTP, GDP, GMP	Low	The antibody's specificity for the cyclic phosphate (B84403) structure typically minimizes cross-reactivity with non-cyclic guanine nucleotides.[10]

Q5: My 8-nitro-cGMP levels are unexpectedly high. How can I determine if this is due to cross-reactivity?

High readings can be a result of cross-reactivity. Here are steps to investigate this issue:

• Review the Kit's Specificity Data: Carefully examine the cross-reactivity table provided in the immunoassay kit's manual.

• Spike-and-Recovery Experiment: Add a known amount of purified 8-nitro-cGMP standard to your sample matrix and a buffer control. If the recovery in the sample matrix is significantly higher than 100%, it may indicate the presence of a cross-reacting substance that is enhancing the signal.

• Sample Dilution Linearity: Serially dilute your sample and measure the 8-nitro-cGMP concentration at each dilution. The calculated concentrations, when corrected for the dilution factor, should be consistent. A non-linear relationship suggests the presence of interfering substances, which may include cross-reactants.

• Analysis by an Independent Method: If possible, confirm your results using a different analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high specificity.

Q6: What experimental strategies can I use to minimize cross-reactivity?

Several strategies can be employed to mitigate the effects of cross-reactivity:

• Use a Highly Specific Monoclonal Antibody: Whenever possible, choose an immunoassay kit that utilizes a well-characterized monoclonal antibody with low cross-reactivity to related compounds.

• Sample Purification: If a specific cross-reactant is identified, consider using a sample preparation method that removes it. For example, solid-phase extraction (SPE) or immunoaffinity chromatography can be used to purify 8-nitro-cGMP from the sample matrix.

• Optimize Assay Conditions: Adjusting incubation times and temperatures can sometimes favor the binding of the target analyte over cross-reactants, especially if there are differences in binding kinetics.[12][13]

• Heterologous Immunoassay Format: In some cases, using different antigen derivatives for immunization and as the tracer in the assay can narrow the spectrum of antibody selectivity and reduce cross-reactivity.[14]

Experimental Protocols & Workflows

Detailed Protocol: Competitive ELISA for 8-Nitro-cGMP

This protocol is a generalized procedure for a competitive ELISA and should be adapted based on the specific instructions provided with your immunoassay kit.

Materials:

• 8-nitro-cGMP coated 96-well microplate

• 8-nitro-cGMP standard

• Samples containing unknown amounts of 8-nitro-cGMP

• 8-nitro-cGMP specific primary antibody

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.

• Standard and Sample Addition: Pipette 50 µL of each standard and sample into the appropriate wells of the 8-nitro-cGMP coated microplate.

• Antibody Addition: Add 50 µL of the diluted 8-nitro-cGMP specific primary antibody to each well.

• Incubation: Seal the plate and incubate for 2 hours at room temperature with gentle shaking.

• Washing: Aspirate the contents of the wells and wash each well three times with 300 µL of Wash Buffer.

• Secondary Antibody Addition: Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

• Incubation: Seal the plate and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as described in step 5.

• Substrate Development: Add 100 µL of the Substrate Solution to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis: Calculate the concentration of 8-nitro-cGMP in your samples by comparing their absorbance to the standard curve. The absorbance will be inversely proportional to the 8-nitro-cGMP concentration.

Sample Preparation Protocol for Cellular and Tissue Lysates

Proper sample preparation is critical to inactivate phosphodiesterases (PDEs) that can degrade 8-nitro-cGMP and to remove interfering substances.

Materials:

• Liquid nitrogen

• 0.1 M HCl

• Homogenizer

• Centrifuge

Procedure for Cultured Cells:

• Remove the culture medium.

• Add 1 mL of ice-cold 0.1 M HCl per 10 cm² of culture plate area.

• Incubate on ice for 10-20 minutes.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Collect the supernatant for the immunoassay. The acidic supernatant is generally stable.

Procedure for Tissues:

• Immediately freeze the tissue in liquid nitrogen after collection.

• Grind the frozen tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

• Add 5-10 volumes of ice-cold 0.1 M HCl to the powdered tissue.

• Homogenize the sample on ice.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Collect the supernatant for the immunoassay.

Visualizations

Signaling Pathway of 8-Nitro-cGMP Formation

Caption: Formation and action of 8-nitro-cGMP.

Experimental Workflow for 8-Nitro-cGMP Immunoassay

Caption: Competitive ELISA workflow for 8-nitro-cGMP.

Troubleshooting Logic for High Background Signal

Caption: Logic for troubleshooting high background signal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Essential role of ROS – 8-Nitro-cGMP signaling in long-term memory of motor learning and cerebellar synaptic plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of cAMP and cGMP analogs in intact cells: pitfalls in enzyme immunoassays for cyclic nucleotides | springermedizin.de [springermedizin.de]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of cAMP and cGMP analogs in intact cells: pitfalls in enzyme immunoassays for cyclic nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of cAMP and cGMP analogs in intact cells: pitfals in enzyme immunoassays for cyclic nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cGMP EIA Kit - No Acetylation - NewEast Biosciences - GTPase, Oncogene and Bioactive Protein [neweastbio.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. Approaches to minimizing interference by cross-reacting molecules in immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. mdpi.com [mdpi.com]

enhancing the stability of 8-Nitro-cGMP in cell culture media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with 8-Nitro-cGMP, focusing on enhancing its stability in cell culture media.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 8-Nitro-cGMP.

Problem	Possible Cause	Recommended Solution
Low or undetectable 8-Nitro-cGMP levels in cell culture supernatant.	Degradation by light: 8-Nitro-cGMP is known to be sensitive to light, especially blue light (around 400 nm), which can lead to its decomposition.[1]	Protect all solutions containing 8-Nitro-cGMP from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to ambient light during experimental manipulations.[2]
Reaction with components in the cell culture medium: Certain components in the media, such as reactive sulfur species (RSS), can degrade 8-Nitro-cGMP.[3]	Consider using a serum-free or chemically defined medium to reduce the presence of reactive components. If serum is necessary, heat-inactivation may reduce some enzymatic degradation, though its effect on RSS is not well-documented.
Cellular uptake and metabolism: Cells can internalize and metabolize 8-Nitro-cGMP, converting it to other molecules like 8-amino-cGMP or leading to protein S-guanylation.[4][5]	Analyze cell lysates in addition to the supernatant to account for intracellular accumulation. Consider using metabolic inhibitors if the experimental design allows, but be aware of potential off-target effects.
Inconsistent results between experiments.	Variability in NO and ROS generation: The formation of 8-Nitro-cGMP is dependent on the presence of both nitric oxide (NO) and reactive oxygen species (ROS).[5][6]	Ensure consistent concentrations and timing of NO donors (e.g., SNAP) and any agents used to induce ROS. Monitor the levels of NO and ROS if possible.
Presence of reducing agents: Reducing agents like glutathione (B108866) (GSH) present in cells and some media formulations can affect the stability of 8-Nitro-cGMP.[7]	Be aware of the GSH concentration in your cells and media. In some cases, depletion of GSH with agents like BSO has been shown to enhance 8-Nitro-cGMP formation.[7]
Precipitation of 8-Nitro-cGMP in media.	Poor solubility at high concentrations or in specific media formulations.	Prepare stock solutions in an appropriate solvent (e.g., DMSO or a buffered aqueous solution) before diluting to the final concentration in the cell culture medium. Ensure the final solvent concentration is not toxic to the cells. Perform a solubility test in your specific medium prior to the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the expected half-life of 8-Nitro-cGMP in typical cell culture conditions?

A1: The precise half-life in cell culture media is not well-defined and can vary significantly depending on the specific medium composition, cell type, and presence of light. However, it is known that 8-Nitro-cGMP is more resistant to degradation by phosphodiesterases (PDEs) compared to cGMP, leading to a more sustained presence.[7] In a cell-free phosphate (B84403) buffer, it has a half-life of approximately 67 minutes when exposed to 400 nm light.[1]

Q2: How can I accurately measure the concentration of 8-Nitro-cGMP in my samples?

A2: The most common and reliable methods for quantifying 8-Nitro-cGMP are high-performance liquid chromatography (HPLC) with electrochemical detection (ECD) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8] These techniques offer high sensitivity and specificity.

Q3: Are there any commercially available kits for measuring 8-Nitro-cGMP?

A3: While specific ELISA kits for 8-Nitro-cGMP are less common than those for cGMP, it is best to check with major suppliers of biological assays. Due to the need for high specificity, chromatographic methods like LC-MS/MS are generally preferred for accurate quantification.

Q4: Can I store 8-Nitro-cGMP solutions for later use?

A4: Yes, but proper storage is crucial. For long-term storage, it is recommended to store 8-Nitro-cGMP as a solid at -20°C or below. Stock solutions should be prepared fresh, but if necessary, they can be stored in small aliquots at -80°C in the dark to minimize freeze-thaw cycles and light exposure.

Signaling and Degradation Pathways

The following diagram illustrates the formation and key degradation pathways of 8-Nitro-cGMP.

Caption: Formation and degradation pathways of 8-Nitro-cGMP.

Experimental Protocols

Protocol 1: Quantification of 8-Nitro-cGMP by LC-MS/MS

This protocol provides a general workflow for the quantification of 8-Nitro-cGMP from cell culture samples.

Caption: Workflow for 8-Nitro-cGMP quantification by LC-MS/MS.

Methodology:

• Sample Collection:

  • Culture cells to the desired confluency and apply experimental treatments.

  • Aspirate the cell culture medium and store it at -80°C for supernatant analysis.

  • Wash the cell monolayer with ice-cold PBS.

  • Lyse the cells using a suitable method, such as sonication in a methanol/water solution or by adding a lysis buffer followed by scraping.

• Extraction:

  • For cell lysates, add two volumes of ice-cold acetonitrile (B52724) or methanol to precipitate proteins.

  • For the supernatant, a similar protein precipitation step may be necessary if it contains a high concentration of protein (e.g., from serum).

  • Vortex the samples and incubate at -20°C for at least 30 minutes.

• Clarification:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet precipitated proteins and cell debris.

• Sample Preparation for LC-MS/MS:

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the solvent to dryness using a vacuum concentrator.

  • Reconstitute the dried extract in a mobile phase-compatible solvent (e.g., 0.1% formic acid in water).

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Use a C18 reverse-phase column for separation.

  • The mobile phase typically consists of a gradient of acetonitrile and water, both containing a small amount of an ion-pairing agent like formic acid.

  • Set the mass spectrometer to monitor for the specific parent and daughter ion transitions of 8-Nitro-cGMP.

  • Prepare a standard curve using known concentrations of pure 8-Nitro-cGMP to enable accurate quantification.

Protocol 2: Assessing the Stability of 8-Nitro-cGMP in Cell Culture Media

This protocol outlines a method to determine the stability of 8-Nitro-cGMP under specific experimental conditions.

Methodology:

• Preparation:

  • Prepare a stock solution of 8-Nitro-cGMP in a suitable solvent.

  • Spike the 8-Nitro-cGMP stock solution into your cell culture medium of choice to a final, known concentration.

  • Prepare several aliquots of this solution.

• Incubation:

  • Incubate the aliquots under the same conditions as your planned experiment (e.g., 37°C, 5% CO₂).

  • To test for light sensitivity, wrap a parallel set of aliquots in aluminum foil.

• Time-Course Sampling:

  • At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), remove an aliquot from the incubator.

  • Immediately freeze the sample at -80°C to halt any further degradation.

• Quantification:

  • Once all time points are collected, thaw the samples.

  • Quantify the remaining 8-Nitro-cGMP in each sample using a reliable method such as LC-MS/MS (as described in Protocol 1).

• Data Analysis:

  • Plot the concentration of 8-Nitro-cGMP as a function of time.

  • From this plot, you can determine the rate of degradation and the half-life of 8-Nitro-cGMP under your specific experimental conditions.

Logical Troubleshooting Flow

This diagram provides a step-by-step guide for troubleshooting unexpected results with 8-Nitro-cGMP.

Caption: A logical workflow for troubleshooting 8-Nitro-cGMP experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. 8-Nitro-cGMP suppresses mineralization by mouse osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

optimizing lysis buffers for preserving S-guanylated proteins

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on optimizing lysis buffers to preserve protein S-guanylation, a critical post-translational modification in nitric oxide (NO) signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What is protein S-guanylation and why is it important?

A1: Protein S-guanylation is a post-translational modification where a guanosine (B1672433) monophosphate (GMP) moiety is attached to a cysteine thiol group on a protein.[1][2] This modification is mediated by 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP), an electrophilic second messenger produced in response to nitric oxide (NO) and reactive oxygen species (ROS).[1][3] S-guanylation plays a crucial role in redox signaling and cellular defense mechanisms against oxidative stress.[1][3] For instance, the S-guanylation of Keap1 leads to the activation of the Nrf2 transcription factor, which upregulates antioxidant gene expression.[1][4][5]

Q2: What is the core principle for designing a lysis buffer to preserve S-guanylation?

A2: The primary goal is to effectively lyse cells and solubilize proteins while inactivating endogenous enzymes that could reverse the modification and preventing chemical degradation of the S-guanylated cysteine. This involves a careful selection of detergents, buffering agents, and inhibitors. The S-guanylation modification is a reversible redox-sensitive post-translational modification, making its preservation challenging.

Q3: Should I include reducing agents like DTT or β-mercaptoethanol in my lysis buffer?

A3: No, it is generally recommended to avoid strong reducing agents such as Dithiothreitol (DTT) and β-mercaptoethanol in the initial lysis buffer. S-guanylation is a redox-sensitive modification of a cysteine thiol group. Strong reducing agents can cleave the bond, leading to a loss of the signal. If a reducing agent is required for downstream applications like SDS-PAGE, it should be added to the sample loading buffer immediately before analysis.

Q4: What are the essential components of a lysis buffer for S-guanylated proteins?

A4: A typical lysis buffer should contain the following components:

• Buffering Agent: To maintain a stable pH, typically around 7.4. Common choices include Tris-HCl, HEPES, and phosphate (B84403) buffers.[6]

• Salts: To maintain ionic strength and disrupt protein-protein interactions. NaCl is commonly used.[7]

• Detergents: To solubilize proteins, especially membrane-bound proteins. The choice of detergent depends on the protein of interest and the desired stringency.[8][9]

• Protease Inhibitors: A cocktail of protease inhibitors is crucial to prevent protein degradation by proteases released during cell lysis.[7][10]

• Chelating Agents: Agents like EDTA or EGTA can be included to inhibit metalloproteases.[7]

S-Guanylation Signaling Pathway

The following diagram illustrates the signaling pathway leading to protein S-guanylation.

Caption: The S-guanylation signaling cascade.

Troubleshooting Guide

Problem: Weak or no S-guanylation signal in Western Blot.

Possible Cause	Recommended Solution
Loss of S-guanylation during lysis	Ensure that your lysis buffer does not contain reducing agents like DTT or β-mercaptoethanol. Prepare fresh lysis buffer before each experiment. Keep samples on ice at all times during the lysis procedure.[7][9]
Inefficient cell lysis	The choice of detergent is critical. For cytoplasmic proteins, a mild non-ionic detergent like NP-40 or Triton X-100 may be sufficient. For membrane or nuclear proteins, a stronger buffer like RIPA may be necessary.[3][8] Sonication can also improve the lysis of nuclear and membrane compartments.[8][11]
Protein degradation	Add a broad-spectrum protease inhibitor cocktail to your lysis buffer immediately before use.[7][10]
Low abundance of target protein	Ensure that your cell or tissue model expresses the protein of interest at detectable levels.[11] You may need to enrich your sample for the target protein through immunoprecipitation.
Inefficient antibody detection	Use an antibody specifically validated for the detection of S-guanylated proteins. Follow the manufacturer's recommendations for antibody concentration and incubation times.

Problem: High background or non-specific bands in Western Blot.

Possible Cause	Recommended Solution
Non-specific antibody binding	Increase the number of washes and the concentration of detergent (e.g., Tween-20) in your wash buffer. Include a blocking step with 5% non-fat milk or BSA in TBST. An isotype control antibody can help determine if the background is due to non-specific binding to the IP antibody.[11]
Protein aggregation	Ensure complete solubilization of proteins by using an appropriate lysis buffer and sonication if necessary.[8]
Cross-reactivity of secondary antibody	Use a secondary antibody that is pre-adsorbed against the species of your sample.

Experimental Protocols & Buffer Formulations

Recommended Lysis Buffer Compositions

The choice of lysis buffer depends on the subcellular localization of the protein of interest. Here are some starting formulations that can be optimized for your specific application.

Buffer Component	RIPA Buffer (High Stringency) [3]	NP-40 Buffer (Low Stringency)	Purpose
Tris-HCl (pH 7.4)	10 mM	50 mM	Buffering agent
NaCl	150 mM	150 mM	Maintain ionic strength
NP-40 (Igepal CA-630)	1%	1%	Non-ionic detergent
Sodium deoxycholate	0.1%	-	Ionic detergent
SDS	0.1%	-	Ionic detergent
Protease Inhibitor Cocktail	1X	1X	Prevent protein degradation
EDTA	1 mM	1 mM	Metalloprotease inhibitor

Note: Always add protease inhibitors fresh to the buffer immediately before use.

Protocol: Cell Lysis for Preservation of S-Guanylated Proteins

• Preparation: Pre-cool all buffers, tubes, and centrifuges to 4°C.

• Cell Harvesting: For adherent cells, wash the culture dish twice with ice-cold PBS. For suspension cells, pellet the cells by centrifugation and wash with ice-cold PBS.

• Lysis: Add the appropriate volume of ice-cold lysis buffer (e.g., 1 mL per 10^7 cells) to the cell pellet or dish.

• Incubation: Incubate the cells in the lysis buffer on ice for 20-30 minutes with gentle agitation.

• Sonication (Optional): To ensure complete lysis, especially for nuclear or membrane proteins, sonicate the lysate on ice. Use short pulses to avoid overheating and protein denaturation.[8][12]

• Centrifugation: Clarify the lysate by centrifuging at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a fresh, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford).

• Storage: Use the lysate immediately for downstream applications or store at -80°C in aliquots to avoid freeze-thaw cycles.[13]

Experimental Workflow for Detection of S-Guanylated Proteins

The following diagram outlines a typical workflow for identifying S-guanylated proteins.

Caption: General workflow for S-guanylation analysis.

References

• 1. Protein cysteine S-guanylation and electrophilic signal transduction by endogenous nitro-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The critical role of nitric oxide signaling, via protein S-guanylation and nitrated cyclic GMP, in the antioxidant adaptive response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Choice of lysis buffer – Protein Expression and Purification Core Facility [embl.org]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. Choosing The Right Lysis Buffer | Proteintech Group [ptglab.com]
• 9. Enhancing Efficiency: Factors Influencing the Performance of Lysis Buffers in Plant Protein Extraction [plantextractwholesale.com]
• 10. youtube.com [youtube.com]
• 11. Immunoprecipitation Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]

strategies to increase the yield of synthetic 8-Nitro-cGMP

Welcome to the technical support center for the synthesis of 8-Nitro-cGMP. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of synthetic 8-Nitro-cGMP.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing 8-Nitro-cGMP?

A1: The most frequently cited laboratory synthesis involves the nitration of a commercially available precursor, 8-Bromo-cGMP. This method utilizes a nitrite (B80452) salt in an organic solvent with an acid catalyst. A well-documented similar synthesis is that of Rp-8-nitro-cGMPS from Rp-8-bromo-cGMPS, which can be adapted for 8-Nitro-cGMP.[1][2]

Q2: What are the key reaction parameters to control for optimal yield?

A2: Temperature, reaction time, and reagent concentrations are critical. The reaction is typically carried out at an elevated temperature (around 70°C) for an extended period (up to 3 days) to ensure complete conversion.[1] Precise control of the concentrations of 8-Bromo-cGMP, sodium nitrite, and acid is essential for maximizing yield and minimizing side products.

Q3: How is synthetic 8-Nitro-cGMP typically purified?

A3: A common initial purification step involves solid-phase extraction (SPE) using an octadecylsilane (B103800) (ODS) column to remove salts and the bulk of the solvent.[1] For higher purity, semi-preparative reversed-phase high-performance liquid chromatography (RP-HPLC) is the method of choice.[1]

Q4: Is 8-Nitro-cGMP stable during synthesis and storage?

A4: 8-Nitro-cGMP has known stability issues. It is particularly sensitive to light and can decompose upon exposure. Therefore, it is crucial to protect the reaction mixture and the purified product from light. In solution, it can also be susceptible to degradation, and its stability can be influenced by the presence of thiols like glutathione.[3]

Q5: What is the biological pathway of 8-Nitro-cGMP formation, and can it be replicated in vitro?

A5: In biological systems, 8-Nitro-cGMP is not typically formed by the direct nitration of cGMP. Instead, guanosine (B1672433) triphosphate (GTP) is nitrated by reactive nitrogen species (RNS) to form 8-nitro-GTP. Soluble guanylate cyclase (sGC) then catalyzes the conversion of 8-nitro-GTP to 8-Nitro-cGMP.[4] This enzymatic synthesis can be performed in a cell-free system, and a yield of approximately 1% based on the initial GTP concentration has been reported.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Degradation of starting material or product. 3. Suboptimal reaction temperature. 4. Incorrect reagent concentrations.	1. Increase reaction time. Monitor reaction progress by analytical HPLC. 2. Protect the reaction from light. Ensure the quality of the 8-Bromo-cGMP starting material. 3. Verify the reaction temperature is maintained at the optimal level (e.g., 70°C). 4. Carefully check the concentrations of sodium nitrite and HCl in the DMSO solvent.
Presence of Multiple Impurities in Crude Product	1. Side reactions due to excess nitrating agent. 2. Decomposition of 8-Nitro-cGMP. 3. Presence of unreacted 8-Bromo-cGMP.	1. Optimize the stoichiometry of sodium nitrite. 2. Minimize exposure to light and consider using degassed solvents. 3. Increase reaction time or temperature slightly. Isolate the product from the starting material using preparative HPLC.
Difficulty in Purifying 8-Nitro-cGMP	1. Co-elution of impurities with the product during chromatography. 2. Product degradation on the column.	1. Optimize the HPLC gradient and mobile phase composition for better separation. Consider a different stationary phase if co-elution persists. 2. Use a buffered mobile phase to maintain a stable pH. Work quickly and keep fractions cold and protected from light.
Inconsistent Results Between Batches	1. Variability in reagent quality. 2. Inconsistent reaction setup and conditions. 3. Water contamination in the reaction.	1. Use high-purity, anhydrous solvents and fresh reagents for each synthesis. 2. Ensure precise control over temperature, stirring rate, and reagent addition. 3. Use anhydrous DMSO and dry glassware to minimize water, which can affect the nitration reaction.

Experimental Protocols

Chemical Synthesis of 8-Nitro-cGMP from 8-Bromo-cGMP

This protocol is adapted from the synthesis of Rp-8-nitro-cGMPS.[1]

Materials:

• 8-Bromoguanosine 3',5'-cyclic monophosphate (8-Bromo-cGMP)

• Sodium nitrite (NaNO₂)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Hydrochloric acid (HCl)

• 0.1% Formic acid in water

• Octadecylsilane (ODS) solid-phase extraction (SPE) column

Procedure:

• Prepare a reaction mixture of 80 mM 8-Bromo-cGMP and 300 mM sodium nitrite in anhydrous DMSO.

• Add HCl to a final concentration of 23 mM.

• Heat the reaction mixture at 70°C for 3 days in a light-protected vessel.

• Monitor the reaction progress by analytical RP-HPLC.

• After the reaction is complete, dilute the mixture with 0.1% formic acid.

• Apply the diluted reaction mixture to a pre-conditioned ODS SPE column.

• Wash the column to remove DMSO and sodium nitrite.

• Elute the 8-Nitro-cGMP.

• For higher purity, perform semi-preparative RP-HPLC.

Analytical RP-HPLC Method

• Column: C18 analytical column (e.g., 4.6 mm i.d. x 150 mm)[1]

• Mobile Phase A: Water with 0.1% formic acid[1]

• Mobile Phase B: Acetonitrile[1]

• Gradient: Linear gradient of 1% to 15% B over 20 minutes[1]

• Flow Rate: 0.8 mL/min[1]

• Detection: UV at 210, 254, and 400 nm[1]

Data Presentation

Table 1: Reaction Conditions for Synthesis of an 8-Nitro-cGMP Analog [1]

Parameter	Value
Starting Material	Rp-8-bromo-cGMPS
Starting Material Concentration	80 mM
Nitrating Agent	Sodium Nitrite
Nitrating Agent Concentration	300 mM
Solvent	Dimethyl sulfoxide (DMSO)
Catalyst	Hydrochloric Acid (HCl)
Catalyst Concentration	23 mM
Temperature	70°C
Reaction Time	3 days

Table 2: Comparison of Biological and Chemical Synthesis of 8-Nitro-cGMP

Feature	Biological Synthesis	Chemical Synthesis
Starting Material	Guanosine triphosphate (GTP)	8-Bromo-cGMP
Key Reagents	Reactive Nitrogen Species (RNS), Soluble Guanylate Cyclase (sGC)	Sodium Nitrite, HCl, DMSO
Reaction Environment	Aqueous, physiological pH	Anhydrous organic solvent
Reported Yield	~1% (from GTP)[5]	Not explicitly reported, but is the standard method for laboratory preparation.
Key Advantage	Mimics in vivo formation	Higher concentrations, scalable

Visualizations

References

• 1. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 2. Synthesis and Characterization of 8-Nitroguanosine 3',5'-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

quality control measures for 8-Nitro-cGMP-related experiments

This technical support center provides researchers, scientists, and drug development professionals with essential quality control measures, troubleshooting guides, and frequently asked questions (FAQs) for experiments involving 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP).

Frequently Asked Questions (FAQs)

Q1: What is 8-Nitro-cGMP and why is it important?

A1: 8-Nitro-cGMP is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) that acts as a second messenger in nitric oxide (NO) signaling pathways.[1][2] Unlike cGMP, which primarily activates protein kinase G (PKG), 8-Nitro-cGMP exhibits unique redox-active properties.[1][2] Its primary signaling mechanism is through a post-translational modification called protein S-guanylation, where it covalently modifies cysteine residues on target proteins, thereby altering their function.[1][3][4] This pathway is implicated in various cellular processes, including antioxidant responses and autophagy.[3][5][6]

Q2: How should 8-Nitro-cGMP be handled and stored to ensure its stability?

A2: Proper handling and storage are critical for maintaining the integrity of 8-Nitro-cGMP. It is susceptible to degradation under certain conditions. Key recommendations include:

• Light Sensitivity: 8-Nitro-cGMP is unstable upon irradiation with blue light (e.g., 400 nm), decomposing with a half-life of approximately 67.4 minutes in a neutral phosphate (B84403) buffer.[7] Therefore, all solutions and experiments should be protected from light.

• Temperature: Store stock solutions and solid compounds at -20°C or -80°C as recommended by the supplier.

• pH: Maintain solutions at a neutral pH, as stability can be pH-dependent.

• Reactive Species: Be aware that reactive sulfur species can denitrate and degrade 8-nitro-cGMP.[8]

Q3: My intracellular 8-Nitro-cGMP levels are unexpectedly low. What are the potential causes?

A3: Low or undetectable levels of 8-Nitro-cGMP can stem from several factors:

• Insufficient NO and ROS Production: The formation of 8-Nitro-cGMP requires both nitric oxide (NO) and reactive oxygen species (ROS).[3] Ensure your experimental system (e.g., cell culture) is adequately stimulated to produce both.

• Degradation: As mentioned, light exposure and the presence of reactive sulfur species can degrade 8-Nitro-cGMP.[7][8]

• Cellular Efflux: While not extensively documented, cellular transport mechanisms could potentially reduce intracellular concentrations.

• Extraction Inefficiency: A significant portion of 8-Nitro-cGMP can remain in cell-associated precipitates during methanol (B129727) extraction for LC-MS/MS analysis.[5] Optimize your extraction protocol to ensure complete recovery.

• GSH Levels: Glutathione (GSH) can affect the stability of 8-Nitro-cGMP in cells.[5][9] Depletion of GSH with buthionine sulfoximine (B86345) (BSO) has been shown to enhance 8-nitro-cGMP formation.[5][9]

Q4: Can I use a standard cGMP ELISA kit to measure 8-Nitro-cGMP?

A4: It is generally not recommended. While some cross-reactivity may exist, standard cGMP ELISA kits are not specific for 8-Nitro-cGMP and will likely lead to inaccurate quantification.[2] For reliable measurement, use methods like HPLC with electrochemical detection or, more definitively, liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][5][10] If using an immunoassay, it must be with a monoclonal antibody specifically validated for 8-Nitro-cGMP.[11]

Troubleshooting Guides

Quantification of 8-Nitro-cGMP by LC-MS/MS

Problem	Possible Cause	Solution
No or Weak Signal	Inefficient extraction from biological samples.	Optimize extraction protocol. Consider that a substantial amount of 8-Nitro-cGMP may remain in cell precipitates.[5] Use a spike-and-recovery study with a stable isotope-labeled internal standard (e.g., 8-¹⁵NO₂-cGMP) to quantify and optimize recovery.[5]
Degradation of 8-Nitro-cGMP during sample preparation.	Protect samples from light at all stages.[7] Work quickly and on ice to minimize enzymatic or chemical degradation. Include N-ethylmaleimide (NEM) in wash buffers to protect thiol groups.[5]
Insufficient formation in the experimental model.	Confirm that both NO and ROS are being produced. The formation of 8-Nitro-cGMP is dependent on both.[3][12]
High Background/Interfering Peaks	Contamination from other nucleotides or cellular components.	Use high-purity solvents and reagents. Optimize HPLC separation conditions (e.g., gradient, column chemistry) to resolve 8-Nitro-cGMP from interfering species.
Matrix effects in the mass spectrometer.	Prepare standards in a matrix that mimics the biological sample. Use a stable isotope-labeled internal standard to correct for matrix effects.[5]
Poor Reproducibility	Inconsistent sample handling and extraction.	Standardize all sample preparation steps, including cell washing, lysis, and extraction volumes and times.[5]
Instability of 8-Nitro-cGMP in prepared samples.	Analyze samples as quickly as possible after preparation. If storage is necessary, store extracts at -80°C and minimize freeze-thaw cycles.

Detection of Protein S-guanylation by Western Blot

Problem	Possible Cause	Solution
No or Weak Signal for S-guanylated Proteins	Low levels of S-guanylation in the sample.	Increase the concentration or duration of 8-Nitro-cGMP treatment.[13] Ensure that the target protein has reactive cysteine residues.
Poor antibody performance.	Use an anti-S-guanylated protein (8-RS-cGMP) antibody that has been validated for western blotting.[5] Titrate the antibody to find the optimal concentration.
Protein degradation during sample preparation.	Use fresh protease inhibitors in your lysis buffer.
High Background	Non-specific antibody binding.	Increase the stringency of your wash steps. Optimize the blocking buffer (e.g., increase protein concentration or try a different blocking agent).[14]
Antibody concentration is too high.	Reduce the concentration of the primary or secondary antibody.[15]
Non-specific Bands	Cross-reactivity of the antibody.	Ensure the antibody is specific for the S-guanylated cysteine adduct. Run a negative control (cells not treated with an NO donor or 8-Nitro-cGMP) to identify non-specific bands.
Other cysteine modifications are being detected.	While the antibody should be specific, consider the possibility of other modifications. The electrophilic nature of 8-Nitro-cGMP leads to a specific S-guanylation modification.[4]

Experimental Protocols & Data

Quantitative Data Summary

Parameter	Value	Conditions	Reference
Intracellular Concentration (stimulated)	Can reach >40 µM	In iNOS-expressing C6 glioma cells	[5]
Half-life (photodecomposition)	~67.4 minutes	In degassed neutral phosphate buffer upon irradiation at 400 nm	[7]
Exogenous Treatment Concentration	30 µmol/L	Used to treat mouse calvarial osteoblasts to study effects on mineralization	[8]
S-guanylation of KEAP1	10-20% of total KEAP1	In cells forming 8-nitro-cGMP	[9]

Protocol 1: Quantification of Intracellular 8-Nitro-cGMP by LC-MS/MS

This protocol is adapted from the methodology described for C6 glioma cells.[5]

• Cell Culture and Treatment: Plate cells (e.g., 1.5 x 10⁶ cells/60-mm dish) and treat with an NO donor (e.g., 50 µM SNAP) or other stimuli for the desired time.

• Cell Harvesting:

  • Wash cells twice with ice-cold phosphate-buffered saline (PBS) containing 5 mM N-ethylmaleimide (NEM).

  • Collect cells using a cell scraper in 5 ml of ice-cold PBS with 5 mM NEM.

  • Centrifuge to pellet the cells.

• Extraction:

  • Resuspend the cell pellet in an appropriate volume of extraction solvent (e.g., methanol).

  • Spike the sample with a known amount of stable isotope-labeled internal standard (e.g., 8-¹⁵NO₂-c[¹⁵N₅]GMP) for accurate quantification.

  • Vortex thoroughly and incubate on ice.

  • Centrifuge at high speed to pellet cell debris.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant into an LC-MS/MS system.

  • Use a suitable column (e.g., C18) for separation.

  • Set up the mass spectrometer for electrospray ionization (ESI) in the appropriate mode (positive or negative) to detect the specific mass-to-charge ratio (m/z) of 8-Nitro-cGMP and its fragments, as well as the internal standard.

  • Quantify the amount of 8-Nitro-cGMP in the sample by comparing its peak area to that of the internal standard.

Protocol 2: Detection of Protein S-guanylation

This protocol is a general workflow based on described experiments.[5][13]

• Cell Treatment and Lysis:

  • Treat cells with 8-Nitro-cGMP (e.g., 0.1 mM for 12 hours) or an NO donor to induce S-guanylation.[5]

  • Wash cells with cold PBS.

  • Lyse cells in a suitable buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Immunoprecipitation (Optional, for specific proteins):

  • If investigating a specific protein (e.g., FLAG-tagged KEAP1), incubate the cell lysate with an appropriate antibody (e.g., anti-FLAG M2 affinity gel).[5]

  • Wash the beads to remove non-specifically bound proteins.

  • Elute the protein of interest.

• Western Blotting:

  • Separate protein lysates (or immunoprecipitated proteins) by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for S-guanylated proteins (anti-RS-cGMP antibody) overnight at 4°C.[5]

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • As a loading control, probe the membrane with an antibody against a housekeeping protein like β-actin.[13]

Visualizations

Signaling Pathway and Experimental Logic

Caption: Formation and detection of 8-Nitro-cGMP and its downstream effects.

Troubleshooting Workflow: Low Signal in Western Blot for S-Guanylation

Caption: Decision tree for troubleshooting low western blot signals.

Experimental Workflow: Sample Preparation for LC-MS/MS

Caption: Workflow for preparing biological samples for 8-Nitro-cGMP analysis.

References

• 1. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 8-Nitro-cGMP suppresses mineralization by mouse osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide [synapse.patsnap.com]
• 15. hycultbiotech.com [hycultbiotech.com]

Reference Data & Comparative Studies

A Comparative Analysis of cGMP and 8-Nitro-cGMP Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the signaling pathways of two related cyclic nucleotides: guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP) and 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP). While structurally similar, these molecules exhibit distinct mechanisms of action and downstream cellular effects, offering unique therapeutic possibilities. This document outlines their synthesis, primary effectors, and degradation, supported by quantitative data and detailed experimental protocols.

Core Signaling Pathways: A Tale of Two Messengers

The canonical signaling pathway of cGMP is well-established, primarily involving the activation of cGMP-dependent protein kinases (PKGs). In contrast, 8-Nitro-cGMP introduces a novel signaling paradigm centered on a post-translational modification known as protein S-guanylation.

cGMP Signaling Pathway

The cGMP signaling cascade is initiated by the synthesis of cGMP from guanosine triphosphate (GTP) by guanylyl cyclases (GCs). There are two major forms of GC: soluble GC (sGC), which is activated by nitric oxide (NO), and particulate GC (pGC), which is activated by natriuretic peptides. Once produced, cGMP exerts its effects by binding to and activating three primary downstream effectors:

• cGMP-dependent protein kinases (PKGs): These serine/threonine kinases are the principal mediators of cGMP signaling. Upon cGMP binding, a conformational change occurs, activating the kinase domain and leading to the phosphorylation of a multitude of substrate proteins involved in processes such as smooth muscle relaxation, platelet aggregation, and neurotransmission.[1][2] Mammals express two major PKG isoforms, PKG-I and PKG-II, with PKG-I having two splice variants, PKG-Iα and PKG-Iβ.[1][2]

• Cyclic nucleotide-gated (CNG) ion channels: These non-selective cation channels are directly gated by cGMP, playing crucial roles in phototransduction in the retina and in olfactory signaling.

• cGMP-regulated phosphodiesterases (PDEs): Certain PDEs, such as PDE2 and PDE3, have allosteric binding sites for cGMP. The binding of cGMP to these sites can modulate their hydrolytic activity towards other cyclic nucleotides, like cAMP, creating a crosstalk between the two signaling pathways.

The termination of cGMP signaling is primarily achieved through its degradation by various phosphodiesterases, with PDE5 being a key cGMP-specific enzyme.[3]

Caption: Canonical cGMP Signaling Pathway.

8-Nitro-cGMP Signaling Pathway

8-Nitro-cGMP is formed under conditions of oxidative and nitrosative stress, where both nitric oxide (NO) and reactive oxygen species (ROS) are present. It is believed to be synthesized from 8-nitro-GTP by soluble guanylyl cyclase.[4][5] The signaling actions of 8-Nitro-cGMP diverge significantly from those of cGMP. While it can activate PKG, its most distinctive signaling mechanism is through a non-enzymatic, post-translational modification called protein S-guanylation .[4][6][7][8]

In this process, 8-Nitro-cGMP acts as an electrophile, reacting with the thiol groups of cysteine residues on target proteins to form a covalent adduct. This modification can alter the function of the target protein. A key and well-characterized example of this is the S-guanylation of Kelch-like ECH-associated protein 1 (Keap1).[4][9] S-guanylation of Keap1 leads to the activation of the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2), which then translocates to the nucleus and initiates the transcription of a battery of antioxidant and cytoprotective genes.[4]

Interestingly, 8-Nitro-cGMP has also been shown to cause persistent activation of PKG through the S-guanylation of a specific cysteine residue (Cys195) within the kinase's high-affinity cGMP binding domain.[10][11]

A crucial difference in the lifecycle of these two molecules is their susceptibility to degradation. 8-Nitro-cGMP is reportedly resistant to hydrolysis by phosphodiesterases, which likely contributes to its prolonged signaling effects.[6]

Caption: 8-Nitro-cGMP Signaling Pathway.

Quantitative Data Comparison

The following tables summarize the available quantitative data for key interactions in the cGMP and 8-Nitro-cGMP signaling pathways.

Table 1: Activation and Dissociation Constants for Protein Kinase G

Cyclic Nucleotide	PKG Isoform	Activation Constant (Ka)	Dissociation Constant (Kd)	Reference(s)
cGMP	PKG-Iα	0.1 µM - 0.26 µM	-	[1][12]
cGMP	PKG-Iβ	1.0 µM	0.054 µM (high affinity site)0.750 µM (low affinity site)	[1][13]
cGMP	PKG-II	0.07 µM	-	[1]
8-Nitro-cGMP	PKG-I	Activates, can lead to persistent activation via S-guanylation	Data not available	[7][10]

Table 2: Interaction with Phosphodiesterases

Cyclic Nucleotide	Phosphodiesterase (PDE)	Interaction	Quantitative Data	Reference(s)
cGMP	PDE5	Substrate for hydrolysis	IC50 for sildenafil (B151) inhibition: 2.1 - 4.9 nM	[14]
8-Nitro-cGMP	PDE5	Resistant to hydrolysis	Specific hydrolysis rates not available	[6]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the comparison of cGMP and 8-Nitro-cGMP signaling.

Quantification of cGMP and 8-Nitro-cGMP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the gold standard for accurate quantification of both cyclic nucleotides in biological samples.

Experimental Workflow

Caption: LC-MS/MS Workflow for cGMP and 8-Nitro-cGMP Quantification.

Methodology

• Sample Preparation: Cells or tissues are lysed, and proteins are precipitated, often using a cold organic solvent like methanol. Stable isotope-labeled internal standards for both cGMP and 8-Nitro-cGMP are added to the samples to account for extraction efficiency and matrix effects.[4][15]

• Chromatographic Separation: The extracted samples are injected into a high-performance liquid chromatography (HPLC) system. A reversed-phase C18 column is typically used to separate cGMP and 8-Nitro-cGMP from other cellular components based on their hydrophobicity.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI) source. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the native and isotope-labeled analytes are monitored for quantification.[4]

• Data Analysis: The peak areas of the analytes are compared to those of the internal standards, and the concentrations are determined using a standard curve generated from known amounts of cGMP and 8-Nitro-cGMP.[16]

Protein Kinase G (PKG) Activity Assay

These assays measure the phosphotransferase activity of PKG. A common method is a radiometric assay.

Methodology

• Reaction Mixture Preparation: A reaction mixture is prepared containing a buffer, ATP (often radiolabeled with ³²P), a specific PKG substrate peptide (e.g., VASPtide), and the purified PKG enzyme.[17]

• Initiation of Reaction: The reaction is initiated by the addition of varying concentrations of the activator (cGMP or 8-Nitro-cGMP).

• Incubation: The reaction is incubated at a controlled temperature (e.g., 30°C) for a specific time.

• Termination and Separation: The reaction is stopped, and the radiolabeled phosphorylated substrate is separated from the unreacted radiolabeled ATP, often using phosphocellulose paper which binds the peptide.

• Quantification: The amount of radioactivity incorporated into the substrate is measured using a scintillation counter, which is proportional to the kinase activity. The activation constant (Ka) can be determined by plotting kinase activity against the concentration of the activator.[17]

Phosphodiesterase (PDE) Activity Assay

These assays measure the hydrolysis of cyclic nucleotides by PDEs. Both radiometric and colorimetric methods are available.

Radiometric Assay Methodology

• Reaction Setup: Purified PDE enzyme is incubated with a reaction buffer and a radiolabeled substrate (e.g., [³H]cGMP).[18][19]

• Hydrolysis Reaction: The PDE hydrolyzes the [³H]cGMP to [³H]5'-GMP.

• Conversion to Adenosine: Snake venom nucleotidase is added to convert the [³H]5'-GMP to [³H]guanosine.[18]

• Separation: The charged, unhydrolyzed [³H]cGMP is separated from the neutral [³H]guanosine using an ion-exchange resin (e.g., Dowex).[18]

• Quantification: The amount of [³H]guanosine in the eluate is quantified by scintillation counting, which reflects the PDE activity.

Colorimetric Assay Methodology

• PDE Reaction: The PDE enzyme is incubated with cGMP.

• Phosphate (B84403) Generation: A 5'-nucleotidase is added to hydrolyze the 5'-GMP product, releasing inorganic phosphate.

• Colorimetric Detection: A reagent that reacts with inorganic phosphate to produce a colored product (e.g., malachite green) is added.

• Measurement: The absorbance of the colored product is measured using a spectrophotometer, which is proportional to the amount of phosphate produced and thus the PDE activity.

Detection of Protein S-guanylation

Detecting this specific post-translational modification is key to studying the 8-Nitro-cGMP pathway.

Immunoblotting-based Detection

• Sample Preparation: Proteins from cells or tissues treated with an 8-Nitro-cGMP donor or under conditions that promote endogenous 8-Nitro-cGMP formation are extracted.

• SDS-PAGE and Western Blotting: The protein extracts are separated by SDS-polyacrylamide gel electrophoresis and transferred to a membrane.

• Immunodetection: The membrane is incubated with a primary antibody that specifically recognizes the S-guanylated cysteine residue. This is followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

Biotin-Switch Assay for S-guanylation

This method can be adapted to detect S-guanylated proteins.

• Blocking of Free Thiols: Free cysteine thiols in the protein sample are blocked with an alkylating agent like N-ethylmaleimide (NEM).

• Reduction of S-guanylated Cysteines: The S-guanylated cysteines are selectively reduced to free thiols.

• Labeling with Biotin: The newly exposed thiol groups are then labeled with a biotin-containing reagent.

• Detection: The biotinylated proteins can be detected by western blotting with an anti-biotin antibody or streptavidin-HRP, or they can be purified using streptavidin-agarose beads for identification by mass spectrometry.[20]

Mass Spectrometry-based Proteomics

This is a powerful approach for identifying novel protein targets of S-guanylation.

• Protein Digestion: S-guanylated proteins are digested into peptides.

• Enrichment: Peptides containing the S-guanylation modification are enriched, for example, by using an antibody that recognizes the modification.[21]

• LC-MS/MS Analysis: The enriched peptides are analyzed by LC-MS/MS to identify the specific proteins and the sites of S-guanylation.[21]

References

• 1. cGMP-Dependent Protein Kinase Inhibitors in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cGMP-dependent protein kinase - Wikipedia [en.wikipedia.org]
• 3. cGMP-specific phosphodiesterase type 5 - Wikipedia [en.wikipedia.org]
• 4. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Formation, signaling functions, and metabolisms of nitrated cyclic nucleotide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The critical role of nitric oxide signaling, via protein S-guanylation and nitrated cyclic GMP, in the antioxidant adaptive response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Collection - Persistent Activation of cGMP-Dependent Protein Kinase by a Nitrated Cyclic Nucleotide via Site Specific Protein S‑Guanylation - Biochemistry - Figshare [acs.figshare.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Mechanisms associated with cGMP binding and activation of cGMP-dependent protein kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PDE5 is converted to an activated state upon cGMP binding to the GAF A domain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. rsc.org [rsc.org]
• 17. Activation profile of cGMP-dependent protein kinase Iα - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Enzyme assays for cGMP hydrolysing Phosphodiesterases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. PROTOCOLS FOR THE DETECTION OF S-GLUTATHIONYLATED AND S-NITROSYLATED PROTEINS IN SITU - PMC [pmc.ncbi.nlm.nih.gov]
• 21. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 8-Nitro-cGMP and 8-bromo-cGMP: Beyond Canonical PKG Activation

For researchers, scientists, and drug development professionals, understanding the nuanced functional differences between cyclic guanosine (B1672433) monophosphate (cGMP) analogs is critical for designing precise experiments and developing targeted therapeutics. This guide provides an in-depth comparison of two widely used cGMP analogs, 8-Nitro-cGMP and 8-bromo-cGMP, highlighting their distinct mechanisms of action, supported by experimental data and detailed methodologies.

While both 8-Nitro-cGMP and 8-bromo-cGMP are analogs of the second messenger cGMP, their biological activities diverge significantly. 8-bromo-cGMP largely functions as a canonical cGMP analog, potently activating cGMP-dependent protein kinase (PKG). In contrast, 8-Nitro-cGMP, an endogenous derivative formed under conditions of oxidative stress, exhibits a dual functionality. It not only activates PKG but also possesses unique redox-active properties, mediating its effects through a novel post-translational modification known as S-guanylation.

Quantitative Comparison of Biochemical and Cellular Effects

The following tables summarize the key quantitative differences between 8-Nitro-cGMP and 8-bromo-cGMP based on available experimental data.

Table 1: Potency in Activating Protein Kinase G (PKG)

Compound	PKG Isoform	Activation Constant (Ka) / EC50	Notes
8-bromo-cGMP	PKG I	~0.1 µM[1]	A potent activator of PKG.
PKG II	60 nM[2]	Shows moderate selectivity for PKG II.[2]
8-Nitro-cGMP	PKG	Data not consistently available	Activates PKG, but also induces persistent activation through S-guanylation of the kinase.[3][4]

Table 2: Comparative Effects on Vascular Reactivity

Compound	Concentration	Effect on Phenylephrine-Induced Contraction in Mouse Aorta	Resistance to PDE5 Inhibitor (Zaprinast)	Reference
8-Nitro-cGMP	Up to 10 µM	Enhancement	Not Applicable	[5]
>10 µM	Relaxation	Resistant	[5]
8-bromo-cGMP	Up to 10 µM	No enhancement	Not Applicable	[5]
>10 µM	Relaxation	Not resistant (vasorelaxation enhanced by Zaprinast)	[5]

Distinct Signaling Pathways

The functional differences between 8-Nitro-cGMP and 8-bromo-cGMP stem from their distinct signaling mechanisms. 8-bromo-cGMP primarily follows the canonical cGMP pathway, while 8-Nitro-cGMP engages in both canonical and non-canonical, redox-based signaling.

8-bromo-cGMP: A Canonical PKG Activator

8-bromo-cGMP is a cell-permeable cGMP analog that is more resistant to hydrolysis by phosphodiesterases (PDEs) than cGMP itself.[6] Its primary mechanism of action is the direct binding to and activation of PKG, leading to the phosphorylation of downstream target proteins and subsequent physiological responses, such as smooth muscle relaxation.[7]

Figure 1: Signaling pathway of 8-bromo-cGMP.

8-Nitro-cGMP: A Dual-Function Signaling Molecule

8-Nitro-cGMP is endogenously produced from the reaction of nitric oxide (NO) with reactive oxygen species (ROS).[8] It can activate PKG, but more importantly, it functions as an electrophilic second messenger that can covalently modify proteins through S-guanylation of cysteine residues.[4] This unique mechanism leads to the regulation of diverse cellular processes, including autophagy and redox-sensitive signaling pathways, independent of canonical PKG activation.[8] Furthermore, 8-Nitro-cGMP can induce persistent activation of PKG by directly S-guanylating the enzyme itself.[3]

Figure 2: Dual signaling pathways of 8-Nitro-cGMP.

Experimental Protocols

The following are descriptions of key experimental methodologies used to characterize and compare the functions of 8-Nitro-cGMP and 8-bromo-cGMP.

In Vitro Protein Kinase G (PKG) Activity Assay

This assay is used to determine the potency of cGMP analogs in activating PKG. The principle involves measuring the phosphorylation of a substrate peptide by purified PKG in the presence of varying concentrations of the cGMP analog.

Methodology:

• Reaction Mixture Preparation: Prepare a reaction buffer containing Tris-HCl, MgCl2, a substrate peptide (e.g., a fluorescently labeled peptide or one amenable to radiometric detection), and purified recombinant PKG.

• Agonist Dilution: Create a serial dilution of the cGMP analog (8-Nitro-cGMP or 8-bromo-cGMP) in the reaction buffer.

• Kinase Reaction: Initiate the reaction by adding ATP (often radiolabeled with γ-³²P) to the reaction mixture containing the enzyme, substrate, and cGMP analog. Incubate at 30°C for a specified time (e.g., 10-20 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., a high concentration of EDTA or by spotting the mixture onto phosphocellulose paper).

• Quantification: Quantify the phosphorylated substrate. For radiometric assays, this involves washing the phosphocellulose paper to remove unincorporated [γ-³²P]ATP and measuring the remaining radioactivity using a scintillation counter. For fluorescent assays, the change in fluorescence upon phosphorylation is measured using a microplate reader.

• Data Analysis: Plot the kinase activity against the log concentration of the cGMP analog and fit the data to a dose-response curve to determine the Ka or EC50 value.

Detection of Intracellular 8-Nitro-cGMP by Immunocytochemistry

This method allows for the visualization and semi-quantitative analysis of 8-Nitro-cGMP formation within cells.

Methodology:

• Cell Culture and Treatment: Plate cells on coverslips and treat with stimuli that induce NO and ROS production (e.g., lipopolysaccharide and cytokines) to generate endogenous 8-Nitro-cGMP, or treat with exogenous 8-Nitro-cGMP.

• Fixation: Fix the cells with a suitable fixative, such as 4% paraformaldehyde in phosphate-buffered saline (PBS).

• Permeabilization: Permeabilize the cell membranes with a detergent like Triton X-100 to allow antibody entry.

• Blocking: Block non-specific antibody binding sites with a blocking solution (e.g., PBS containing bovine serum albumin or normal goat serum).

• Primary Antibody Incubation: Incubate the cells with a specific monoclonal antibody against 8-Nitro-cGMP overnight at 4°C.

• Secondary Antibody Incubation: After washing with PBS, incubate the cells with a fluorescently labeled secondary antibody (e.g., an Alexa Fluor-conjugated anti-mouse IgG) for 1-2 hours at room temperature in the dark.

• Mounting and Visualization: Mount the coverslips onto microscope slides with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Imaging: Visualize the cells using a fluorescence microscope. The intensity of the fluorescence signal corresponds to the level of intracellular 8-Nitro-cGMP.

Analysis of Protein S-guanylation by Proteomics

This experimental workflow is designed to identify proteins that are post-translationally modified by 8-Nitro-cGMP through S-guanylation.

Figure 3: Experimental workflow for S-guanylation proteomics.

Methodology:

• Sample Preparation: Treat cells or tissue homogenates with 8-Nitro-cGMP to induce S-guanylation.

• Protein Digestion: Digest the protein samples into smaller peptides using a protease such as trypsin.

• Enrichment of S-guanylated Peptides: Use immunoaffinity capture with an antibody specific for S-guanylated cysteine residues to enrich the modified peptides from the complex mixture.

• LC-MS/MS Analysis: Analyze the enriched peptides using liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify the S-guanylated proteins and the specific cysteine modification sites by searching the MS/MS data against a protein sequence database.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Collection - Persistent Activation of cGMP-Dependent Protein Kinase by a Nitrated Cyclic Nucleotide via Site Specific Protein S‑Guanylation - Biochemistry - Figshare [acs.figshare.com]
• 4. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vascular responses to 8-nitro-cyclic GMP in non-diabetic and diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. tocris.com [tocris.com]
• 8. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Role of 8-Nitro-cGMP: A Comparative Guide Using NOS Knockout Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a critical signaling molecule formed from the reaction of nitric oxide (NO) and reactive oxygen species (ROS) with GTP, a reaction catalyzed by soluble guanylate cyclase (sGC). This molecule plays a significant role in diverse physiological and pathological processes, primarily through the post-translational modification of proteins via S-guanylation of cysteine residues. To dissect the specific contributions of the different nitric oxide synthase (NOS) isoforms—neuronal (nNOS or NOS1), inducible (iNOS or NOS2), and endothelial (eNOS or NOS3)—to the generation and function of 8-Nitro-cGMP, researchers extensively utilize knockout (KO) mouse models. This guide provides a comparative overview of the experimental data derived from studies using nNOS-/-, eNOS-/-, and iNOS-/- mice to validate the role of 8-Nitro-cGMP.

Comparative Analysis of NOS Knockout Mice in 8-Nitro-cGMP Research

The use of mice with targeted deletions of the genes encoding the three NOS isoforms provides a powerful tool to investigate the specific pathways regulated by 8-Nitro-cGMP under the control of each enzyme. Below is a summary of the key findings and phenotypic differences observed in these models.

Data Presentation: Quantitative and Phenotypic Comparisons

Parameter	Wild-Type (WT)	nNOS Knockout (nNOS-/-)	eNOS Knockout (eNOS-/-)	iNOS Knockout (iNOS-/-)
Basal 8-Nitro-cGMP Levels	Baseline levels detectable in various tissues, including brain, aorta, and immune cells.	Expected decrease in neuronal tissues, potentially affecting synaptic plasticity and neuronal signaling.	Expected decrease in the vasculature, leading to endothelial dysfunction. Basal cGMP levels in aortic rings are significantly lower than in WT mice[1][2][3].	Low to undetectable in most tissues under basal conditions; significant induction during inflammation.
Stimulus-Induced 8-Nitro-cGMP Formation	Formation is stimulated by neurotransmitters (activating nNOS), shear stress and agonists in the vasculature (activating eNOS), and pro-inflammatory cytokines/pathogens (inducing iNOS).	Impaired 8-Nitro-cGMP formation in response to neuronal activation[4]. Electrical stimulation fails to increase cGMP formation in fast-twitch skeletal muscle[5].	Abolished flow- and agonist-induced 8-Nitro-cGMP production in the endothelium. 8-nitro-cGMP does not enhance phenylephrine-induced contractions in aortas from eNOS-deficient mice[6].	Significantly attenuated 8-Nitro-cGMP production in response to inflammatory stimuli like LPS and cytokines[7][8].
Vascular Function	NO-mediated vasodilation and regulation of blood pressure.	Subtle alterations in neurovascular coupling.	Hypertension, impaired endothelium-dependent vasodilation, and increased sensitivity to NO donors[1][2][3].	Attenuated vascular inflammation and protection against septic shock.
Neuronal Function	Regulation of synaptic plasticity, memory, and neurovascular coupling.	Deficits in long-term potentiation and memory. Altered cGMP formation in contracting fast-twitch skeletal muscle[5].	Potential secondary effects on neuronal function due to vascular impairments.	Reduced neuroinflammation and neuronal damage in models of neurological disease.
Inflammatory Response	iNOS-derived NO and subsequent 8-Nitro-cGMP play a key role in the immune response to pathogens.	Minor role in systemic inflammation compared to iNOS.	Endothelial dysfunction can contribute to a pro-inflammatory vascular phenotype.	Markedly reduced inflammatory responses, with lower expression of inflammatory mediators. Altered cGMP signaling in response to inflammation has been observed[7][8].
Protein S-Guanylation	Basal and stimulus-induced S-guanylation of target proteins.	Reduced S-guanylation of neuronal proteins, such as SNAP-25[4].	Decreased S-guanylation of endothelial and vascular smooth muscle proteins.	Diminished S-guanylation of immune and inflammatory cells' proteins during infection or inflammation. S-guanylation is a key step in antibacterial autophagy[9].

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. Below are summaries of key experimental protocols used in the study of 8-Nitro-cGMP in NOS knockout mice.

Quantification of 8-Nitro-cGMP by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is the gold standard for accurate quantification of 8-Nitro-cGMP in biological samples.

• Tissue Homogenization:

  • Excise tissues from WT and NOS knockout mice and immediately freeze in liquid nitrogen.

  • Homogenize the frozen tissue in an appropriate volume of extraction solvent (e.g., 80% methanol) containing an internal standard (e.g., ¹⁵N₅-8-Nitro-cGMP).

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.

• Solid-Phase Extraction (SPE) for Sample Cleanup:

  • Load the supernatant onto a pre-conditioned SPE cartridge (e.g., C18).

  • Wash the cartridge with a low-organic solvent to remove salts and polar impurities.

  • Elute the 8-Nitro-cGMP with a high-organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Dry the eluate under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC system coupled to a triple quadrupole mass spectrometer.

  • Separate 8-Nitro-cGMP from other analytes on a reverse-phase column (e.g., C18) using a gradient of aqueous and organic mobile phases.

  • Detect and quantify 8-Nitro-cGMP using multiple reaction monitoring (MRM) in negative ion mode, monitoring the specific parent-to-daughter ion transition (e.g., m/z 389 -> 150).

  • Calculate the concentration of 8-Nitro-cGMP based on the ratio of the peak area of the analyte to the internal standard.

Detection of Protein S-Guanylation by Western Blot

This method is used to identify and quantify the overall levels of S-guanylated proteins.

• Protein Extraction:

  • Homogenize tissues in a lysis buffer containing protease and phosphatase inhibitors. To preserve the S-guanylation modification, it is crucial to include a thiol-blocking agent like N-ethylmaleimide (NEM) in the lysis buffer.

  • Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample (WT and NOS knockouts) by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for S-guanylated cysteine residues (anti-RS-cGMP) overnight at 4°C.

  • Wash the membrane extensively with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Normalize the signal for S-guanylated proteins to a loading control (e.g., β-actin or GAPDH).

Immunohistochemistry (IHC) for Localization of 8-Nitro-cGMP

IHC allows for the visualization of 8-Nitro-cGMP distribution within specific cell types and tissue structures.

• Tissue Preparation:

  • Perfuse mice with 4% paraformaldehyde (PFA) to fix the tissues.

  • Excise the tissues of interest (e.g., brain, aorta) and post-fix in 4% PFA overnight.

  • Cryoprotect the tissues by incubating in a sucrose (B13894) solution gradient (e.g., 15% then 30%).

  • Embed the tissues in optimal cutting temperature (OCT) compound and freeze.

  • Cut thin sections (e.g., 10-20 µm) using a cryostat and mount on slides.

• Immunostaining:

  • Permeabilize the tissue sections with a detergent (e.g., 0.1% Triton X-100 in PBS).

  • Block non-specific antibody binding with a blocking solution (e.g., 5% normal goat serum in PBS).

  • Incubate the sections with a primary antibody specific for 8-Nitro-cGMP overnight at 4°C.

  • Wash the sections with PBS and then incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature.

  • Counterstain the nuclei with DAPI.

  • Mount the slides with an anti-fade mounting medium and visualize using a fluorescence or confocal microscope.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Formation and signaling pathway of 8-Nitro-cGMP.

Caption: Experimental workflow for validating the role of 8-Nitro-cGMP.

Conclusion

The use of nNOS, eNOS, and iNOS knockout mice has been instrumental in elucidating the isoform-specific roles of nitric oxide synthase in the production and signaling of 8-Nitro-cGMP. While direct comparative quantification of 8-Nitro-cGMP across all three knockout models under various conditions remains an area for further investigation, the existing data strongly support the differential involvement of each NOS isoform in regulating distinct physiological and pathophysiological processes through this signaling molecule. This comparative guide provides a framework for researchers to design and interpret experiments aimed at further validating the multifaceted role of 8-Nitro-cGMP and exploring its potential as a therapeutic target.

References

• 1. Increased nitrovasodilator sensitivity in endothelial nitric oxide synthase knockout mice: role of soluble guanylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. ahajournals.org [ahajournals.org]
• 4. researchgate.net [researchgate.net]
• 5. nNOS and eNOS modulate cGMP formation and vascular response in contracting fast-twitch skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vascular responses to 8-nitro-cyclic GMP in non-diabetic and diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Role of iNOS-NO-cGMP signaling in modulation of inflammatory and myelination processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of S-Guanylation and S-Nitrosylation: Two Key Redox-Mediated Cysteine Modifications

For researchers, scientists, and drug development professionals, understanding the nuances of post-translational modifications is paramount. Among these, the redox-mediated modifications of cysteine residues, S-guanylation and S-nitrosylation, are emerging as critical regulators of cellular signaling. This guide provides an objective comparison of these two modifications, supported by experimental data and detailed methodologies, to aid in the design and interpretation of research in this field.

Introduction to S-Guanylation and S-Nitrosylation

S-guanylation and S-nitrosylation are both reversible post-translational modifications that target the thiol group of cysteine residues, thereby modulating protein function, localization, and stability. While both are intimately linked to nitric oxide (NO) signaling, they operate through distinct molecular mechanisms and often elicit different cellular responses. S-nitrosylation involves the covalent attachment of a nitric oxide group to a cysteine thiol, forming an S-nitrosothiol (SNO).[1] This modification is a key mechanism of NO bioactivity and plays a role in diverse physiological processes.[1] In contrast, S-guanylation is the adduction of a guanosine (B1672433) monophosphate (GMP) moiety to a cysteine thiol, mediated by the electrophilic second messenger 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-nitro-cGMP).[2][3] This recently discovered modification is crucial for the antioxidant adaptive response and other redox-regulated cellular processes.[2]

Biochemical Mechanisms and Signaling Pathways

The formation and signaling cascades of S-guanylation and S-nitrosylation are fundamentally different, as illustrated in the following pathways.

S-Guanylation Signaling Pathway.

The S-guanylation pathway is initiated by the formation of 8-nitro-GTP from GTP through nitration by reactive oxygen and nitrogen species.[2] Soluble guanylate cyclase (sGC) then utilizes 8-nitro-GTP to synthesize 8-nitro-cGMP.[2] This electrophilic molecule subsequently reacts with specific protein cysteine thiols, resulting in S-guanylation.[2] A prime example is the S-guanylation of Keap1, which disrupts its interaction with the transcription factor Nrf2, leading to Nrf2-mediated antioxidant gene expression.[4]

S-Nitrosylation Signaling Pathway.

S-nitrosylation is initiated by the enzymatic synthesis of NO from L-arginine by nitric oxide synthases (NOS).[5] NO itself is not highly reactive with thiols; it typically requires conversion to higher nitrogen oxides, such as dinitrogen trioxide (N₂O₃), or reaction with a metal center to form a nitrosating agent.[6] This agent then reacts with a protein thiol to form an S-nitrosothiol. The modification is dynamic, with levels controlled by both nitrosylating and denitrosylating enzymes like S-nitrosoglutathione reductase (GSNOR) and the thioredoxin (Trx) system.[7] Transnitrosylation, the transfer of an NO group from one thiol to another, further propagates the signal.[7]

Comparative Data Presentation

The following tables summarize the key characteristics of S-guanylation and S-nitrosylation based on available experimental evidence. Direct quantitative comparisons are limited in the literature; therefore, some parameters are described qualitatively.

Feature	S-Guanylation	S-Nitrosylation
Modifying Molecule	8-nitroguanosine 3',5'-cyclic monophosphate (8-nitro-cGMP)[2]	Nitric Oxide (NO) and its derivatives (e.g., N₂O₃)[6]
Enzymatic Control	Synthesis of 8-nitro-cGMP is catalyzed by soluble guanylate cyclase (sGC)[2]	Synthesis of NO is catalyzed by Nitric Oxide Synthases (NOS). Denitrosylation is enzymatically regulated by GSNOR and the Trx system[7]
Key Signaling Role	Antioxidant adaptive response, regulation of autophagy[2][8]	Diverse signaling in cardiovascular, nervous, and immune systems[5]
Example Target	Keap1[4]	A wide range of proteins including enzymes, transcription factors, and ion channels[9]
Reversibility	Considered a stable, likely irreversible modification under physiological conditions[3][4]	Reversible, with a dynamic balance between nitrosylation and denitrosylation.[7] Some SNOs are highly stable while others are transient[1][10]

Table 1: General Comparison of S-Guanylation and S-Nitrosylation.

Parameter	S-Guanylation	S-Nitrosylation
Cellular Prevalence	Believed to be less prevalent than S-nitrosylation, but intracellular levels of 8-nitro-cGMP can be comparable to or higher than cGMP under certain conditions.[3][11]	A widespread modification affecting a large number of proteins.[9] However, the actual number of stably modified proteins is a subject of ongoing research.[6]
Reaction Kinetics	The reaction of 8-nitro-cGMP with thiols is an electrophilic addition. Specific kinetic data is not widely available but is dependent on the concentration of 8-nitro-cGMP and the nucleophilicity of the target cysteine.	The kinetics of S-nitrosothiol formation are complex and depend on the specific nitrosating agent and the pKa of the cysteine thiol. The rate equation for S-nitrosothiol formation from NO and O₂ is d[RSNO]/dt = k[NO]²[O₂].[12]
Modification Stability	The C-S bond formed is generally stable.[3]	The S-NO bond is labile and its stability varies greatly depending on the local protein environment. Some S-nitrosothiols are highly stable, while others are transient intermediates leading to disulfide bond formation.[1][6]

Table 2: Quantitative and Kinetic Comparison.

Experimental Protocols

Accurate detection and quantification are crucial for studying these modifications. Below are overviews of key experimental methodologies.

Detection of S-Guanylation

Workflow for S-Guanylation Detection.

1. Immunoaffinity Capture followed by LC-MS/MS: This is a highly specific method for identifying S-guanylated proteins and their modification sites.[2]

• Principle: Proteins or peptides from a cell lysate are incubated with antibodies specific for S-guanylated cysteine residues immobilized on a solid support. After washing to remove non-specifically bound proteins, the enriched S-guanylated proteins or peptides are eluted and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
• Protocol Outline:

• Protein Extraction: Lyse cells or tissues in a buffer containing protease inhibitors.
• Trypsin Digestion (for peptide-level enrichment): Reduce, alkylate, and digest the protein extract with trypsin.
• Immunoaffinity Enrichment: Incubate the protein or peptide digest with anti-S-guanylated cysteine antibody-coupled beads.
• Washing: Wash the beads extensively to remove unbound material.
• Elution: Elute the bound proteins or peptides.
• LC-MS/MS Analysis: Analyze the eluted sample by LC-MS/MS to identify the proteins and pinpoint the S-guanylated cysteine residues.

2. Two-Dimensional Polyacrylamide Gel Electrophoresis (2D-PAGE) and Western Blotting: This method allows for the visualization and semi-quantitative analysis of S-guanylated proteins.[2]

• Principle: Proteins are first separated by their isoelectric point (pI) in the first dimension and then by their molecular weight in the second dimension. The separated proteins are then transferred to a membrane and probed with an antibody specific for S-guanylated cysteines.
• Protocol Outline:

• Protein Solubilization: Prepare protein samples in a buffer compatible with isoelectric focusing (IEF).
• First Dimension (IEF): Separate proteins on an immobilized pH gradient (IPG) strip.
• Second Dimension (SDS-PAGE): Equilibrate the IPG strip and place it on top of an SDS-polyacrylamide gel for separation by molecular weight.
• Western Blotting: Transfer the separated proteins to a membrane and probe with an anti-S-guanylated cysteine antibody.
• Detection: Visualize the S-guanylated protein spots using a secondary antibody conjugated to a detectable label.
• Protein Identification (optional): Excise the corresponding spots from a parallel stained gel for identification by mass spectrometry.

Detection of S-Nitrosylation

Biotin-Switch Technique Workflow.

Biotin-Switch Technique (BST): This is the most widely used method for the detection and identification of S-nitrosylated proteins.

• Principle: The assay involves three main steps: 1) blocking of free thiol groups, 2) selective reduction of S-nitrosothiols to free thiols, and 3) labeling of the newly formed thiols with a biotin (B1667282) tag. Biotinylated proteins can then be detected by western blotting or enriched for mass spectrometry analysis.
• Protocol Outline:

• Lysis and Blocking: Lyse cells in a buffer containing a thiol-blocking agent such as methyl methanethiosulfonate (B1239399) (MMTS) to block all free cysteine residues.
• Acetone (B3395972) Precipitation: Precipitate proteins with cold acetone to remove excess blocking reagent.
• Reduction and Labeling: Resuspend the protein pellet in a buffer containing ascorbate (B8700270) to specifically reduce S-nitrosothiols, and a biotinylating reagent like N-[6-(biotinamido)hexyl]-3'-(2'-pyridyldithio)propionamide (biotin-HPDP) to label the newly exposed thiols.
• Detection/Enrichment:

• For Western Blotting: Perform SDS-PAGE and western blotting with an anti-biotin antibody.
• For Mass Spectrometry: Enrich the biotinylated proteins or peptides using streptavidin-agarose beads, followed by on-bead digestion and LC-MS/MS analysis to identify the S-nitrosylated proteins and modification sites.

Conclusion

S-guanylation and S-nitrosylation represent two distinct and important mechanisms of redox-based signaling that utilize the reactivity of cysteine thiols. While both are linked to nitric oxide, their differing chemical nature, enzymatic regulation, and stability lead to distinct physiological outcomes. S-nitrosylation is a well-established, dynamic, and widespread modification involved in a plethora of cellular processes. S-guanylation, a more recently discovered modification, appears to be a more stable mark, playing a key role in the cellular response to oxidative stress. A deeper understanding of the interplay and unique roles of these two modifications will be crucial for advancing our knowledge of redox signaling in health and disease and for the development of novel therapeutic strategies. Further research employing direct comparative proteomic and kinetic analyses will be invaluable in fully elucidating the relationship between these two critical post-translational modifications.

References

• 1. Nitrosothiol reactivity profiling identifies S-nitrosylated proteins with unexpected stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. S-Guanylation Proteomics for Redox-Based Mitochondrial Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Protein S-nitrosylation in health and disease: a current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evidence against Stable Protein S-Nitrosylation as a Widespread Mechanism of Post-translational Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein S-Nitrosylation: Determinants of Specificity and Enzymatic Regulation of S-Nitrosothiol-Based Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endogenous S-nitrosocysteine proteomic inventories identify a core of proteins in heart metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability of S-nitrosothiols and S-nitrosylated proteins: A struggle for cellular existence! - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reaction kinetics for nitrosation of cysteine and glutathione in aerobic nitric oxide solutions at neutral pH. Insights into the fate and physiological effects of intermediates generated in the NO/O2 reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming 8-Nitro-cGMP Antibody Specificity: A Comparative Guide to Blocking Peptide Validation

For researchers, scientists, and drug development professionals, ensuring the specificity of antibodies is paramount for reliable and reproducible results. This guide provides a comprehensive comparison of commercially available antibodies for the detection of 8-Nitro-cGMP and details the critical role of blocking peptides in validating their specificity. We present supporting experimental data, detailed protocols, and visual workflows to aid in the selection and validation of these essential research tools.

Comparative Analysis of 8-Nitro-cGMP and Related Antibodies

Several antibodies are commercially available for the detection of 8-Nitro-cGMP and the closely related molecule, 8-nitroguanosine (B126670). Below is a comparison of key antibodies, including their specificity as described in product datasheets. It is important to note that while datasheets provide valuable information, independent validation with blocking peptides is essential.

Antibody Name	Type	Manufacturer Catalog No.	Stated Specificity & Cross-Reactivity	Recommended Applications
Anti-Nitroguanosine Polyclonal Antibody	Polyclonal	Cosmo Bio (KMU-P01)	Strongly reacts with 8-nitroguanosine and 8-nitroguanine. No cross-reaction with normal guanosine, guanine (B1146940), 8-hydroxyguanine, or 3-nitrotyrosine.[1]	Immunohistochemistry (IHC), ELISA
Anti-Nitroguanosine Monoclonal Antibody (Clone: NO2G52)	Monoclonal	Cosmo Bio (CAC-KMU-M01)	Selectively reacts with nitro-functionalized nucleotides such as nitro-cGMP, nitro-GMP, and nitro-GTP. Does not cross-react with normal nucleotide bases.[2]	ELISA, Immunohistochemistry (IHC)
Anti-8-Nitro-cGMP Monoclonal Antibody (Clone: 1G6)	Monoclonal	Cosmo Bio (CAC-KMU-MA02)	Specific for 8-Nitro-cGMP.	Immunocytochemistry (ICC)

Experimental Workflow for Antibody Specificity Validation

The process of validating antibody specificity using a blocking peptide is a straightforward yet critical procedure. The fundamental principle is to demonstrate that the antibody's binding to the target in a sample can be competitively inhibited by pre-incubating the antibody with the immunizing peptide.

Figure 1. Experimental workflow for antibody specificity validation using a blocking peptide.

Detailed Experimental Protocols

The following are detailed protocols for validating antibody specificity using blocking peptides in Western Blotting and Immunohistochemistry/Immunocytochemistry. These protocols are based on standard laboratory procedures and should be optimized for your specific antibody and experimental conditions.

Western Blotting Peptide Competition Protocol

• Determine Optimal Antibody Concentration: First, determine the optimal working concentration of your primary antibody for Western blotting that provides a clear and specific band of the expected molecular weight.

• Prepare Antibody Solutions: Prepare two identical aliquots of the diluted primary antibody in your standard antibody dilution buffer.

• Pre-incubation:

  • Blocked Sample: To one aliquot, add the blocking peptide at a 5-10 fold excess by weight compared to the antibody.

  • Control Sample: To the second aliquot, add an equal volume of the same buffer used to dissolve the blocking peptide.

• Incubation: Incubate both antibody solutions (blocked and control) for 1-2 hours at room temperature or overnight at 4°C with gentle agitation.

• Western Blot Procedure:

  • Run your protein samples on an SDS-PAGE gel and transfer to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Cut the membrane to separate the lanes that will be incubated with the blocked and control antibody solutions.

  • Incubate the respective membrane strips with the pre-incubated antibody solutions overnight at 4°C.

  • Wash the membranes thoroughly with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Wash again and develop the blot using a chemiluminescent substrate.

• Analysis: Compare the signal intensity of the target band between the control and the blocked lanes. A significant reduction or complete disappearance of the band in the blocked lane confirms the antibody's specificity.

Immunohistochemistry (IHC) / Immunocytochemistry (ICC) Peptide Competition Protocol

• Sample Preparation: Prepare your tissue sections or cells for IHC/ICC as per your standard protocol (e.g., fixation, permeabilization, and antigen retrieval).

• Prepare Antibody Solutions: As with the Western blot protocol, prepare two identical aliquots of your primary antibody at its optimal dilution.

• Pre-incubation:

  • Blocked Sample: Add the blocking peptide to one antibody aliquot at a 5-10 fold excess by weight.

  • Control Sample: Add an equivalent volume of buffer to the second aliquot.

• Incubation: Incubate both solutions for 1-2 hours at room temperature or overnight at 4°C.

• Staining Procedure:

  • Apply the control antibody solution to one set of slides/coverslips and the blocked antibody solution to an identical set.

  • Incubate according to your optimized protocol.

  • Wash the samples to remove unbound primary antibody.

  • Apply the appropriate fluorescently-labeled or enzyme-conjugated secondary antibody.

  • Wash and proceed with detection (e.g., mounting with DAPI for fluorescence or adding a substrate for chromogenic detection).

• Analysis: Image the slides and compare the staining patterns. Specific staining observed in the control samples should be absent or significantly diminished in the samples treated with the blocked antibody.

8-Nitro-cGMP Signaling Pathway

Understanding the signaling context of 8-Nitro-cGMP is crucial for interpreting experimental results. 8-Nitro-cGMP is formed from the reaction of nitric oxide (NO) and superoxide, leading to the nitration of guanine nucleotides. It acts as a unique second messenger, distinct from cGMP, and can induce post-translational modification of proteins through a process called S-guanylation. This modification of cysteine residues can alter protein function and trigger downstream signaling cascades, including those involved in the antioxidant adaptive response.

Figure 2. Simplified signaling pathway of 8-Nitro-cGMP formation and action.

Conclusion

The validation of antibody specificity is a cornerstone of reliable immunological assays. For researchers studying 8-Nitro-cGMP, the use of blocking peptides provides a robust and straightforward method to confirm that the antibody is binding to its intended target. While manufacturers' datasheets offer initial guidance, performing in-house validation is crucial for ensuring the accuracy and reproducibility of experimental findings. By following the protocols and understanding the signaling context outlined in this guide, researchers can confidently select and validate antibodies for their studies on this important signaling molecule.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. cosmobiousa.com [cosmobiousa.com]

Harnessing Soluble Guanylate Cyclase Inhibitors to Validate 8-Nitro-cGMP Formation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The formation of 8-nitro-guanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP), a key signaling molecule in the nitric oxide (NO) pathway, has been shown to be dependent on the activity of soluble guanylate cyclase (sGC). This guide provides a comparative analysis of the use of sGC inhibitors to validate the formation of 8-Nitro-cGMP, offering experimental data, detailed protocols, and a discussion of alternative validation methods.

The Role of sGC in 8-Nitro-cGMP Formation

Experimental evidence strongly suggests that the formation of 8-Nitro-cGMP is intricately linked to the enzymatic activity of sGC. Studies have demonstrated that inhibition of sGC leads to a significant reduction or complete nullification of 8-Nitro-cGMP production, confirming the enzyme's crucial role in this process.[1][2][3] It is hypothesized that 8-Nitro-cGMP can be formed through two primary pathways, both of which are sGC-dependent: the nitration of cGMP itself or the conversion of nitrated GTP (8-nitro-GTP) into 8-Nitro-cGMP by sGC.[4]

Comparative Analysis of sGC Inhibitors

Two of the most commonly used sGC inhibitors in research to validate 8-Nitro-cGMP formation are NS 2028 and 1H-[1][3]oxadiazolo[4,3-a]quinoxalin-1-one (ODQ). Both have been shown to effectively block the production of cGMP and, consequently, 8-Nitro-cGMP.[4][5][6][7]

Inhibitor	Mechanism of Action	Effective Concentration	Impact on 8-Nitro-cGMP Formation	Reference
NS 2028	Irreversible inhibitor, likely through oxidation of the sGC heme iron.[5][6]	10 µM	Completely nullified 8-Nitro-cGMP peaks in LC-MS/MS analysis in cells stimulated with LPS and cytokines.[1][3]	[4][3]
ODQ	Heme-dependent inhibitor that oxidizes the heme iron of sGC, rendering it unresponsive to NO.[5][7][8]	1 µM	Potently inhibits sGC activity and cGMP formation, thereby preventing 8-Nitro-cGMP synthesis.[7][9]	[7][9]

Experimental Protocols

Induction of 8-Nitro-cGMP Formation in Cell Culture

Objective: To stimulate the production of 8-Nitro-cGMP in cultured cells for subsequent analysis.

Materials:

• Cell line (e.g., C6 rat glioma cells)

• Cell culture medium and supplements

• Lipopolysaccharide (LPS)

• Interferon-γ (IFN-γ)

• Tumor necrosis factor-α (TNFα)

• Interleukin-1β (IL-1β)

• S-nitroso-N-acetylpenicillamine (SNAP) as an alternative NO donor.[1]

Procedure:

• Culture C6 glioma cells to the desired confluency.

• To induce endogenous NO production, treat the cells with a mixture of LPS (10 µg/ml), IFN-γ (200 units/ml), TNFα (500 units/ml), and IL-1β (10 ng/ml) for a specified time period (e.g., 24-36 hours).[1]

• Alternatively, to use an exogenous NO source, treat the cells with 50 µM SNAP for various time points.[1]

• For inhibitor studies, pre-incubate the cells with the sGC inhibitor (e.g., 10 µM NS 2028) for 1 hour before adding the stimulating agents.[1]

• Following treatment, harvest the cells for 8-Nitro-cGMP analysis.

Quantification of 8-Nitro-cGMP by LC-MS/MS

Objective: To accurately measure the intracellular concentration of 8-Nitro-cGMP.

Materials:

• Cell extracts from the induction protocol

• Stable isotope-labeled 8-Nitro-cGMP internal standard

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Acetonitrile

• Formic acid

Procedure:

• Prepare cell extracts as described in the cited literature.[1]

• Spike the samples with a known amount of stable isotope-labeled 8-Nitro-cGMP as an internal standard for precise quantification.[1]

• Perform protein precipitation using acetonitrile.[10]

• Analyze the supernatant using an LC-MS/MS system.[1][10][11]

• Set the mass spectrometer to multiple reaction monitoring (MRM) mode to specifically detect and quantify 8-Nitro-cGMP and its internal standard.[1][10]

Immunocytochemical Detection of 8-Nitro-cGMP

Objective: To visualize the localization of 8-Nitro-cGMP within cells.

Materials:

• Cells cultured on coverslips

• Zamboni's fixative (paraformaldehyde and picric acid solution)

• Monoclonal antibody specific for 8-nitro-cGMP (e.g., clone 1G6)

• Fluorescently labeled secondary antibody

• Fluorescence microscope

Procedure:

• Fix the cells grown on coverslips with Zamboni's solution.[12]

• Incubate the fixed cells with the primary anti-8-nitro-cGMP antibody overnight.[2][12]

• Wash the cells to remove unbound primary antibody.

• Incubate with a fluorescently labeled secondary antibody.[12]

• Visualize the localization of 8-Nitro-cGMP using a fluorescence microscope.[12]

Signaling Pathways and Experimental Workflow

Below are diagrams illustrating the key signaling pathway and a typical experimental workflow for validating 8-Nitro-cGMP formation using sGC inhibitors.

Caption: Signaling pathway of 8-Nitro-cGMP formation and its downstream effects.

Caption: Experimental workflow for validating 8-Nitro-cGMP formation using sGC inhibitors.

Alternative and Complementary Validation Methods

• Mass Spectrometry (LC-MS/MS): As detailed in the protocol, LC-MS/MS is the gold standard for accurate quantification of 8-Nitro-cGMP.[1][10][11] Its high specificity and sensitivity allow for reliable measurement even at low concentrations.

• Immunochemical Methods: Techniques like immunocytochemistry and enzyme immunoassays (EIA) provide valuable spatial and semi-quantitative information.[2][12] Monoclonal antibodies specific to 8-Nitro-cGMP enable its visualization within cellular compartments and tissues.[2] However, it is important to validate the specificity of these antibodies and to be aware of potential cross-reactivity.

• Genetic Approaches: Knockdown or knockout of the genes encoding sGC subunits in cell lines or animal models can provide definitive evidence for the role of sGC in 8-Nitro-cGMP formation. This approach complements pharmacological inhibition by ruling out off-target effects of the inhibitors.

Conclusion

The use of sGC inhibitors such as NS 2028 and ODQ provides a reliable and effective method for validating the sGC-dependent formation of 8-Nitro-cGMP. When combined with precise analytical techniques like LC-MS/MS and complemented by immunochemical and genetic methods, researchers can confidently elucidate the mechanisms of 8-Nitro-cGMP synthesis and its role in cellular signaling. This guide provides the foundational knowledge and protocols for designing and executing experiments to investigate this important signaling molecule.

References

• 1. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methodological proof of immunochemistry for specific identification of 8-nitroguanosine 3',5'-cyclic monophosphate formed in glia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and characterization of NS-2028 analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of NS 2028 as a specific inhibitor of soluble guanylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ucm.es [ucm.es]
• 8. NO-independent stimulators and activators of soluble guanylate cyclase: discovery and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological manipulation of cGMP and NO/cGMP in CNS drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and validation of an LC-MS/MS method for quantification of cyclic guanosine 3',5'-monophosphate (cGMP) in clinical applications: a comparison with a EIA method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 8-Nitro-cGMP suppresses mineralization by mouse osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]

Validating 8-Nitro-cGMP's Role in Autophagy: A Comparison Guide Utilizing ATG Gene Knockouts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data validating the role of 8-Nitro-cGMP in autophagy, with a specific focus on studies utilizing Autophagy-Related (ATG) gene knockouts. The data presented herein is crucial for understanding the molecular mechanisms of 8-Nitro-cGMP-mediated autophagy and for the development of novel therapeutics targeting this pathway.

8-Nitro-cGMP-Mediated Autophagy and its Dependence on ATG Genes

8-Nitro-cGMP, a signaling molecule derived from nitric oxide, has been identified as a key mediator of a specialized form of autophagy known as xenophagy, which targets intracellular pathogens for degradation.[1] This process is crucial for innate immunity against invading microbes such as Group A Streptococcus (GAS).[1] The mechanism involves the S-guanylation of bacterial proteins by 8-Nitro-cGMP, which acts as a signal for the recruitment of the autophagy machinery.[1]

To validate the essential role of the core autophagy machinery in this pathway, researchers have employed ATG gene knockout models. These studies have demonstrated that the clearance of intracellular pathogens mediated by 8-Nitro-cGMP is significantly impaired in the absence of essential ATG proteins like ATG7 and ATG13.

Quantitative Data Summary

The following tables summarize key quantitative data from studies investigating the effect of ATG gene knockouts on 8-Nitro-cGMP-mediated autophagy. The primary model discussed is the xenophagy of Group A Streptococcus (GAS) in endothelial cells.

Table 1: Effect of ATG7 Knockout on Intracellular Survival of Group A Streptococcus (GAS)

Cell Line	Treatment	Fold Replication of GAS (relative to initial infection)	Reference
Wild-Type Endothelial Cells	Control	~2.5	[2]
Wild-Type Endothelial Cells	8-Nitro-cGMP	~1.0	[2]
ATG7 Knockout Endothelial Cells	Control	~5.0	[2]
ATG7 Knockout Endothelial Cells	8-Nitro-cGMP	~5.0	[2]

Data extracted and summarized from Lu et al., 2017.[2]

Table 2: Role of ATG13 in 8-Nitro-cGMP-Mediated GAS Clearance

Cell Line	Treatment	Fold Replication of GAS (relative to initial infection)	Reference
Wild-Type Endothelial Cells	Control siRNA	~2.5	[2]
Wild-Type Endothelial Cells	ATG13 siRNA	~4.5	[2]

Data extracted and summarized from Lu et al., 2017.[2]

Table 3: Ubiquitin Recruitment to Intracellular GAS

Cell Line	Condition	Percentage of Ubiquitin-Positive GAS	Reference
Wild-Type Endothelial Cells	GAS infection	~20%	[3]
Epithelial Cells	GAS infection	~60%	[3]

Data extracted and summarized from Lu et al., 2017, highlighting the intrinsic difference in ubiquitin recruitment which is a prerequisite for 8-Nitro-cGMP mediated autophagy.[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, primarily based on the work of Lu et al., 2017.[2]

Generation of ATG7 Knockout Endothelial Cells

• Method: CRISPR/Cas9 gene editing system.

• Procedure:

  • Design and clone a guide RNA (gRNA) targeting a specific exon of the ATG7 gene into a Cas9 expression vector (e.g., pSpCas9(BB)-2A-Puro).

  • Transfect the gRNA-Cas9 vector into human umbilical vein endothelial cells (HUVECs).

  • Select transfected cells using puromycin.

  • Isolate single-cell clones by limiting dilution.

  • Screen for ATG7 protein knockout by Western blotting using an anti-ATG7 antibody.

  • Confirm the functional knockout by assessing the absence of LC3-I to LC3-II conversion upon autophagy induction (e.g., starvation).

siRNA-Mediated Knockdown of ATG13

• Method: RNA interference (RNAi).

• Procedure:

  • Synthesize or purchase validated small interfering RNAs (siRNAs) targeting human ATG13 mRNA. A non-targeting siRNA is used as a negative control.

  • Transfect endothelial cells with the ATG13 siRNA or control siRNA using a suitable transfection reagent (e.g., Lipofectamine RNAiMAX).

  • Incubate the cells for 48-72 hours to allow for target mRNA degradation.

  • Verify the knockdown efficiency by Western blotting for the ATG13 protein.

Group A Streptococcus (GAS) Infection and Colony Formation Assay

• Cell Culture: Human endothelial cells are cultured in appropriate media (e.g., EGM-2) to confluence in 24-well plates.

• Bacterial Culture: GAS strain (e.g., JRS4) is grown in Todd-Hewitt broth supplemented with yeast extract.

• Infection Procedure:

  • Wash endothelial cells with antibiotic-free medium.

  • Infect cells with GAS at a multiplicity of infection (MOI) of 10 for 1 hour.

  • After 1 hour, wash the cells with PBS and add fresh medium containing penicillin and gentamicin (B1671437) to kill extracellular bacteria.

• Colony Forming Unit (CFU) Assay:

  • At desired time points (e.g., 1 hour and 6 hours post-infection), lyse the infected cells with sterile distilled water.

  • Serially dilute the cell lysates in PBS.

  • Plate the dilutions on Todd-Hewitt agar (B569324) plates.

  • Incubate the plates overnight at 37°C.

  • Count the number of bacterial colonies to determine the number of viable intracellular bacteria. The fold replication is calculated as the CFU at a later time point divided by the CFU at the initial time point.

Immunofluorescence Staining for Ubiquitin Recruitment

• Procedure:

  • Seed endothelial cells on coverslips and infect with GAS as described above.

  • At 1 hour post-infection, fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block non-specific binding with blocking buffer (e.g., 5% BSA in PBS).

  • Incubate with a primary antibody against ubiquitin.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Stain bacterial and host cell DNA with DAPI.

  • Mount the coverslips and visualize using a fluorescence microscope.

  • Quantify the percentage of intracellular bacteria that are positive for ubiquitin staining.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: 8-Nitro-cGMP signaling pathway in xenophagy of Group A Streptococcus.

Caption: Experimental workflow for validating the role of ATG genes.

Caption: Logical relationship of key components in 8-Nitro-cGMP-mediated xenophagy.

References

• 1. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - Deficiency of 8-nitro-cGMP–mediated autophagy of GAS in endothelial cells. - Public Library of Science - Figshare [plos.figshare.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of 8-Nitro-cGMP: LC-MS/MS vs. Immunoassay

For researchers, scientists, and drug development professionals, the accurate quantification of 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) is critical for understanding its role in cellular signaling and as a potential biomarker in various pathological conditions. This guide provides a detailed comparison of two primary analytical methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Immunoassays, offering insights into their respective methodologies and performance characteristics.

Introduction to 8-Nitro-cGMP

8-Nitro-cGMP is a nitrated derivative of cyclic guanosine (B1672433) monophosphate (cGMP) formed by the reaction of cGMP with reactive nitrogen species (RNS). It is recognized as a key signaling molecule involved in various physiological and pathophysiological processes, including inflammation, oxidative stress, and apoptosis. The accurate measurement of 8-Nitro-cGMP in biological matrices is therefore essential for advancing research in these areas.

Performance Comparison: LC-MS/MS vs. Immunoassay

The choice of analytical method for 8-Nitro-cGMP quantification depends on several factors, including the required sensitivity, specificity, sample throughput, and available resources. Below is a summary of the key performance characteristics of LC-MS/MS and immunoassays.

Feature	LC-MS/MS	Immunoassay
Specificity	Very High (based on molecular mass and fragmentation)	Moderate to High (dependent on antibody specificity)
Sensitivity (LLOQ)	Low ng/mL to pg/mL range	pg/mL to ng/mL range
Linearity	Excellent over a wide dynamic range	Good, but can be limited by antibody saturation
Precision (%CV)	Typically <15%	Typically <15-20%
Accuracy (%RE)	Typically within ±15%	Typically within ±15-20%
Throughput	Moderate	High
Cost per Sample	High	Low to Moderate
Development Time	Moderate to High	High (for new antibody development)

Experimental Methodologies

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the gold standard for the quantification of small molecules due to its high specificity and sensitivity. The method involves the separation of the analyte by liquid chromatography followed by detection using a tandem mass spectrometer.

Sample Preparation:

• Extraction: Biological samples (e.g., plasma, tissue homogenates) are typically subjected to protein precipitation using an organic solvent (e.g., acetonitrile).

• Internal Standard Spiking: A stable isotope-labeled internal standard (e.g., ¹⁵N₅-8-Nitro-cGMP) is added to the sample prior to extraction to correct for matrix effects and variations in instrument response.

• Centrifugation and Supernatant Transfer: The mixture is centrifuged to pellet the precipitated proteins, and the supernatant containing 8-Nitro-cGMP is transferred to a clean tube.

• Drying and Reconstitution: The supernatant is evaporated to dryness under a stream of nitrogen and reconstituted in a suitable mobile phase for injection into the LC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions:

• LC Column: A reverse-phase C18 column is commonly used for separation.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid, is typically employed.

• Ionization: Electrospray ionization (ESI) in the negative ion mode is often used.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both 8-Nitro-cGMP and its internal standard.

Immunoassay

Immunoassays utilize the specific binding of an antibody to the target analyte. For 8-Nitro-cGMP, this typically involves a competitive enzyme-linked immunosorbent assay (ELISA) format.

Assay Principle:

• Coating: A microtiter plate is coated with a capture antibody that has a high affinity for the primary antibody.

• Competitive Binding: The sample containing 8-Nitro-cGMP is mixed with a known amount of enzyme-labeled 8-Nitro-cGMP (conjugate) and a specific primary antibody. This mixture is then added to the coated plate. The 8-Nitro-cGMP in the sample competes with the enzyme-labeled 8-Nitro-cGMP for binding to the primary antibody.

• Washing: The plate is washed to remove any unbound reagents.

• Substrate Addition: A substrate for the enzyme is added, which results in a color change.

• Detection: The absorbance of the color is measured using a microplate reader. The intensity of the color is inversely proportional to the concentration of 8-Nitro-cGMP in the sample.

Key Reagents:

• Specific Antibody: A highly specific monoclonal or polyclonal antibody against 8-Nitro-cGMP is crucial for assay performance. Studies have reported the generation of monoclonal antibodies, such as clone 1G6, which show high specificity for 8-Nitro-cGMP with no cross-reactivity to other nitrated purines.[1]

• Enzyme Conjugate: 8-Nitro-cGMP conjugated to an enzyme like horseradish peroxidase (HRP) or alkaline phosphatase (AP).

• Standard Curve: A standard curve is generated using known concentrations of 8-Nitro-cGMP to quantify the amount in the unknown samples.

Cross-Validation Insights

While no direct cross-validation studies for 8-Nitro-cGMP have been published, a study comparing LC-MS/MS and a commercially available ELISA kit for the parent molecule, cGMP, found the results to be "almost the same".[2] This suggests that with a well-characterized and specific antibody, an immunoassay for 8-Nitro-cGMP can provide data comparable to the gold-standard LC-MS/MS method.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and the analytical process, the following diagrams illustrate the 8-Nitro-cGMP signaling pathway and a typical cross-validation workflow.

Caption: The 8-Nitro-cGMP signaling pathway, initiated by cellular stressors leading to its formation and downstream cellular effects.

Caption: A typical workflow for the cross-validation of LC-MS/MS and immunoassay methods for 8-Nitro-cGMP quantification.

Conclusion

Both LC-MS/MS and immunoassays are powerful techniques for the quantification of 8-Nitro-cGMP. LC-MS/MS offers superior specificity and is considered the reference method. However, immunoassays provide a high-throughput and cost-effective alternative, which, with proper validation and the use of a specific antibody, can yield reliable and comparable results. The choice of method should be guided by the specific requirements of the research or clinical application.

References

• 1. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Effects of 8-Nitro-cGMP and Other cGMP Analogs on PKG Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of 8-Nitro-cGMP and other common cGMP analogs on the activation of cGMP-dependent protein kinase (PKG). Understanding the distinct mechanisms and potencies of these analogs is crucial for designing and interpreting experiments in the field of nitric oxide (NO) and cGMP signaling. This document summarizes key experimental data, details relevant methodologies, and visualizes the underlying biological and experimental processes.

Executive Summary

Cyclic guanosine (B1672433) monophosphate (cGMP) is a pivotal second messenger that mediates a wide range of physiological responses primarily through the activation of PKG. While numerous synthetic cGMP analogs are invaluable tools for studying this pathway, the endogenously produced 8-Nitro-cGMP presents a unique mechanism of action. Unlike conventional cGMP analogs that allosterically activate PKG, 8-Nitro-cGMP can induce a persistent activation of the kinase through a covalent modification known as S-guanylation. This guide will delve into the comparative effects of 8-Nitro-cGMP and other widely used analogs, highlighting their distinct modes of PKG activation and providing quantitative data to inform experimental design.

Comparative Analysis of PKG Activation

The primary distinction between 8-Nitro-cGMP and other cGMP analogs lies in their interaction with PKG. While analogs such as 8-Bromo-cGMP (8-Br-cGMP) and 8-(4-chlorophenylthio)-cGMP (8-pCPT-cGMP) function as canonical allosteric activators, 8-Nitro-cGMP possesses a dual role. It can allosterically activate PKG in a manner comparable to cGMP and, more uniquely, can lead to sustained, cGMP-independent activation via S-guanylation of the PKG enzyme itself.

Quantitative Comparison of cGMP Analogs on PKG Activation

The following table summarizes the activation constants (Ka) for various cGMP analogs on different PKG isoforms. A lower Ka value indicates a higher binding affinity and greater potency.

Compound	Target Kinase	Activation Constant (Ka)	Key Characteristics
cGMP	PKG Iα	~0.1 µM	Endogenous activator.
PKG Iβ	~0.5-1.0 µM
8-Nitro-cGMP	PKG Iα	Activates to a similar extent as cGMP[1]	Dual-action: allosteric activation and persistent activation via S-guanylation.[2] Resistant to phosphodiesterase degradation.[1]
8-Br-cGMP	PKG I	Not specified	Commonly used cell-permeable analog.
PKG II	~60 nM	Moderately selective for PKG II. Can activate PKA at higher concentrations.
8-pCPT-cGMP	PKG Iβ	Similar to cGMP
PKG II	~22 nM	Highly selective for PKG II.
PET-cGMP	PKG Iβ	~18 nM	Selective for PKG I.
Sp-8-Br-cGMPS	PKG Iα and Iβ	Data not readily available	PDE-resistant activator.

Signaling Pathways and Mechanisms

The canonical and 8-Nitro-cGMP-specific pathways of PKG activation are illustrated below.

Caption: Canonical vs. 8-Nitro-cGMP PKG Activation Pathways.

Experimental Protocols

In Vitro PKG Kinase Assay

This assay is fundamental for determining the activation constant (Ka) of cGMP analogs for PKG.

Objective: To quantify the potency of cGMP analogs in activating purified PKG.

Materials:

• Purified recombinant PKG (isoform of interest)

• cGMP analog of interest (e.g., 8-Nitro-cGMP, 8-Br-cGMP)

• A specific peptide substrate for PKG (e.g., a fluorescently labeled peptide)

• Kinase assay buffer (e.g., 50 mM HEPES, pH 7.4, 10 mM MgCl2, 1 mM EGTA, 0.5 mM DTT)

• ATP

• Apparatus for detecting phosphorylation (e.g., fluorescence plate reader, scintillation counter for radiolabeled ATP)

Procedure:

• Prepare a reaction mixture containing the kinase assay buffer, the peptide substrate, and the purified PKG enzyme.

• Add varying concentrations of the cGMP analog to the reaction mixture. Include a control with the endogenous ligand, cGMP.

• Initiate the kinase reaction by adding a defined concentration of ATP.

• Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific duration.

• Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Quantify the amount of phosphorylated substrate.

• Plot the kinase activity against the logarithm of the analog concentration to determine the EC50 or Ka value.

S-Guanylation Assay

This assay is used to specifically detect the covalent modification of proteins by 8-Nitro-cGMP.

Objective: To determine if a protein of interest, such as PKG, undergoes S-guanylation in the presence of 8-Nitro-cGMP.

Materials:

• Protein of interest (e.g., purified PKG or cell lysate)

• 8-Nitro-cGMP

• Reaction buffer

• Antibody specific for S-guanylated cysteine residues

• Western blotting reagents and equipment

Procedure:

• Incubate the protein of interest with 8-Nitro-cGMP in a suitable reaction buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a nitrocellulose or PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against S-guanylated cysteines.

• Wash the membrane and incubate with a secondary antibody conjugated to a detectable enzyme (e.g., HRP).

• Detect the signal using an appropriate substrate to visualize the S-guanylated protein.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for comparing the effects of different cGMP analogs on PKG activation.

Caption: Experimental Workflow for Comparing cGMP Analogs.

Conclusion

8-Nitro-cGMP stands apart from other cGMP analogs due to its unique ability to induce persistent, covalent activation of PKG through S-guanylation. While it can also act as a canonical allosteric activator with a potency similar to cGMP, its capacity for sustained signaling introduces a novel dimension to the regulation of the cGMP pathway. Researchers should consider these distinct mechanisms when selecting a cGMP analog for their studies. For investigating transient, allosteric activation, traditional analogs like 8-Br-cGMP or 8-pCPT-cGMP are suitable. However, to explore the physiological or pathological consequences of sustained PKG activation, 8-Nitro-cGMP is the more relevant molecule. The experimental protocols and workflows provided in this guide offer a framework for the rigorous, comparative evaluation of these important signaling molecules.

References

• 1. Synthesis and Characterization of 8-Nitroguanosine 3′,5′-Cyclic Monophosphorothioate Rp-Isomer as a Potent Inhibitor of Protein Kinase G1α [jstage.jst.go.jp]
• 2. Collection - Persistent Activation of cGMP-Dependent Protein Kinase by a Nitrated Cyclic Nucleotide via Site Specific Protein S‑Guanylation - Biochemistry - Figshare [acs.figshare.com]

Assessing the Physiological Relevance of 8-Nitro-cGMP-Mediated S-Guanylation: A Comparative Guide

In the landscape of post-translational modifications (PTMs), the discovery of 8-nitroguanosine (B126670) 3',5'-cyclic monophosphate (8-Nitro-cGMP) and its subsequent mediation of protein S-guanylation has unveiled a novel signaling paradigm. This guide provides a comprehensive comparison of S-guanylation with other key redox-dependent modifications, namely S-nitrosylation and S-sulfhydration, offering researchers, scientists, and drug development professionals a detailed assessment of their physiological relevance, supported by experimental data and protocols.

At a Glance: S-Guanylation vs. Alternatives

The following table summarizes the key characteristics of S-guanylation, S-nitrosylation, and S-sulfhydration, providing a framework for understanding their distinct and overlapping roles in cellular signaling.

Feature	S-Guanylation	S-Nitrosylation	S-Sulfhydration
Modifying Species	8-Nitro-cGMP	Nitric Oxide (NO) and its derivatives (e.g., N2O3)	Hydrogen Sulfide (B99878) (H2S)
Target Residue	Cysteine	Cysteine	Cysteine
Chemical Bond	Thioether	S-Nitrosothiol	Persulfide
Cellular Abundance	Can be comparable to or higher than cGMP under nitrosative stress.[1]	Generally low, transient, and tightly regulated.	A significant portion of some proteins (e.g., 10-25% of GAPDH) can be sulfhydrated.[2]
Stability	Stable	Generally labile and readily reversible.[3]	More stable than S-nitrosothiols but still reversible.[2]
Key Signaling Roles	Antioxidant response (Keap1-Nrf2 pathway), autophagy, regulation of mitochondrial function.	Vasodilation, neurotransmission, apoptosis, immune response.	Vasodilation, cytoprotection, regulation of enzyme activity.

In-Depth Comparison of Physiological Relevance

S-Guanylation: A Stable Signal for Stress Response and Autophagy

S-guanylation is a unique post-translational modification where 8-Nitro-cGMP, an electrophilic derivative of cGMP, forms a stable thioether bond with cysteine residues on target proteins. This modification is particularly prominent under conditions of nitrosative stress, where both nitric oxide (NO) and reactive oxygen species (ROS) are present.

A key and well-characterized role of S-guanylation is in the regulation of the Keap1-Nrf2 antioxidant response pathway. S-guanylation of specific cysteine residues on Keap1, a negative regulator of the transcription factor Nrf2, leads to the stabilization and nuclear translocation of Nrf2.[4][5] This, in turn, activates the transcription of a battery of antioxidant and detoxification genes, providing a crucial defense mechanism against oxidative damage.

Furthermore, S-guanylation has been implicated as a critical signal in autophagy, the cellular process of degrading and recycling damaged organelles and proteins. S-guanylated proteins can act as a "tag" for selective autophagy, highlighting a direct role for this modification in cellular quality control.

S-Nitrosylation: A Transient and Dynamic Regulatory Switch

S-nitrosylation involves the covalent attachment of a nitric oxide moiety to the thiol group of a cysteine residue, forming an S-nitrosothiol. Unlike the stable bond in S-guanylation, the S-nitrosothiol linkage is generally labile and readily reversible, making S-nitrosylation a highly dynamic signaling mechanism.[3]

This transient nature allows S-nitrosylation to rapidly modulate protein function in response to fluctuating NO levels. It plays a pivotal role in a wide array of physiological processes, including the regulation of blood pressure through vasodilation, neurotransmission, and the immune response. The dynamic interplay between S-nitrosylation and denitrosylation, catalyzed by enzymes like S-nitrosoglutathione reductase (GSNOR), allows for precise temporal control of signaling events.[6]

S-Sulfhydration: A Protective Modification with Diverse Functions

S-sulfhydration, also known as persulfidation, is the modification of cysteine residues by hydrogen sulfide (H2S), resulting in the formation of a persulfide group (-SSH). This modification has emerged as a crucial signaling mechanism with diverse physiological functions.

Similar to S-nitrosylation, S-sulfhydration can regulate protein activity and has been implicated in vasodilation and cytoprotection. Notably, on some proteins, S-sulfhydration and S-nitrosylation can have opposing effects. For instance, S-sulfhydration of endothelial nitric oxide synthase (eNOS) at Cys443 enhances its activity, while S-nitrosylation at the same site can be inhibitory.[7][8] Furthermore, S-sulfhydration of Keap1 at Cys151 also leads to Nrf2 activation, providing an alternative pathway for inducing the antioxidant response.[5][9]

Quantitative Comparison of Functional Effects

The functional consequences of these modifications can be quantitatively assessed by examining their impact on enzyme kinetics. The following table presents a comparative overview of the effects of S-guanylation, S-nitrosylation, and S-sulfhydration on the activity of key enzymes.

Enzyme	Modification	Effect on Activity	Quantitative Data (Example)
Keap1	S-Guanylation	Inhibition of Nrf2 ubiquitination, leading to Nrf2 activation.	Dissociation constant (Kd) for Keap1-Nrf2 interaction is in the range of 5-26 nM.[10] Modification of key cysteines disrupts this interaction.
S-Nitrosylation	Inhibition of Nrf2 ubiquitination, leading to Nrf2 activation.[5][9]	-
S-Sulfhydration	Inhibition of Nrf2 ubiquitination, leading to Nrf2 activation.[5][9]	Modification of Cys151, Cys226, and Cys613 on Keap1 by H2S leads to Nrf2 activation.[5][9]
GAPDH	S-Guanylation	-	-
S-Nitrosylation	Inhibition of catalytic activity.[2]	S-nitrosylation of the catalytic Cys150 abolishes enzyme activity.[2]
S-Sulfhydration	Augmentation of catalytic activity.[2]	Up to a 700% increase in Vmax with no change in Km. Half-maximal activation at 15 µM NaHS.[2]
eNOS	S-Nitrosylation	Decreased activity, favoring the monomeric form.[7][8]	-
S-Sulfhydration	Increased activity, promoting dimerization and phosphorylation.[7][8]	S-sulfhydration of Cys443 is the primary site for this effect.[7]

Signaling Pathways and Experimental Workflows

To visualize the complex interplay of these modifications and the experimental approaches to study them, the following diagrams are provided.

Signaling pathways of S-guanylation and its alternatives.

Experimental workflows for detecting cysteine modifications.

Logical relationships between cysteine modifications.

Experimental Protocols

Detection of S-Guanylated Proteins by Immunoaffinity Purification

This protocol outlines the enrichment of S-guanylated proteins from cell lysates using an antibody specific for 8-nitroguanosine.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Anti-8-nitroguanosine antibody.

• Protein A/G magnetic beads.

• Wash buffer (e.g., PBS with 0.1% Tween-20).

• Elution buffer (e.g., 0.1 M glycine, pH 2.5).

• Neutralization buffer (e.g., 1 M Tris-HCl, pH 8.5).

• SDS-PAGE reagents and Western blot apparatus.

Procedure:

• Cell Lysis: Lyse cells in ice-cold lysis buffer. Centrifuge to pellet cell debris and collect the supernatant.

• Pre-clearing (Optional): To reduce non-specific binding, incubate the lysate with Protein A/G magnetic beads for 1 hour at 4°C. Remove the beads.

• Immunoprecipitation: Add the anti-8-nitroguanosine antibody to the pre-cleared lysate and incubate overnight at 4°C with gentle rotation.

• Capture: Add Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

• Washing: Pellet the beads using a magnetic stand and wash them three times with wash buffer.

• Elution: Elute the bound proteins by incubating the beads with elution buffer for 5-10 minutes at room temperature.

• Neutralization: Immediately neutralize the eluate by adding neutralization buffer.

• Analysis: Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against proteins of interest or by mass spectrometry for proteome-wide identification.

Detection of S-Nitrosylated Proteins by Biotin-Switch Assay

This protocol is a standard method for the specific detection of S-nitrosylated proteins.

Materials:

• Blocking buffer: HEN buffer (250 mM HEPES, 1 mM EDTA, 0.1 mM neocuproine, pH 7.7) containing 2.5% SDS and 20 mM methyl methanethiosulfonate (B1239399) (MMTS).

• Wash buffer: HEN buffer with 1% SDS.

• Reducing buffer: HEN buffer with 1% SDS and 20 mM sodium ascorbate.

• Labeling buffer: HEN buffer with 1% SDS and 2 mM Biotin-HPDP.

• Streptavidin-agarose beads.

• Elution buffer for streptavidin beads.

Procedure:

• Blocking: Incubate the protein sample in blocking buffer for 30 minutes at 50°C to block free thiol groups.

• Acetone (B3395972) Precipitation: Precipitate the proteins with cold acetone to remove excess MMTS.

• Reduction: Resuspend the protein pellet in reducing buffer and incubate for 1 hour at room temperature to specifically reduce S-nitrosothiols to free thiols.

• Biotinylation: Add labeling buffer to the sample and incubate for 1 hour at room temperature to label the newly formed thiols with biotin.

• Affinity Purification: Capture the biotinylated proteins using streptavidin-agarose beads.

• Elution and Analysis: Elute the captured proteins and analyze by SDS-PAGE and Western blotting with an anti-biotin antibody or specific protein antibodies.

Detection of S-Sulfhydrated Proteins by Modified Biotin-Switch Assay

This method is an adaptation of the biotin-switch assay to detect S-sulfhydrated proteins.

Materials:

• The same reagents as the biotin-switch assay, with the key difference being the reduction step.

Procedure:

• Blocking: Follow the same blocking and acetone precipitation steps as the biotin-switch assay to block free thiols.

• Reduction of Persulfides: The reduction of the persulfide bond to a free thiol can be achieved, although the specific reducing agent and conditions may need optimization depending on the protein of interest.

• Biotinylation and Analysis: Proceed with the biotinylation, affinity purification, and analysis steps as described for the biotin-switch assay.

Conclusion

8-Nitro-cGMP-mediated S-guanylation represents a stable and physiologically significant post-translational modification, particularly in the context of cellular stress responses and autophagy. Its comparison with the more transient S-nitrosylation and the functionally diverse S-sulfhydration highlights the complexity and specificity of redox-based signaling. Understanding the distinct chemical properties, stabilities, and functional consequences of these modifications is crucial for researchers and drug development professionals seeking to modulate these pathways for therapeutic benefit. The experimental protocols provided in this guide offer a starting point for the investigation of these important cysteine modifications.

References

• 1. Immunoprecipitation Procedure [sigmaaldrich.com]
• 2. H2S Signals Through Protein S-Sulfhydration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evidence against Stable Protein S-Nitrosylation as a Widespread Mechanism of Post-translational Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Antioxidant Defense System Keap1-Nrf2 Comprises a Multiple Sensing Mechanism for Responding to a Wide Range of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-translational modifications of Keap1: the state of the art - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The evolution of S-nitrosylation detection methodology and the role of protein S-nitrosylation in various cancers | springermedizin.de [springermedizin.de]
• 7. The coordination of S-sulfhydration, S-nitrosylation, and phosphorylation of endothelial nitric oxide synthase by hydrogen sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Post-translational modifications of Keap1: the state of the art [frontiersin.org]
• 10. Mathematical modeling reveals quantitative properties of KEAP1-NRF2 signaling - PMC [pmc.ncbi.nlm.nih.gov]

Validating Downstream Targets of 8-Nitro-cGMP: A Comparative Guide to siRNA Knockdown

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the downstream targets of 8-Nitro-guanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP), a critical second messenger in nitric oxide signaling. The focus is on the application of small interfering RNA (siRNA) knockdown techniques, with supporting experimental data and comparisons to alternative approaches.

Introduction to 8-Nitro-cGMP and Target Validation

8-Nitro-cGMP is a reactive signaling molecule formed during periods of oxidative and nitrative stress. It exerts its biological effects primarily through a post-translational modification known as S-guanylation on specific cysteine residues of target proteins.[1][2] This modification can alter protein function, localization, and interaction partners, thereby modulating various cellular pathways. Key downstream targets identified to date include Keap1, a negative regulator of the Nrf2 antioxidant response; proteins involved in autophagy; and the proto-oncogene H-Ras.[1][2][3]

Validating these downstream targets is crucial for understanding the physiological and pathological roles of 8-Nitro-cGMP and for the development of novel therapeutics. siRNA-mediated gene knockdown is a powerful and widely used tool for this purpose, allowing for the specific silencing of a target gene to observe the functional consequences.[4][5]

Comparison of Target Validation Methods: siRNA vs. Alternatives

While siRNA is a mainstay for target validation, other technologies like CRISPR interference (CRISPRi) offer alternative strategies.

Feature	siRNA (RNA interference)	CRISPRi (CRISPR interference)
Mechanism	Post-transcriptional gene silencing via mRNA degradation.[6]	Transcriptional repression by blocking RNA polymerase, without altering the DNA sequence.[7]
Effect	Transient knockdown of gene expression.[8]	Can be engineered for transient or stable gene repression.
Specificity	Can have off-target effects by silencing unintended mRNAs with partial sequence homology.[6]	Generally considered more specific with fewer off-target effects.[9]
Efficiency	Variable knockdown efficiency depending on siRNA design, delivery, and cell type.	Often provides more consistent and robust gene knockdown.[10]
Workflow	Relatively rapid and straightforward experimental setup.[8]	Can be more complex, potentially requiring the generation of stable cell lines expressing dCas9.

Validating Key Downstream Targets of 8-Nitro-cGMP with siRNA

Keap1: The Redox Sensor

Keap1 is a key substrate of 8-Nitro-cGMP-mediated S-guanylation, which leads to the activation of the Nrf2 antioxidant response pathway.[1][11] siRNA knockdown of Keap1 is a common method to mimic this activation and study its downstream effects.

Quantitative Data Summary: Keap1 Knockdown

Target	Cell Line	Transfection Reagent	siRNA Concentration	Knockdown Efficiency (mRNA)	Knockdown Efficiency (Protein)	Downstream Effect	Reference
Keap1	HaCaT	Not Specified	100 nM	~70% reduction	Significant reduction	Increased Nrf2 protein levels and ARE-driven gene expression	[1]
Keap1	Hepa1c1c7	Not Specified	10-100 nM	Dose-dependent reduction	Not Shown	Increased Nqo1 expression	[12]
Keap1	Primary Astrocytes	Not Specified	Not Specified	Not Shown	Significant reduction	Upregulation of Nrf2-ARE pathway, protection against oxidative stress	[13]

Autophagy-Related Proteins

8-Nitro-cGMP has been identified as an endogenous enhancer of autophagy, a cellular process for degrading and recycling cellular components.[5][14] This process is critical in response to cellular stress and in clearing intracellular pathogens.[15] siRNA can be used to knock down key autophagy-related genes (ATGs) to investigate the role of 8-Nitro-cGMP in this pathway.

Quantitative Data Summary: Autophagy Protein Knockdown

Target	Cell Line	Transfection Reagent	siRNA Concentration	Knockdown Efficiency (Protein)	Downstream Effect	Reference
P62	BE(2)M17	Not Specified	50 nM	~81% reduction	Sensitization to MPP+ induced cell death	[4]
GABARAP	BE(2)M17	Not Specified	50 nM	~86% reduction	Sensitization to MPP+ induced cell death	[4]
ATG5	H4 (stable LC3-GFP)	Not Specified	Not Specified	Significant reduction	Down-regulation of autophagy	[16]

H-Ras: A Proto-Oncogene

Recent studies have shown that 8-Nitro-cGMP can directly modify H-Ras via S-guanylation, leading to its activation and downstream signaling.[3] Validating this interaction is critical for understanding the role of 8-Nitro-cGMP in cell proliferation and cancer biology.

Quantitative Data Summary: H-Ras Knockdown

Target	Cell Line	Transfection Reagent	siRNA Duplexes	Knockdown Efficiency (Protein)	Reference
H-Ras	HEK293	Not Specified	Two unique duplexes	Significant reduction with both duplexes	[13]

Experimental Protocols

General siRNA Transfection Protocol

This protocol provides a general framework for siRNA transfection. Optimization of siRNA concentration, cell density, and incubation times is crucial for each specific cell line and target gene.

• Cell Seeding: The day before transfection, seed cells in antibiotic-free medium so that they reach 60-80% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the desired amount of siRNA (e.g., 10-100 nM final concentration) in serum-free medium (e.g., Opti-MEM®).

  • In a separate tube, dilute the transfection reagent (e.g., Lipofectamine™ RNAiMAX) in the same serum-free medium according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate for 5-20 minutes at room temperature to allow complex formation.

• Transfection: Add the siRNA-lipid complexes dropwise to the cells.

• Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator.

• Validation of Knockdown: Harvest the cells to assess knockdown efficiency at the mRNA and protein levels.

Validation of siRNA Knockdown by RT-qPCR

• RNA Extraction: Isolate total RNA from transfected and control cells using a commercially available kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• Quantitative PCR (qPCR):

  • Prepare a qPCR reaction mix containing cDNA, forward and reverse primers for the target gene and a housekeeping gene (e.g., GAPDH, ACTB), and a suitable qPCR master mix (e.g., SYBR® Green or TaqMan™).

  • Perform the qPCR reaction using a real-time PCR instrument.

• Data Analysis: Calculate the relative expression of the target gene using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the control-transfected cells. A knockdown of ≥70% is generally considered effective.[17]

Validation of siRNA Knockdown by Western Blot

• Protein Extraction: Lyse transfected and control cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA or Bradford).

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific to the target protein.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control protein (e.g., β-actin or GAPDH).

Signaling Pathways and Experimental Workflows

Caption: 8-Nitro-cGMP signaling cascade and its primary downstream targets.

Caption: Experimental workflow for siRNA-mediated gene knockdown and validation.

References

• 1. Utility of siRNA against Keap1 as a strategy to stimulate a cancer chemopreventive phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Roles of 8-nitro-cGMP in autophagy regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. synthego.com [synthego.com]
• 7. RNAi and CRISPRi: On-target knock down leads to high-confidence datasets [horizondiscovery.com]
• 8. Choosing the Right Tool for the Job: RNAi, TALEN or CRISPR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNAi and CRISPRi: On-target knockdown leads to high-confidence datasets [horizondiscovery.com]
• 10. Designing siRNA and Evaluating Its Effect on RNA Targets Using qPCR and Western Blot | Springer Nature Experiments [experiments.springernature.com]
• 11. Inhibiting autophagy by shRNA knockdown: Cautions and recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Activation of the Nrf2-ARE pathway by siRNA knockdown of Keap1 reduces oxidative stress and provides partial protection from MPTP-mediated neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A critical path to producing high quality, reproducible data from quantitative western blot experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Computational design and validation of effective siRNAs to silence oncogenic KRAS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A genome-wide siRNA screen reveals multiple mTORC1 independent signaling pathways regulating autophagy under normal nutritional conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitation siRNA-induced Knockdown by qRT-PCR and WB - RNA Transfection Reagents [rnatransfection.com]

In Vivo Metabolic Stability: A Comparative Analysis of 8-Nitro-cGMP and cGMP

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo metabolic stability of 8-Nitro-guanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) and guanosine (B1672433) 3',5'-cyclic monophosphate (cGMP). The information presented is supported by experimental data to assist researchers in understanding the distinct properties of these signaling molecules.

Executive Summary

Cyclic GMP (cGMP) is a well-established second messenger, playing a crucial role in various physiological processes. Its in vivo efficacy, however, is often limited by its rapid degradation by phosphodiesterases (PDEs). In contrast, 8-Nitro-cGMP, a nitrated derivative of cGMP, exhibits significantly enhanced metabolic stability. This heightened stability is primarily attributed to its resistance to hydrolysis by PDEs. The primary metabolic pathway for 8-Nitro-cGMP involves a slower denitration process mediated by reactive sulfur species (RSS). This fundamental difference in metabolic fate results in a more sustained intracellular presence of 8-Nitro-cGMP, suggesting its potential for applications requiring prolonged signaling.

Quantitative Data Comparison

While precise in vivo half-life values for 8-Nitro-cGMP are not extensively documented, qualitative and time-course studies consistently demonstrate its enhanced stability compared to cGMP.

Parameter	cGMP	8-Nitro-cGMP	Key Observations
Primary Metabolic Pathway	Enzymatic hydrolysis by Phosphodiesterases (PDEs)	Denitration by Reactive Sulfur Species (RSS)	cGMP is rapidly cleared by a well-defined enzymatic pathway, whereas 8-Nitro-cGMP is metabolized through a slower, non-PDE-mediated route.
Susceptibility to PDEs	High	Low to negligible	8-Nitro-cGMP's resistance to PDE-mediated degradation is the principal reason for its increased metabolic stability.[1]
In Vivo Half-Life	Very short (seconds to minutes), context-dependent	Significantly longer than cGMP	Experimental data shows a transient increase in cGMP levels, while 8-Nitro-cGMP levels are sustained for a more extended period under similar conditions.[2]
Intracellular Accumulation	Transient accumulation	Prolonged and significant accumulation	Studies in C6 glioma cells have shown that 8-nitro-cGMP can reach peak concentrations comparable to or higher than cGMP, but with a much more sustained presence.[2][3]

Signaling Pathways

The distinct metabolic stabilities of cGMP and 8-Nitro-cGMP are mirrored by their unique downstream signaling pathways.

cGMP Signaling Pathway

The canonical cGMP signaling pathway is initiated by the activation of soluble guanylate cyclase (sGC) by nitric oxide (NO), leading to the conversion of GTP to cGMP. cGMP then primarily activates cGMP-dependent protein kinase (PKG), which phosphorylates a multitude of downstream targets, resulting in various physiological responses.

Caption: The canonical nitric oxide (NO)-cGMP-PKG signaling pathway.

8-Nitro-cGMP Signaling Pathway

8-Nitro-cGMP exerts its biological effects through a distinct mechanism known as protein S-guanylation.[4][5][6] This process involves the covalent attachment of a GMP moiety to the thiol group of cysteine residues on target proteins. This post-translational modification can alter the function of key regulatory proteins.

Caption: The S-guanylation signaling pathway mediated by 8-Nitro-cGMP.

Experimental Protocols

Quantification of cGMP and 8-Nitro-cGMP in Biological Samples

Principle: This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the sensitive and specific quantification of cGMP and 8-Nitro-cGMP in plasma and tissue homogenates.

Protocol:

• Sample Preparation:

  • Homogenize tissue samples in a suitable buffer (e.g., phosphate-buffered saline) on ice.

  • Perform protein precipitation by adding a cold organic solvent (e.g., acetonitrile) to the homogenate or plasma.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Collect the supernatant containing the nucleotides.

• Solid-Phase Extraction (SPE) (Optional):

  • For samples with low nucleotide concentrations, an SPE step can be included to concentrate the analytes and remove interfering substances.

• LC-MS/MS Analysis:

  • Inject the prepared sample into an LC-MS/MS system.

  • Separate the nucleotides using a suitable chromatography column (e.g., a C18 reversed-phase column).

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile (B52724) with 0.1% formic acid).

  • Detect and quantify the analytes using a mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for cGMP and 8-Nitro-cGMP should be used for accurate quantification.

  • Use stable isotope-labeled internal standards for cGMP and 8-Nitro-cGMP to correct for matrix effects and variations in sample processing.

• Data Analysis:

  • Construct a calibration curve using standards of known concentrations.

  • Determine the concentrations of cGMP and 8-Nitro-cGMP in the samples by interpolating their peak area ratios (analyte/internal standard) from the calibration curve.

In Vivo Half-Life Determination using Microdialysis

Principle: In vivo microdialysis allows for the continuous sampling of the extracellular fluid in a specific tissue of a freely moving animal. By measuring the concentration of exogenously administered cGMP or 8-Nitro-cGMP over time, their in vivo half-lives can be determined.

Protocol:

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the animal (e.g., a rat or mouse).

  • Stereotactically implant a microdialysis guide cannula into the target tissue (e.g., brain, muscle).

  • Secure the cannula to the skull or surrounding tissue.

  • Allow the animal to recover from surgery.

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) or another appropriate physiological solution at a constant, low flow rate (e.g., 1-2 µL/min).

  • Allow for an equilibration period to obtain a stable baseline.

  • Administer a known concentration of cGMP or 8-Nitro-cGMP, either systemically (e.g., via intravenous injection) or locally through the microdialysis probe (reverse dialysis).

  • Collect dialysate samples at regular intervals.

• Sample Analysis:

  • Analyze the collected dialysate samples for the concentration of cGMP or 8-Nitro-cGMP using a highly sensitive analytical method such as LC-MS/MS.

• Data Analysis:

  • Plot the concentration of the analyte in the dialysate versus time.

  • Fit the data to a pharmacokinetic model (e.g., a one-compartment or two-compartment model) to calculate the elimination rate constant (k) and the in vivo half-life (t½ = 0.693/k).

Caption: Workflow for in vivo half-life determination using microdialysis.

Conclusion

The available evidence strongly indicates that 8-Nitro-cGMP possesses significantly greater in vivo metabolic stability than its parent molecule, cGMP. This enhanced stability, stemming from its resistance to PDE-mediated degradation, leads to a more sustained intracellular presence and activation of a distinct S-guanylation signaling pathway. These fundamental differences in metabolism and signaling should be carefully considered by researchers and drug development professionals when investigating the roles of these cyclic nucleotides in health and disease, and when designing novel therapeutic strategies targeting cGMP-related pathways.

References

• 1. cusabio.com [cusabio.com]
• 2. researchgate.net [researchgate.net]
• 3. The Critical Role of Nitric Oxide Signaling, via Protein S-Guanylation and Nitrated Cyclic GMP, in the Antioxidant Adaptive Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein cysteine S-guanylation and electrophilic signal transduction by endogenous nitro-nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protein S-guanylation by the biological signal 8-nitroguanosine 3',5'-cyclic monophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 8-Nitro-cGMP: A Guide to Safe and Compliant Laboratory Practices

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to follow standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 8-Nitro-cGMP waste. This includes safety goggles, a laboratory coat, and chemical-resistant gloves (e.g., nitrile).

• Ventilation: All work with 8-Nitro-cGMP, including waste segregation and packaging, should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dusts or aerosols.[1][2]

• Spill Management: In the event of a spill, absorb the material with an inert absorbent, and dispose of it as hazardous waste. For larger spills, evacuate the area and follow your institution's established emergency procedures.[1]

Primary Disposal Route: Hazardous Chemical Waste Program

The most secure and compliant method for disposing of 8-Nitro-cGMP, whether in solid form or in solution, is through your institution's accredited hazardous or chemical waste management program.[3]

Step-by-Step Procedure for Chemical Waste Disposal:

• Segregation: Collect all waste containing 8-Nitro-cGMP, including unused stock solutions, experimental residues, and contaminated labware (e.g., pipette tips, tubes), in a dedicated and clearly labeled waste container.[3] Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.[3]

• Container: Use a chemically resistant and sealable container. High-density polyethylene (B3416737) (HDPE) bottles are a suitable option for liquid waste.[3][4] Ensure the container is in good condition and leak-proof.[4]

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "8-Nitroguanosine 3',5'-cyclic monophosphate," and list any other components of the waste solution.[3][4] The label should be clear and permanent.[4]

• Storage: Store the sealed waste container in a designated satellite accumulation area until it is collected by your institution's EHS personnel.[3] This area should be secure and away from incompatible materials.

Quantitative Data Summary

For safe and compliant disposal, adhere to the following specifications:

Parameter	Specification	Source
Personal Protective Equipment (PPE)	Safety glasses or goggles, nitrile or latex gloves, standard laboratory coat.	[3]
Waste Container for Liquids	Chemically resistant and sealable high-density polyethylene (HDPE) bottle.	[3][4]
Container Fill Capacity	Fill liquid waste containers to only 80-90% capacity to allow for vapor expansion.	[4]
Waste Storage	Designated satellite accumulation area.	[3]

Alternative Disposal Considerations: Chemical Treatment

For certain nitro-containing compounds, chemical destruction can be an effective disposal method.[1] However, without a validated protocol specific to 8-Nitro-cGMP, this method is not recommended. The explosive nature of some nitro compounds necessitates extreme caution.[5] Accidental mixing of organic nitro compounds with incompatible substances, such as oxidizing acids, can lead to hazardous reactions.[6][7] Always consult with your institution's EHS department before attempting any chemical neutralization or destruction of 8-Nitro-cGMP waste.

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of 8-Nitro-cGMP waste.

Caption: Logical workflow for the safe disposal of 8-Nitro-cGMP waste.

References

• 1. benchchem.com [benchchem.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. benchchem.com [benchchem.com]
• 4. gmpsop.com [gmpsop.com]
• 5. lkouniv.ac.in [lkouniv.ac.in]
• 6. calpaclab.com [calpaclab.com]
• 7. m.youtube.com [m.youtube.com]

Essential Safety and Operational Guide for Handling 8-Nitro-cGMP

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for the handling of 8-Nitro-cGMP. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Compound Overview: 8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a flammable solid that requires careful handling to avoid exposure and ensure safety.[1] It is a signaling molecule involved in various biological processes, including the regulation of autophagy.[2][3][4][5] Due to its hazardous nature, adherence to the following safety measures is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure risk when handling 8-Nitro-cGMP. The following table summarizes the required equipment.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Change gloves immediately if contaminated.
Eye and Face Protection	Safety goggles and/or face shield	Chemical splash goggles are required. A face shield should be worn over goggles when there is a risk of splashing or when handling larger quantities.[1]
Body Protection	Flame retardant antistatic protective clothing	A flame-retardant lab coat should be worn and fully buttoned to provide a barrier against accidental contact and ignition sources.[1]
Respiratory Protection	Respirator (if necessary)	Work should be conducted in a well-ventilated area, preferably a chemical fume hood, to prevent inhalation of dust.[1] If engineering controls are insufficient, a NIOSH-approved respirator may be required.

Handling and Storage Procedures

Safe handling and storage are paramount to preventing accidents and ensuring the integrity of the compound.

• Engineering Controls: All work with solid 8-Nitro-cGMP should be performed in a certified chemical fume hood to minimize inhalation exposure.[1]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot surfaces.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

• Static Discharge: Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.[1]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] The recommended storage temperature is typically found on the product label.[1]

Emergency Procedures

In the event of an emergency, follow these procedures:

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with plenty of water.[1]

• Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[1][7]

• Inhalation: Move the individual to fresh air.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

• Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

• Spills: For small spills, avoid generating dust.[1] Collect the material using a method that does not create dust (e.g., gently sweeping with a soft brush and dustpan) and place it in a sealed, labeled container for hazardous waste disposal.

Disposal Plan

Proper disposal of 8-Nitro-cGMP and contaminated materials is crucial to prevent environmental contamination and adhere to regulations.

• Solid Waste: All unused 8-Nitro-cGMP and contaminated disposable items (e.g., gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Regulations: Dispose of all waste in accordance with federal, state, and local regulations. Do not let the product enter drains.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 8-Nitro-cGMP in a laboratory setting.

Caption: Safe handling workflow for 8-Nitro-cGMP.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. 8-Nitro-cGMP: A Novel Protein-Reactive cNMP and Its Emerging Roles in Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. targetmol.com [targetmol.com]
• 7. smithseed.com [smithseed.com]